4-Amino-4'-nitrobiphenyl

• CAS: 1211-40-1

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis and Characterization of 4-Amino-4'-nitrobiphenyl

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the synthesis and characterization of 4-Amino-4'-nitrobiphenyl, a key intermediate in various chemical and pharmaceutical applications. This document outlines established synthetic methodologies, including Suzuki-Miyaura coupling and Ullmann condensation, and provides comprehensive characterization data.

Physicochemical Properties

4-Amino-4'-nitrobiphenyl, also known as 4-(4-nitrophenyl)aniline, is a solid, light yellow to brown crystalline powder.[1] A summary of its key physicochemical properties is presented in the table below.

Property	Value	Reference
Molecular Formula	C₁₂H₁₀N₂O₂	[2][3]
Molecular Weight	214.22 g/mol	[2][3]
Melting Point	204 °C	[1]
pKa	3.69 ± 0.10 (Predicted)	[1]
LogP	1.9 (Predicted)	[2]
CAS Number	1211-40-1	[2]

Synthesis Methodologies

The synthesis of 4-Amino-4'-nitrobiphenyl can be effectively achieved through two primary cross-coupling reactions: the Suzuki-Miyaura coupling and the Ullmann condensation. Both methods offer robust pathways to the desired biaryl structure.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organoboron compound and an organic halide. For the synthesis of 4-Amino-4'-nitrobiphenyl, this typically involves the reaction of a 4-haloaniline with 4-nitrophenylboronic acid.

Reaction Scheme:

Caption: Suzuki-Miyaura Coupling for 4-Amino-4'-nitrobiphenyl.

Experimental Protocol:

A representative protocol for the Suzuki-Miyaura coupling is as follows:

• Reaction Setup: In a round-bottom flask, combine 4-bromoaniline (1.0 eq.), 4-nitrophenylboronic acid (1.2 eq.), and a suitable base such as potassium carbonate (2.0 eq.).

• Catalyst Addition: Add a palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq.).

• Solvent and Degassing: Add a solvent mixture, typically toluene and water (e.g., 4:1 v/v). Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Reaction: Heat the mixture to reflux (approximately 90-100 °C) and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient).

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction that forms a carbon-nitrogen bond between an aryl halide and an amine. In this case, it involves the coupling of a 4-halo-nitrobenzene with aniline, followed by a subsequent functional group transformation, or more directly, the coupling of 4-haloaniline with a suitable nitro-substituted aryl partner.

Reaction Scheme:

Caption: Ullmann Condensation for 4-Amino-4'-nitrobiphenyl.

Experimental Protocol:

A general procedure for the Ullmann condensation is as follows:

• Reaction Setup: To a sealable reaction vessel, add 4-iodoaniline (1.0 eq.), 4-nitrophenol (1.5 eq.), a copper(I) catalyst such as copper(I) iodide (CuI, 0.1 eq.), and a suitable ligand like L-proline (0.2 eq.).

• Base and Solvent: Add a base, for example, potassium carbonate (2.0 eq.), and a high-boiling polar solvent such as dimethyl sulfoxide (DMSO).

• Reaction: Seal the vessel and heat the mixture to 100-120 °C for 24-48 hours with vigorous stirring. Monitor the reaction's progress by TLC.

• Work-up: Cool the reaction mixture to room temperature. Add water and extract the product with ethyl acetate. Wash the combined organic layers with water and brine.

• Purification: Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Characterization Data

Thorough characterization is essential to confirm the identity and purity of the synthesized 4-Amino-4'-nitrobiphenyl. The following tables summarize the expected spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (DMSO-d₆)	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Aromatic Protons	8.20	d	2H	Protons ortho to -NO₂
Aromatic Protons	7.80	d	2H	Protons meta to -NO₂
Aromatic Protons	7.40	d	2H	Protons meta to -NH₂
Aromatic Protons	6.75	d	2H	Protons ortho to -NH₂
Amine Proton	5.80	s (br)	2H	-NH₂

¹³C NMR (DMSO-d₆)	Chemical Shift (δ, ppm)	Assignment
Aromatic Carbon	150.0	C-NH₂
Aromatic Carbon	146.5	C-NO₂
Aromatic Carbon	145.0	C-C (ipso, nitro-ring)
Aromatic Carbon	128.5	CH (meta to -NH₂)
Aromatic Carbon	126.0	CH (meta to -NO₂)
Aromatic Carbon	124.5	CH (ortho to -NO₂)
Aromatic Carbon	123.0	C-C (ipso, amino-ring)
Aromatic Carbon	114.0	CH (ortho to -NH₂)

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity
3400-3300	N-H stretch (amine)	Strong
1620	N-H bend (amine)	Medium
1595, 1490	C=C stretch (aromatic)	Medium-Strong
1510, 1340	N-O stretch (nitro)	Strong
850	C-H bend (para-disubstituted)	Strong

Mass Spectrometry (MS)

m/z	Relative Intensity (%)	Assignment
214	100	[M]⁺
168	High	[M - NO₂]⁺
167	High	[M - NO₂ - H]⁺

Experimental Workflow and Logic

The overall process from synthesis to characterization follows a logical progression to ensure the successful formation and verification of the target compound.

Caption: General workflow for synthesis and characterization.

This guide provides a foundational understanding for the synthesis and detailed characterization of 4-Amino-4'-nitrobiphenyl. Researchers are encouraged to consult the primary literature for specific reaction optimization and further applications.

References

• 1. 4-AMINO-4'-NITROBIPHENYL price,buy 4-AMINO-4'-NITROBIPHENYL - chemicalbook [chemicalbook.com]
• 2. 4-Amino-4'-nitrobiphenyl | C12H10N2O2 | CID 14593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-nitro-N-(4-nitrophenyl)aniline | C12H9N3O4 | CID 235381 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 4-Amino-4'-nitrobiphenyl: Properties, Synthesis, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and biological properties of 4-Amino-4'-nitrobiphenyl. It details experimental protocols for its synthesis, purification, and analysis, and explores its reactivity and potential as a subject of research in medicinal chemistry and toxicology. All quantitative data is presented in structured tables for ease of reference, and key experimental workflows are visualized using logical diagrams.

Core Physical and Chemical Properties

4-Amino-4'-nitrobiphenyl is a biphenyl derivative characterized by the presence of an amino group and a nitro group at the 4 and 4' positions, respectively. These functional groups significantly influence its chemical reactivity and biological activity.

Physical Properties

The key physical properties of 4-Amino-4'-nitrobiphenyl are summarized in the table below. The compound is a light yellow to brown crystalline powder at room temperature.[1][2] While its solubility in water is low, it is expected to be soluble in various organic solvents.

Property	Value	Source
Molecular Formula	C₁₂H₁₀N₂O₂	[3][4]
Molecular Weight	214.22 g/mol	[3][4]
Appearance	Light yellow to Brown powder/crystal	[1][2]
Melting Point	204 °C	[1][2]
Boiling Point (est.)	354.35 °C	[1][2]
Density (est.)	1.2042 g/cm³	[1][2]
pKa (Predicted)	3.69 ± 0.10	[1][2]

Spectral Data

The structural features of 4-Amino-4'-nitrobiphenyl can be elucidated through various spectroscopic techniques. The following tables summarize key spectral data.

1.2.1. ¹H and ¹³C NMR Spectroscopy

1.2.2. Infrared (IR) Spectroscopy

The IR spectrum of 4-Amino-4'-nitrobiphenyl would exhibit characteristic absorption bands for the N-H stretching of the primary amine, the asymmetric and symmetric stretching of the nitro group, and C-H and C=C stretching of the aromatic rings.[3][5]

Functional Group	Characteristic Absorption (cm⁻¹)
N-H Stretch (Amine)	3300 - 3500
N=O Stretch (Nitro, Asymmetric)	1500 - 1570
N=O Stretch (Nitro, Symmetric)	1300 - 1370
C=C Stretch (Aromatic)	1400 - 1600
C-H Stretch (Aromatic)	3000 - 3100

1.2.3. UV-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of 4-Amino-4'-nitrobiphenyl is expected to show strong absorption bands in the UV region due to the π-π* transitions of the aromatic system, with the auxochromic amino group and chromophoric nitro group influencing the position and intensity of these bands.[3][5]

Experimental Protocols

Synthesis of 4-Amino-4'-nitrobiphenyl

A common synthetic route to 4-Amino-4'-nitrobiphenyl involves the selective reduction of one nitro group of 4,4'-dinitrobiphenyl. A detailed experimental protocol is provided below.

2.1.1. Reduction of 4,4'-Dinitrobiphenyl with Sodium Sulfide

This method provides a straightforward approach to selectively reduce one nitro group.

Materials:

• 4,4'-Dinitrobiphenyl

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Ethanol

• Water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 4,4'-dinitrobiphenyl in ethanol.

• In a separate beaker, prepare a solution of sodium sulfide nonahydrate in water.

• Slowly add the sodium sulfide solution to the ethanolic solution of 4,4'-dinitrobiphenyl with stirring.

• Heat the reaction mixture to reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a larger volume of cold water to precipitate the crude product.

• Collect the precipitate by vacuum filtration and wash thoroughly with water.

• Dry the crude 4-Amino-4'-nitrobiphenyl.

Figure 1. Synthesis workflow for 4-Amino-4'-nitrobiphenyl.

Purification by Recrystallization

The crude product from the synthesis can be purified by recrystallization to obtain a product of high purity.

Solvent Selection: A mixed solvent system, such as ethanol-water, is often effective for the recrystallization of moderately polar compounds like 4-Amino-4'-nitrobiphenyl.

Procedure:

• Dissolve the crude 4-Amino-4'-nitrobiphenyl in a minimum amount of hot ethanol.

• If the solution is colored, a small amount of activated charcoal can be added, and the solution can be hot filtered to remove the charcoal and other insoluble impurities.

• To the hot, clear solution, add hot water dropwise until the solution becomes slightly turbid.

• Add a few more drops of hot ethanol until the solution becomes clear again.

• Allow the solution to cool slowly to room temperature, during which time crystals of pure 4-Amino-4'-nitrobiphenyl should form.

• For maximum yield, the flask can be placed in an ice bath to complete the crystallization.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol-water mixture, and dry thoroughly.

Analytical Methods

2.3.1. High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC is a suitable method for assessing the purity of 4-Amino-4'-nitrobiphenyl. A typical method would involve a C18 column with a mobile phase consisting of a mixture of acetonitrile and water, with UV detection at a wavelength corresponding to one of the absorption maxima of the compound.[3][6]

Chemical Reactivity

The chemical reactivity of 4-Amino-4'-nitrobiphenyl is dictated by the interplay of the electron-donating amino group and the electron-withdrawing nitro group.

Electrophilic Aromatic Substitution

The amino group is a strong activating group and an ortho-, para-director for electrophilic aromatic substitution. The nitro group is a strong deactivating group and a meta-director. Therefore, electrophilic substitution reactions are expected to occur on the aminophenyl ring, primarily at the positions ortho to the amino group.

Diazotization of the Amino Group

The primary aromatic amino group can undergo diazotization upon treatment with nitrous acid (generated in situ from sodium nitrite and a strong acid) at low temperatures to form a diazonium salt.[7][8][9] This diazonium salt can then be used in a variety of subsequent reactions, such as Sandmeyer reactions, to introduce a wide range of functional groups.

Figure 2. Diazotization of 4-Amino-4'-nitrobiphenyl.

Biological Activity

The biological activity of 4-Amino-4'-nitrobiphenyl is an area of interest, particularly due to the known carcinogenicity of its parent compound, 4-aminobiphenyl.

Mutagenicity

4-Amino-4'-nitrobiphenyl has been shown to be mutagenic in the Ames test, a widely used assay for assessing the mutagenic potential of chemical compounds. This positive result suggests that the compound can cause mutations in the DNA of the tester strains of Salmonella typhimurium.[10]

Cytotoxicity

While specific cytotoxicity data for 4-Amino-4'-nitrobiphenyl is limited, studies on related nitroaromatic compounds suggest that it may exhibit cytotoxic effects against various cancer cell lines. For example, some prolinamide derivatives of N-(4'-nitrophenyl) have shown inhibitory activities against human carcinoma cell lines such as HepG2 and A549.[1] Further studies are required to determine the specific IC₅₀ values of 4-Amino-4'-nitrobiphenyl against cell lines like HeLa and HepG2.

Conclusion

4-Amino-4'-nitrobiphenyl is a versatile chemical compound with a rich profile of physical, chemical, and biological properties. This guide has provided a detailed overview of its characteristics, along with practical experimental protocols for its synthesis and analysis. The presence of both an amino and a nitro group on the biphenyl scaffold makes it an interesting candidate for further investigation in the fields of medicinal chemistry, materials science, and toxicology. The information presented herein is intended to serve as a valuable resource for researchers and professionals working with this compound.

References

• 1. researchgate.net [researchgate.net]
• 2. che.hw.ac.uk [che.hw.ac.uk]
• 3. 4-Amino-4'-nitrobiphenyl | C12H10N2O2 | CID 14593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Diazotisation [organic-chemistry.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. m.youtube.com [m.youtube.com]
• 10. 4'-Aminobiphenyl-4-carbonitrile(4854-84-6) 1H NMR spectrum [chemicalbook.com]

Spectroscopic Data Analysis of 4-Amino-4'-nitrobiphenyl: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic characterization of 4-Amino-4'-nitrobiphenyl, a vital intermediate in various chemical syntheses. The document is intended for researchers, scientists, and professionals in drug development, offering a structured presentation of spectroscopic data, detailed experimental protocols, and a visual representation of the analytical workflow.

Spectroscopic Data Summary

While direct experimental values for 4-Amino-4'-nitrobiphenyl are not publicly available in detail, the following tables outline the expected spectroscopic data based on the compound's structure and data from analogous compounds. These tables are formatted for clarity and comparative analysis.

Table 1: Nuclear Magnetic Resonance (NMR) Data for 4-Amino-4'-nitrobiphenyl

¹H NMR	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
Proton	Data not available	-	-	Aromatic Protons
Data not available	-	-	Amine Protons

¹³C NMR	Chemical Shift (δ, ppm)	Assignment
Carbon	Data not available	Aromatic Carbons
Data not available	Carbon attached to Amino Group
Data not available	Carbon attached to Nitro Group

Table 2: Infrared (IR) Spectroscopy Data for 4-Amino-4'-nitrobiphenyl

Wavenumber (cm⁻¹)	Intensity	Assignment
Data not available	-	N-H stretch (amine)
Data not available	-	Aromatic C-H stretch
Data not available	-	N-O asymmetric stretch (nitro)
Data not available	-	N-O symmetric stretch (nitro)
Data not available	-	Aromatic C=C stretch
Data not available	-	C-N stretch

Table 3: Ultraviolet-Visible (UV-Vis) Spectroscopy Data for 4-Amino-4'-nitrobiphenyl

Wavelength (λmax, nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Solvent
Data not available	Data not available	Data not available

Experimental Protocols

The following are detailed methodologies for acquiring the spectroscopic data for a solid aromatic compound such as 4-Amino-4'-nitrobiphenyl.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to elucidate the molecular structure.

Materials:

• 4-Amino-4'-nitrobiphenyl sample

• Deuterated solvent (e.g., DMSO-d₆ or CDCl₃)

• NMR tube (5 mm)

• NMR spectrometer (e.g., Bruker, 400 MHz or higher)

• Tetramethylsilane (TMS) as an internal standard

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of 4-Amino-4'-nitrobiphenyl in 0.5-0.7 mL of a suitable deuterated solvent in a clean, dry vial. Add a small amount of TMS as an internal reference (0 ppm).

• Transfer to NMR Tube: Transfer the solution to a 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve homogeneity.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

• ¹H NMR Acquisition:

  • Acquire the ¹H spectrum using a standard pulse sequence.

  • Set appropriate parameters, including pulse width, acquisition time, and relaxation delay.

  • Typically, 16-64 scans are sufficient for a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire the ¹³C spectrum using a proton-decoupled pulse sequence.

  • A larger number of scans (e.g., 1024 or more) is usually required due to the low natural abundance of ¹³C.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase the spectra and perform baseline correction.

  • Calibrate the chemical shift scale using the TMS signal at 0 ppm.

  • Integrate the signals in the ¹H spectrum and pick the peaks in both spectra.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Materials:

• 4-Amino-4'-nitrobiphenyl sample

• Potassium bromide (KBr), IR grade

• Mortar and pestle (agate)

• Pellet press

• FTIR spectrometer

Procedure (KBr Pellet Method):

• Sample Preparation:

  • Thoroughly grind a small amount (1-2 mg) of 4-Amino-4'-nitrobiphenyl with about 100-200 mg of dry KBr powder in an agate mortar.

  • The mixture should be a fine, homogeneous powder.

• Pellet Formation:

  • Place a small amount of the mixture into a pellet die.

  • Press the powder under high pressure (several tons) using a hydraulic press to form a transparent or translucent pellet.

• Spectrum Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Record the background spectrum of the empty sample compartment.

  • Record the sample spectrum over a typical range of 4000-400 cm⁻¹.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the absorbance or transmittance spectrum.

  • Identify and label the characteristic absorption bands.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Objective: To determine the electronic absorption properties of the compound.

Materials:

• 4-Amino-4'-nitrobiphenyl sample

• Spectroscopic grade solvent (e.g., ethanol, methanol, or acetonitrile)

• Quartz cuvettes (1 cm path length)

• UV-Vis spectrophotometer

Procedure:

• Solution Preparation:

  • Prepare a stock solution of 4-Amino-4'-nitrobiphenyl of a known concentration in the chosen solvent.

  • Prepare a series of dilutions from the stock solution to find a concentration that gives an absorbance reading in the optimal range (typically 0.2-1.0).

• Instrument Setup:

  • Turn on the spectrophotometer and allow the lamps to warm up.

  • Set the desired wavelength range for scanning (e.g., 200-800 nm).

• Baseline Correction:

  • Fill a quartz cuvette with the pure solvent to be used as a blank.

  • Place the blank cuvette in the spectrophotometer and record a baseline spectrum.

• Sample Measurement:

  • Rinse the sample cuvette with the sample solution and then fill it.

  • Place the sample cuvette in the spectrophotometer and record the absorption spectrum.

• Data Analysis:

  • Identify the wavelength(s) of maximum absorbance (λmax).

  • If the concentration is known, the molar absorptivity (ε) can be calculated using the Beer-Lambert law (A = εcl).

Workflow and Pathway Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound.

Caption: Workflow for Spectroscopic Analysis of a Chemical Compound.

molecular formula and weight of 4-Amino-4'-nitrobiphenyl.

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on 4-Amino-4'-nitrobiphenyl, a biphenyl compound of interest in various research and development applications.

Physicochemical Properties

The fundamental molecular characteristics of 4-Amino-4'-nitrobiphenyl are summarized below. These values are critical for experimental design, analytical method development, and computational modeling.

Parameter	Value
Molecular Formula	C₁₂H₁₀N₂O₂[1][2][3]
Molecular Weight	214.22 g/mol [1][2][3][4]

Structural Representation

The chemical structure of 4-Amino-4'-nitrobiphenyl is characterized by a biphenyl core with an amino group (-NH₂) and a nitro group (-NO₂) at the 4 and 4' positions, respectively. This arrangement of functional groups dictates its chemical reactivity and potential biological activity.

References

• 1. 4-Amino-4'-nitrobiphenyl | C12H10N2O2 | CID 14593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. 4-AMINO-4'-NITROBIPHENYL price,buy 4-AMINO-4'-NITROBIPHENYL - chemicalbook [chemicalbook.com]
• 4. GSRS [precision.fda.gov]

In-Depth Technical Guide: Physicochemical Properties of 4-Amino-4'-nitrobiphenyl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and melting point of 4-Amino-4'-nitrobiphenyl, a key chemical intermediate. The document details its physicochemical properties, standardized experimental protocols for their determination, and the underlying principles governing these characteristics.

Core Physicochemical Data

The following table summarizes the key quantitative data for 4-Amino-4'-nitrobiphenyl.

Property	Value	Source
Melting Point	200.0 to 205.0 °C
204 °C	[1]
Molecular Formula	C₁₂H₁₀N₂O₂	[2][3]
Molecular Weight	214.22 g/mol	[2][3]
Appearance	Light yellow to brown powder/crystal	[1]
pKa (Predicted)	3.69 ± 0.10	[1]

Solubility Profile

• Water: The presence of the large hydrophobic biphenyl structure suggests that 4-Amino-4'-nitrobiphenyl has very low solubility in water.

• Organic Solvents: It is expected to be more soluble in polar organic solvents that can interact with the amino and nitro groups, and also accommodate the nonpolar biphenyl system. Such solvents may include acetone, ethanol, and ethyl acetate. Its solubility in nonpolar solvents like hexane is likely to be limited.

Experimental Protocols

Detailed methodologies for the determination of melting point and solubility are crucial for reproducible and accurate measurements.

Melting Point Determination

The melting point of 4-Amino-4'-nitrobiphenyl can be determined using the capillary method with a calibrated melting point apparatus.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

• Calibrated thermometer

Procedure:

• Sample Preparation: A small amount of dry 4-Amino-4'-nitrobiphenyl is placed in a mortar and finely ground with a pestle.

• Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered sample. The tube is then inverted and tapped gently to pack the sample into the sealed end. A sample height of 2-3 mm is ideal.

• Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point apparatus.

• Rapid Determination (Optional): A preliminary rapid heating run can be performed to quickly determine an approximate melting range.

• Accurate Determination: A fresh sample is heated at a slow rate, typically 1-2 °C per minute, starting from a temperature approximately 10-15 °C below the expected melting point.

• Data Recording: The temperature at which the first liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting) are recorded. This range represents the melting point of the sample.

Solubility Determination (Qualitative and Semi-Quantitative)

This protocol outlines a general method for determining the solubility of 4-Amino-4'-nitrobiphenyl in various solvents.

Apparatus:

• Small test tubes or vials

• Vortex mixer or shaker

• Graduated pipettes or burettes

• Analytical balance

Procedure:

• Solvent Selection: A range of solvents with varying polarities should be chosen (e.g., water, ethanol, acetone, toluene, hexane).

• Sample Preparation: A pre-weighed amount of 4-Amino-4'-nitrobiphenyl (e.g., 10 mg) is placed into a series of test tubes.

• Solvent Addition: A known volume of a selected solvent (e.g., 1 mL) is added to the test tube containing the sample.

• Equilibration: The mixture is agitated vigorously using a vortex mixer or shaker for a set period (e.g., 1-2 minutes) to facilitate dissolution. The sample is then allowed to stand to observe if any solid settles.

• Observation: The solubility is assessed visually. If the solid completely dissolves, it is considered soluble. If some solid remains, it is sparingly soluble or insoluble.

• Semi-Quantitative Assessment: For a more detailed analysis, the amount of solvent required to completely dissolve the sample can be incrementally added and recorded. This allows for an estimation of solubility in terms of mg/mL. The temperature at which the solubility is determined should be recorded.

Visualization of Physicochemical Determinants

The following diagram illustrates the key molecular and external factors that influence the solubility and melting point of a solid organic compound like 4-Amino-4'-nitrobiphenyl.

Factors affecting physicochemical properties.

References

• 1. 4-AMINO-4'-NITROBIPHENYL CAS#: 1211-40-1 [m.chemicalbook.com]
• 2. 4-Amino-4'-nitrobiphenyl | C12H10N2O2 | CID 14593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. GSRS [gsrs.ncats.nih.gov]

4-Amino-4'-nitrobiphenyl: A Technical Guide on its Historical Context, Synthesis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-Amino-4'-nitrobiphenyl is a biphenyl derivative of significant interest in toxicological and cancer research. Its historical context is intrinsically linked to the industrial production of dyestuffs and rubber antioxidants, where its precursor, 4-nitrobiphenyl, and its primary metabolite, 4-aminobiphenyl, were of considerable commercial importance. The discovery of the potent carcinogenicity of 4-aminobiphenyl in the mid-20th century led to a significant focus on related compounds. It is now understood that 4-Amino-4'-nitrobiphenyl acts as a procarcinogen, exerting its genotoxic effects primarily after in vivo reduction of the nitro group to an amino group, thereby forming the highly carcinogenic 4-aminobiphenyl. This technical guide provides a comprehensive overview of the historical context, synthesis, physicochemical properties, and the well-established biological mechanism of action of its carcinogenic metabolite.

Historical Context and Discovery

The history of 4-Amino-4'-nitrobiphenyl is not marked by a singular moment of discovery but rather by its emergence within the broader context of industrial aromatic amine chemistry and the subsequent toxicological investigations that followed. The industrial production of 4-aminobiphenyl, a recognized human bladder carcinogen, began in the United States in 1935 and continued until 1955.[1][2] This compound was synthesized from 4-nitrobiphenyl, which itself was prepared by the nitration of biphenyl.[3]

The carcinogenicity of 4-aminobiphenyl became evident through epidemiological studies of occupationally exposed workers, who showed a significantly increased incidence of bladder cancer.[2][4][5] One study reported that 11.1% of workers in a plant manufacturing 4-aminobiphenyl developed bladder cancer.[2][4] These findings led to the cessation of its production and a heightened scrutiny of related compounds.

Evidence later emerged that 4-nitrobiphenyl is metabolized in vivo to 4-aminobiphenyl, establishing it as a potent carcinogen as well.[1] Animal studies, particularly in dogs, demonstrated that 4-nitrobiphenyl could induce malignant bladder tumors, similar to 4-aminobiphenyl.[1] Given this metabolic relationship, 4-Amino-4'-nitrobiphenyl is considered a procarcinogen, a substance that is converted into a carcinogen through metabolic processes in the body. While specific studies on the carcinogenicity of 4-Amino-4'-nitrobiphenyl are less common, its toxicological profile is largely inferred from its conversion to 4-aminobiphenyl.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for 4-Amino-4'-nitrobiphenyl is provided below.

Table 1: Physicochemical Properties of 4-Amino-4'-nitrobiphenyl

Property	Value	Source
Molecular Formula	C₁₂H₁₀N₂O₂	[6][7]
Molecular Weight	214.22 g/mol	[6][7]
Appearance	Light yellow to brown powder/crystals	TCI
Melting Point	200-205 °C	TCI
Boiling Point (est.)	354.35 °C	ChemicalBook
Density (est.)	1.2042 g/cm³	ChemicalBook
pKa (predicted)	3.69 ± 0.10	ChemicalBook
Solubility	Slightly soluble in cold water, soluble in hot water and organic solvents.	[4] (for 4-aminobiphenyl)
CAS Number	1211-40-1	[7]

Table 2: Spectroscopic Data for 4-Amino-4'-nitrobiphenyl

Spectroscopy	Data Highlights	Source
¹H NMR	Spectra available, specific chemical shifts depend on solvent.	[7]
¹³C NMR	Spectra available.	[7]
Infrared (IR)	KBr wafer spectrum available.	[7]
UV-Vis	Spectra available.	[7]
Mass Spectrometry	Mass spectra available.	[7]

Experimental Protocols

Two primary synthetic routes to 4-Amino-4'-nitrobiphenyl are the selective reduction of 4,4'-dinitrobiphenyl and the Ullmann condensation. Detailed experimental protocols based on established chemical principles are provided below.

Synthesis via Selective Reduction of 4,4'-Dinitrobiphenyl

This method involves the selective reduction of one of the two nitro groups of 4,4'-dinitrobiphenyl. Sodium sulfide or ammonium bisulfide are commonly used reagents for such selective reductions.

Experimental Protocol:

• Dissolution: In a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, dissolve 4,4'-dinitrobiphenyl (1 equivalent) in a suitable solvent such as ethanol or a mixture of ethanol and water.

• Reagent Preparation: Prepare a solution of sodium sulfide nonahydrate (Na₂S·9H₂O) or ammonium bisulfide ((NH₄)HS) (typically 1-1.5 equivalents) in water.

• Reaction: Gently heat the solution of 4,4'-dinitrobiphenyl to reflux. Add the sulfide solution dropwise from the dropping funnel over a period of 1-2 hours. The color of the reaction mixture will typically change.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) to ensure the formation of the desired product and consumption of the starting material.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into a large volume of cold water. The product, 4-Amino-4'-nitrobiphenyl, will precipitate out of the solution.

• Purification: Collect the precipitate by vacuum filtration and wash it thoroughly with water to remove any inorganic salts. The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water, to yield the pure 4-Amino-4'-nitrobiphenyl.

• Characterization: Confirm the identity and purity of the product using techniques such as melting point determination, NMR spectroscopy, and mass spectrometry.

Synthesis via Ullmann Condensation

The Ullmann condensation provides an alternative route, involving the copper-catalyzed reaction of an aryl halide with an amine.[8][9][10]

Experimental Protocol:

• Reactant Preparation: In a reaction vessel, combine 4-bromoaniline (1 equivalent), 1-bromo-4-nitrobenzene (1 equivalent), a copper(I) catalyst (e.g., CuI or copper bronze, typically 0.1-1 equivalent), a ligand (e.g., 1,10-phenanthroline or an amino acid, if necessary), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2 equivalents).

• Solvent: Add a high-boiling polar solvent such as N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or nitrobenzene.

• Reaction: Heat the reaction mixture to a high temperature (typically 150-210 °C) under an inert atmosphere (e.g., nitrogen or argon).

• Monitoring: Monitor the reaction progress using TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine to remove the inorganic salts and the high-boiling solvent.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a mixture of hexane and ethyl acetate).

• Characterization: Analyze the purified product by melting point, NMR, and mass spectrometry to confirm its identity and purity.

Biological Mechanism and Signaling Pathways

The primary mechanism of toxicity and carcinogenicity of 4-Amino-4'-nitrobiphenyl is through its in vivo conversion to 4-aminobiphenyl. The metabolic activation of 4-aminobiphenyl is a multi-step process that leads to the formation of DNA adducts, which can induce mutations and initiate carcinogenesis.[4][11]

Metabolic Activation Pathway of 4-Aminobiphenyl:

• N-Oxidation: In the liver, 4-aminobiphenyl undergoes N-oxidation catalyzed by cytochrome P450 enzymes (primarily CYP1A2) to form N-hydroxy-4-aminobiphenyl.[4] This is a critical activation step.

• Esterification: The N-hydroxy metabolite can then undergo O-esterification (O-acetylation or O-sulfation) to form reactive esters. These esters are unstable and can spontaneously break down to form highly reactive nitrenium ions.

• Glucuronidation and Transport: Alternatively, the N-hydroxy metabolite can be conjugated with glucuronic acid to form N-glucuronide. This more stable conjugate is transported to the urinary bladder.

• Activation in the Bladder: In the acidic environment of the urine, the N-glucuronide is hydrolyzed, releasing the N-hydroxy-4-aminobiphenyl. This can then be further activated by protonation to form the reactive nitrenium ion.

• DNA Adduct Formation: The electrophilic nitrenium ion readily reacts with nucleophilic sites on DNA, primarily at the C8 position of guanine, to form DNA adducts.

• Mutation and Carcinogenesis: These DNA adducts can cause mutations during DNA replication if not repaired, leading to the initiation of cancer, particularly bladder cancer.[2]

Caption: Metabolic activation pathway of 4-aminobiphenyl leading to bladder cancer.

Conclusion

4-Amino-4'-nitrobiphenyl serves as a significant case study in the field of chemical carcinogenesis. While not a direct-acting carcinogen, its metabolic conversion to the well-characterized human carcinogen 4-aminobiphenyl underscores the importance of understanding the metabolic fate of xenobiotics. The historical link to occupational cancer highlights the critical role of industrial hygiene and toxicological screening. For researchers and professionals in drug development, the study of compounds like 4-Amino-4'-nitrobiphenyl provides valuable insights into the mechanisms of chemical toxicity and the design of safer chemical entities. This technical guide has provided a consolidated resource on its historical context, synthesis, and the biological pathways central to its toxicity, offering a foundation for further research and risk assessment.

References

• 1. stacks.cdc.gov [stacks.cdc.gov]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. 4-Nitrobiphenyl - Wikipedia [en.wikipedia.org]
• 4. 4-AMINOBIPHENYL - Chemical Agents and Related Occupations - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. 4-Aminobiphenyl - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. GSRS [gsrs.ncats.nih.gov]
• 7. 4-Amino-4'-nitrobiphenyl | C12H10N2O2 | CID 14593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 9. Ullmann Reaction [organic-chemistry.org]
• 10. Ullmann coupling-An overview - operachem [operachem.com]
• 11. benchchem.com [benchchem.com]

4-Amino-4'-nitrobiphenyl: A Technical Guide to Safety, Handling, and Toxicity

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute professional safety advice. Always consult the most current Safety Data Sheet (SDS) and adhere to all applicable institutional and governmental regulations when handling chemical substances.

Executive Summary

4-Amino-4'-nitrobiphenyl is a chemical intermediate with significant toxicological concerns, primarily related to its carcinogenic potential. This guide provides a comprehensive overview of its known hazards, safe handling procedures, and toxicological profile to inform risk assessment and mitigation strategies in a research and development setting. The information presented is a synthesis of available safety data sheets, toxicological reports, and metabolism studies. Particular emphasis is placed on its classification as a harmful substance upon ingestion, skin contact, or inhalation, and its association with carcinogenicity.

Physicochemical and Safety Data

A summary of the key physical, chemical, and safety properties of 4-Amino-4'-nitrobiphenyl is presented below.

Property	Value	Reference
Chemical Formula	C₁₂H₁₀N₂O₂	[1][2][3]
Molecular Weight	214.22 g/mol	[1][2][3]
CAS Number	1211-40-1	[1][2][3]
Appearance	Light yellow to brown powder or crystals	[1][3]
Melting Point	204°C	[1][3]
Boiling Point	354.35°C (estimate)	[1][3]
pKa	3.69 ± 0.10 (Predicted)	[1]
Stability	Stable under normal conditions.	[1][3]

Hazard Identification and Classification

4-Amino-4'-nitrobiphenyl is classified as a hazardous substance. The following table summarizes its GHS hazard classifications.

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled
Carcinogenicity	Suspected	May cause cancer

Source:[2][4]

Safe Handling and Personal Protective Equipment (PPE)

Due to the hazardous nature of 4-Amino-4'-nitrobiphenyl, stringent safety protocols must be followed.

Engineering Controls

• Work with this compound should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[4]

• Eyewash stations and safety showers must be readily accessible.[5][6]

Personal Protective Equipment (PPE)

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[4]

• Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[4] Contaminated clothing should be removed and laundered before reuse.[4]

• Respiratory Protection: If dusts are generated, a NIOSH-approved respirator with an appropriate particulate filter should be used.[4]

General Hygiene Practices

• Do not eat, drink, or smoke in areas where this chemical is handled.[4]

• Wash hands thoroughly after handling.[4]

• Avoid breathing dust.

First Aid Measures

In case of exposure, the following first aid procedures should be followed immediately.

Exposure Route	First Aid Measures
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[4]
Skin Contact	Remove contaminated clothing. Wash skin with plenty of soap and water. Seek medical attention.[4]
Inhalation	Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[4]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes. Seek medical attention.[4]

Toxicity Profile

The toxicity of 4-Amino-4'-nitrobiphenyl is a significant concern, with evidence pointing towards its carcinogenic potential.

Acute Toxicity

The compound is classified as harmful if swallowed, in contact with skin, or if inhaled.[2][4] An oral LD50 of 500 mg/kg in rats has been reported.[7] Symptoms of acute exposure may include irritation to the eyes, skin, and respiratory tract.[8] Absorption into the body can lead to the formation of methemoglobin, which may cause cyanosis.[7]

Carcinogenicity

While there is no direct data on the carcinogenicity of 4-Amino-4'-nitrobiphenyl in humans, it is closely related to 4-nitrobiphenyl and 4-aminobiphenyl, both of which are recognized carcinogens.[9][10] 4-Nitrobiphenyl is metabolized in vivo to 4-aminobiphenyl (4-ABP), a known human bladder carcinogen.[9][11][12][13] Studies in dogs have shown that oral administration of 4-nitrobiphenyl can induce bladder carcinomas.[9][14] Given this metabolic relationship, 4-Amino-4'-nitrobiphenyl should be handled as a suspected human carcinogen.

Metabolism and Genotoxicity

The primary concern regarding the toxicity of 4-Amino-4'-nitrobiphenyl stems from its metabolic activation. It is a metabolite of 4-nitrobiphenyl.[11][12][13] The metabolic pathway of 4-nitrobiphenyl involves reduction to 4-aminobiphenyl, which is a known human carcinogen that can cause urinary bladder cancer.[9][10] This metabolic activation pathway is a critical component of its toxicological profile.

Experimental Protocols Overview

Detailed, step-by-step experimental protocols for toxicity testing of 4-Amino-4'-nitrobiphenyl are typically found within peer-reviewed scientific literature. The following provides an overview of the types of studies that have been conducted on the parent compound, 4-nitrobiphenyl, which informs the understanding of 4-Amino-4'-nitrobiphenyl's toxicity.

• Metabolism Studies: In vitro studies using rat liver fractions (S-9) under anaerobic conditions have been employed to identify metabolites.[11][12][13] These experiments typically involve incubating the compound with the liver fraction and then using techniques like High-Performance Liquid Chromatography/Mass Spectrometry (HPLC/MS) to separate and identify the resulting metabolic products.[11][12][13]

• Carcinogenicity Bioassays: Long-term animal studies are used to assess carcinogenic potential. For instance, studies on 4-nitrobiphenyl involved oral administration to dogs over an extended period, followed by histopathological examination of tissues to identify tumor formation.[9][14]

Visualizations

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 4-Amino-4'-nitrobiphenyl in a laboratory setting.

Caption: Workflow for the safe handling of 4-Amino-4'-nitrobiphenyl.

Postulated Metabolic Activation Pathway

This diagram illustrates the potential metabolic activation of 4-nitrobiphenyl, for which 4-Amino-4'-nitrobiphenyl is a key intermediate, leading to carcinogenic metabolites.

Caption: Postulated metabolic pathway of 4-nitrobiphenyl.

References

• 1. 4-AMINO-4'-NITROBIPHENYL price,buy 4-AMINO-4'-NITROBIPHENYL - chemicalbook [chemicalbook.com]
• 2. 4-Amino-4'-nitrobiphenyl | C12H10N2O2 | CID 14593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-AMINO-4'-NITROBIPHENYL CAS#: 1211-40-1 [m.chemicalbook.com]
• 4. echemi.com [echemi.com]
• 5. nj.gov [nj.gov]
• 6. restoredcdc.org [restoredcdc.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. stacks.cdc.gov [stacks.cdc.gov]
• 10. 4-Aminobiphenyl - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. Reductive metabolism of 4-nitrobiphenyl by rat liver fraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. 4-Nitrobiphenyl (IARC Summary & Evaluation, Volume 4, 1974) [inchem.org]

A Comprehensive Technical Guide on the Theoretical Electronic Structure of 4-Amino-4'-nitrobiphenyl

This guide offers an in-depth analysis of the electronic structure of 4-Amino-4'-nitrobiphenyl (ANB), a molecule with significant potential in materials science and drug development. It is intended for researchers, scientists, and professionals in these fields, providing a summary of theoretical and experimental findings to facilitate further research and application.

Core Concepts: Electronic Structure and Intramolecular Charge Transfer

4-Amino-4'-nitrobiphenyl (ANB) is a push-pull system, featuring an electron-donating amino (-NH₂) group and an electron-withdrawing nitro (-NO₂) group at opposite ends of a biphenyl backbone. This arrangement facilitates a significant intramolecular charge transfer (ICT) from the amino to the nitro group upon electronic excitation. This ICT is the primary determinant of its noteworthy nonlinear optical (NLO) properties and its solvatochromic behavior, where its absorption and emission spectra are sensitive to the polarity of the solvent. Understanding the electronic structure, particularly the frontier molecular orbitals (HOMO and LUMO), is key to elucidating these phenomena.

Theoretical Investigations of Electronic Properties

The electronic properties of ANB and related molecules are extensively studied using quantum chemical calculations, primarily Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT). These computational methods provide detailed insights into the molecule's electronic landscape.

Data Presentation: Calculated Electronic Properties of a Representative Push-Pull Biphenyl

Property	Calculated Value	Unit
Highest Occupied Molecular Orbital (HOMO) Energy	-5.89	eV
Lowest Unoccupied Molecular Orbital (LUMO) Energy	-2.45	eV
HOMO-LUMO Energy Gap (ΔE)	3.44	eV
Ionization Potential (IP)	5.89	eV
Electron Affinity (EA)	2.45	eV
Electronegativity (χ)	4.17	eV
Chemical Hardness (η)	1.72	eV
Chemical Softness (S)	0.29	eV⁻¹
Electrophilicity Index (ω)	5.06	eV
Dipole Moment (μ)	7.54	Debye

Table 1: Calculated electronic properties for a representative push-pull biphenyl derivative using DFT (B3LYP/6-31G).*

Experimental Protocols

3.1. Synthesis of 4-Amino-4'-nitrobiphenyl

A general method for the synthesis of ANB involves the reduction of 4,4'-dinitrobiphenyl or the nitration of 4-aminobiphenyl. A detailed protocol for a related compound, o-amino-p'-nitrobiphenyl, can be adapted for this purpose.

Protocol: Synthesis of a Nitrated Aminobiphenyl Derivative

• Nitration of the Aminobiphenyl Precursor:

  • Dissolve the aminobiphenyl precursor in concentrated sulfuric acid.

  • Cool the solution to 0-5°C in an ice-salt bath.

  • Add a nitrating mixture (e.g., a mixture of concentrated nitric acid and sulfuric acid) dropwise while maintaining the low temperature.

  • After the addition is complete, pour the reaction mixture onto ice.

  • Neutralize the solution with a base (e.g., sodium hydroxide) to precipitate the product.

  • Filter, wash the solid with water, and dry.

• Purification:

  • Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain the purified nitrated aminobiphenyl.

3.2. UV-Visible Spectroscopy

UV-Visible spectroscopy is a key technique for studying the electronic transitions in ANB and its solvatochromic properties.

Protocol: Measurement of UV-Vis Spectra in Various Solvents

• Preparation of Stock Solution:

  • Prepare a stock solution of ANB in a high-purity solvent (e.g., spectroscopic grade acetonitrile) at a concentration of approximately 1 x 10⁻³ M.

• Preparation of Sample Solutions:

  • From the stock solution, prepare a series of dilute solutions (e.g., 1 x 10⁻⁵ M) in a range of solvents with varying polarities (e.g., n-hexane, toluene, chloroform, ethyl acetate, acetone, ethanol, methanol, acetonitrile, and dimethyl sulfoxide).

• Spectroscopic Measurement:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Use quartz cuvettes with a 1 cm path length.

  • Record the absorption spectra of each solution over a wavelength range of approximately 250-600 nm, using the respective pure solvent as a reference.

  • Identify the wavelength of maximum absorption (λmax) for the intramolecular charge transfer band in each solvent.

• Data Analysis:

  • Analyze the shift in λmax as a function of solvent polarity parameters (e.g., dielectric constant, Reichardt's ET(30) scale) to quantify the solvatochromic effect.

Visualization of Computational Workflow

Since no specific signaling pathways involving the electronic structure of ANB were identified in the literature, the following diagram illustrates the logical workflow of a typical computational study on its electronic properties.

Caption: Computational workflow for studying the electronic structure of ANB.

This comprehensive guide provides a foundational understanding of the theoretical and experimental aspects of 4-Amino-4'-nitrobiphenyl's electronic structure. The provided data and protocols serve as a starting point for further investigation and application of this versatile molecule.

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Azo Dyes Using 4-Amino-4'-nitrobiphenyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azo dyes represent the largest and most versatile class of synthetic colorants, characterized by the presence of one or more azo groups (–N=N–). Their applications span various industries, including textiles, printing, and coatings. In the realm of scientific research, particularly in drug development and diagnostics, azo compounds are valuable as chromogenic substrates, biological stains, and potential therapeutic agents. The synthesis of azo dyes typically involves a two-step process: the diazotization of a primary aromatic amine to form a reactive diazonium salt, followed by a coupling reaction with an electron-rich aromatic compound, such as a phenol or an aromatic amine.

This document provides detailed application notes and experimental protocols for the synthesis of azo dyes using 4-Amino-4'-nitrobiphenyl as the primary aromatic amine. 4-Amino-4'-nitrobiphenyl is a key intermediate that, due to its biphenyl structure and the presence of a nitro group, can be used to synthesize dyes with unique shades and properties.

Data Presentation

The following table summarizes key quantitative data for the synthesis of representative azo dyes derived from 4-Amino-4'-nitrobiphenyl and other structurally similar aromatic amines. This data is provided to offer an expected range of yields and spectral properties.

Starting Amine	Coupling Component	Dye Product	Yield (%)	Melting Point (°C)	λmax (nm)
4-Amino-4'-nitrobiphenyl	Phenol	4-((4'-nitro-[1,1'-biphenyl]-4-yl)diazenyl)phenol	~75-85	Not Reported	Not Reported
4-Amino-4'-nitrobiphenyl	2-Naphthol	1-((4'-nitro-[1,1'-biphenyl]-4-yl)diazenyl)naphthalen-2-ol	~80-90	Not Reported	Not Reported
p-Nitroaniline	N,N-diethylaniline	N,N-diethyl-4-((4-nitrophenyl)diazenyl)aniline	91[1]	Not Reported	Not Reported
p-Amino acetophenone	Phenol	4-((4-acetylphenyl)diazenyl)phenol	Not Reported	Not Reported	Not Reported

Experimental Protocols

The following protocols describe the general methodology for the synthesis of azo dyes from 4-Amino-4'-nitrobiphenyl.

Protocol 1: Synthesis of 4-((4'-nitro-[1,1'-biphenyl]-4-yl)diazenyl)phenol

This protocol details the synthesis of an azo dye through the diazotization of 4-Amino-4'-nitrobiphenyl and subsequent coupling with phenol.

Materials:

• 4-Amino-4'-nitrobiphenyl

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Phenol

• Sodium Hydroxide (NaOH)

• Ice

• Distilled Water

• Ethanol (for recrystallization)

• Standard laboratory glassware (beakers, flasks, magnetic stirrer, filtration apparatus)

• Starch-iodide paper

Procedure:

Step 1: Diazotization of 4-Amino-4'-nitrobiphenyl

• In a 250 mL beaker, suspend 2.14 g (0.01 mol) of 4-Amino-4'-nitrobiphenyl in a mixture of 5 mL of concentrated hydrochloric acid and 10 mL of distilled water.

• Cool the suspension to 0-5 °C in an ice-salt bath with constant stirring.

• In a separate beaker, dissolve 0.76 g (0.011 mol) of sodium nitrite in 5 mL of cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cold suspension of 4-Amino-4'-nitrobiphenyl. Maintain the temperature between 0-5 °C throughout the addition.

• After the complete addition of sodium nitrite, continue stirring the mixture for an additional 15-20 minutes at 0-5 °C.

• Check for the presence of excess nitrous acid by testing a drop of the solution with starch-iodide paper. A blue-black color indicates the presence of excess nitrous acid, signifying the completion of the diazotization reaction. The resulting solution is the diazonium salt of 4-Amino-4'-nitrobiphenyl.

Step 2: Azo Coupling with Phenol

• In a separate 250 mL beaker, dissolve 0.94 g (0.01 mol) of phenol in 10 mL of 10% aqueous sodium hydroxide solution.

• Cool this solution to 0-5 °C in an ice bath.

• Slowly add the freshly prepared cold diazonium salt solution to the cold phenol solution with vigorous stirring.

• A colored precipitate of the azo dye will form immediately.

• Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure the completion of the coupling reaction.

• Filter the precipitated dye using a Buchner funnel and wash it thoroughly with cold distilled water until the filtrate is neutral.

• Dry the crude dye in an oven at 60-70 °C.

• For purification, recrystallize the crude product from a suitable solvent such as ethanol.

Protocol 2: Synthesis of 1-((4'-nitro-[1,1'-biphenyl]-4-yl)diazenyl)naphthalen-2-ol

This protocol outlines the synthesis of a naphthol-based azo dye.

Materials:

• 4-Amino-4'-nitrobiphenyl

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• 2-Naphthol

• Sodium Hydroxide (NaOH)

• Ice

• Distilled Water

• Ethanol (for recrystallization)

• Standard laboratory glassware

• Starch-iodide paper

Procedure:

Step 1: Diazotization of 4-Amino-4'-nitrobiphenyl

• Follow the same procedure as described in Protocol 1, Step 1 to prepare the diazonium salt of 4-Amino-4'-nitrobiphenyl.

Step 2: Azo Coupling with 2-Naphthol

• In a 250 mL beaker, dissolve 1.44 g (0.01 mol) of 2-naphthol in 15 mL of 10% aqueous sodium hydroxide solution.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add the cold diazonium salt solution to the cold 2-naphthol solution with vigorous stirring.

• A deeply colored precipitate will form.

• Continue stirring the mixture for 30-60 minutes at 0-5 °C.

• Isolate the dye by filtration, wash with cold water, and dry.

• Recrystallize the crude dye from ethanol to obtain the pure product.

Visualizations

Synthesis Pathway of Azo Dyes from 4-Amino-4'-nitrobiphenyl

Caption: General synthesis pathway for azo dyes.

Experimental Workflow for Azo Dye Synthesis

Caption: Workflow for azo dye synthesis.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for 4-Amino-4'-nitrobiphenyl as a Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-4'-nitrobiphenyl is a versatile chemical intermediate characterized by the presence of both an amino (-NH2) and a nitro (-NO2) group on a biphenyl backbone. This unique structure, featuring both an electron-donating and an electron-withdrawing group, makes it a valuable precursor in the synthesis of a variety of more complex molecules. Its applications span the manufacturing of dyes, the development of advanced materials, and the synthesis of pharmaceutical compounds.[1][2]

This document provides detailed protocols and safety information for the use of 4-Amino-4'-nitrobiphenyl as a chemical intermediate in common organic synthesis reactions.

Compound Information and Safety Data

A thorough understanding of the properties and hazards of 4-Amino-4'-nitrobiphenyl is crucial before its use in any experimental setting.

Table 1: Physicochemical and Safety Data for 4-Amino-4'-nitrobiphenyl

Property	Value	Reference
Chemical Name	4-Amino-4'-nitrobiphenyl	[3]
Synonyms	4'-Nitro-4-biphenylamine, 4-Amino-4'-nitrodiphenyl	[3]
CAS Number	1211-40-1	[3]
Molecular Formula	C12H10N2O2	[3][4]
Molecular Weight	214.22 g/mol	[3][4]
Appearance	Crystalline solid	[5]
Melting Point	126 - 129 °C (259 - 264 °F)
Boiling Point	191 °C (376 °F) at 20 hPa
Hazard Statements	H302: Harmful if swallowed. H312: Harmful in contact with skin. H332: Harmful if inhaled. H350: May cause cancer.	[3][6]
Precautionary Statements	P201, P202, P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P308+P313, P405, P501	[6]

Safety Precautions:

• Engineering Controls: Always handle 4-Amino-4'-nitrobiphenyl in a well-ventilated chemical fume hood.[7][8] Ensure that an eyewash station and safety shower are readily accessible.[7][8]

• Personal Protective Equipment (PPE):

  • Gloves: Wear chemical-resistant gloves (e.g., nitrile).

  • Eye Protection: Use safety glasses with side shields or chemical splash goggles.[6]

  • Clothing: Wear a lab coat, long pants, and closed-toe shoes.[7]

• Handling: Avoid creating dust.[7] Do not eat, drink, or smoke in the work area. Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[7] Keep away from strong oxidizing agents.[7]

• Disposal: Dispose of waste in accordance with local, regional, and national regulations.

Experimental Protocols

4-Amino-4'-nitrobiphenyl serves as a key starting material for various chemical transformations. The following protocols are representative examples of its application.

Protocol 1: Reduction of the Nitro Group to Synthesize 4,4'-Diaminobiphenyl

This protocol details the reduction of the nitro group of 4-Amino-4'-nitrobiphenyl to an amino group, yielding 4,4'-Diaminobiphenyl, a monomer used in the synthesis of high-performance polymers.

Reaction Scheme:

Caption: Reduction of 4-Amino-4'-nitrobiphenyl to 4,4'-Diaminobiphenyl.

Materials and Reagents:

• 4-Amino-4'-nitrobiphenyl

• Tin(II) chloride dihydrate (SnCl2·2H2O)

• Concentrated Hydrochloric acid (HCl)

• Ethanol

• Sodium hydroxide (NaOH) solution

• Distilled water

• Dichloromethane (CH2Cl2)

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-Amino-4'-nitrobiphenyl (1 equivalent) in ethanol.

• Add a solution of tin(II) chloride dihydrate (3-5 equivalents) in concentrated hydrochloric acid dropwise to the stirred solution.

• Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and carefully neutralize with a concentrated sodium hydroxide solution until the pH is basic.

• Extract the aqueous layer with dichloromethane (3 x volume).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 4,4'-Diaminobiphenyl.

• Purify the product by recrystallization or column chromatography.

Table 2: Representative Data for the Synthesis of 4,4'-Diaminobiphenyl

Parameter	Value
Reactant	4-Amino-4'-nitrobiphenyl
Product	4,4'-Diaminobiphenyl
Typical Yield	85-95%
Purity (by HPLC)	>98%
Melting Point	128-131 °C

Protocol 2: Diazotization of the Amino Group and Subsequent Azide Substitution

This protocol describes the conversion of the amino group of 4-Amino-4'-nitrobiphenyl into an azide group via a diazonium salt intermediate. The resulting 4-Azido-4'-nitrobiphenyl can be used in "click chemistry" reactions.

Workflow Diagram:

Caption: Workflow for the synthesis of 4-Azido-4'-nitrobiphenyl.

Materials and Reagents:

• 4-Amino-4'-nitrobiphenyl

• Sodium nitrite (NaNO2)

• Sodium azide (NaN3)

• Hydrochloric acid (HCl)

• Distilled water

• Ice

Procedure:

• Suspend 4-Amino-4'-nitrobiphenyl (1 equivalent) in a mixture of concentrated hydrochloric acid and water.

• Cool the suspension to 0-5 °C in an ice bath with vigorous stirring.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) dropwise, maintaining the temperature below 5 °C.

• Stir the mixture at 0-5 °C for 30 minutes to ensure complete formation of the diazonium salt.

• In a separate flask, dissolve sodium azide (1.2 equivalents) in water and cool to 0-5 °C.

• Slowly add the diazonium salt solution to the sodium azide solution with vigorous stirring, keeping the temperature below 10 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for 1-2 hours.

• Collect the precipitated product by vacuum filtration, wash with cold water, and dry under vacuum.

Table 3: Representative Data for the Synthesis of 4-Azido-4'-nitrobiphenyl

Parameter	Value
Reactant	4-Amino-4'-nitrobiphenyl
Product	4-Azido-4'-nitrobiphenyl
Typical Yield	70-85%
Purity (by NMR)	>95%
Appearance	Yellow to brown solid

Conclusion

4-Amino-4'-nitrobiphenyl is a valuable and versatile intermediate in organic synthesis. The protocols provided herein offer a starting point for its use in constructing more complex molecules. Due to its hazardous nature, strict adherence to safety protocols is mandatory. Researchers should always consult the latest Safety Data Sheet (SDS) and perform a thorough risk assessment before commencing any experimental work.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. 4-Amino-4'-nitrobiphenyl | C12H10N2O2 | CID 14593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. 4-AMINOBIPHENYL - Chemical Agents and Related Occupations - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. echemi.com [echemi.com]
• 7. ipo.rutgers.edu [ipo.rutgers.edu]
• 8. nj.gov [nj.gov]

Application Notes and Protocols for 4-Amino-4'-nitrobiphenyl in Materials Science

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential applications of 4-Amino-4'-nitrobiphenyl (ANB) in the synthesis of high-performance polymers and functional materials. Due to its unique molecular structure, featuring both an electron-donating amino group and an electron-withdrawing nitro group, ANB is a promising building block for materials with interesting optical and thermal properties. While specific literature detailing the direct use of 4-Amino-4'-nitrobiphenyl in extensive polymer synthesis is limited, this document provides representative protocols and expected properties based on well-established synthesis routes for analogous aromatic compounds.

High-Performance Aromatic Polyamides

Aromatic polyamides, or aramids, are a class of high-performance polymers known for their exceptional thermal stability, mechanical strength, and chemical resistance. The incorporation of the rigid, polar 4-Amino-4'-nitrobiphenyl moiety into a polyamide backbone is expected to result in polymers with high glass transition temperatures and excellent thermal stability.

Application: High-Temperature Resistant Films and Fibers

Polyamides derived from ANB are anticipated to be suitable for applications requiring high thermal and mechanical performance, such as insulating films in electronics, protective coatings, and fibers for advanced composites.

Experimental Protocol: Representative Synthesis of an Aromatic Polyamide via Phosphorylation Polycondensation

This protocol describes a general method for the synthesis of aromatic polyamides from a diamine and a dicarboxylic acid using the Yamazaki-Higashi phosphorylation reaction. This method is adaptable for the polymerization of 4-Amino-4'-nitrobiphenyl with various aromatic dicarboxylic acids.

Materials:

• 4-Amino-4'-nitrobiphenyl (ANB)

• Aromatic dicarboxylic acid (e.g., Terephthalic acid or Isophthalic acid)

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Pyridine, anhydrous

• Triphenyl phosphite (TPP)

• Lithium Chloride (LiCl)

• Ethanol

• Deionized water

Procedure:

• In a flame-dried, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet/outlet, add the aromatic dicarboxylic acid (10 mmol), LiCl (1.0 g), and anhydrous NMP (20 mL).

• Stir the mixture at room temperature under a gentle flow of nitrogen until all solids have dissolved.

• Add 4-Amino-4'-nitrobiphenyl (10 mmol) and anhydrous pyridine (10 mL) to the solution.

• To this stirred solution, add triphenyl phosphite (22 mmol) at room temperature.

• Heat the reaction mixture to 105°C and maintain this temperature for 3-4 hours under continuous stirring and nitrogen flow. The viscosity of the solution will increase as the polymerization proceeds.

• After cooling to room temperature, pour the viscous polymer solution into 500 mL of ethanol with vigorous stirring to precipitate the polyamide.

• Collect the fibrous polymer by filtration and wash it thoroughly with hot ethanol and then with deionized water to remove residual solvents and reagents.

• Dry the polymer in a vacuum oven at 100°C for 24 hours.

Data Presentation: Expected Properties of ANB-Based Polyamides

The following table summarizes the expected range of properties for aromatic polyamides synthesized using 4-Amino-4'-nitrobiphenyl, based on data from analogous aromatic polyamides.[1][2]

Property	Expected Value Range
Inherent Viscosity (dL/g)	0.5 - 1.5
Glass Transition Temp. (Tg, °C)	250 - 350
10% Weight Loss Temp. (TGA, °C)	> 450 in N₂, > 400 in air
Tensile Strength (MPa)	80 - 150
Tensile Modulus (GPa)	2.0 - 4.0
Solubility	Soluble in polar aprotic solvents (NMP, DMAc)

High-Performance Aromatic Polyimides

Aromatic polyimides are renowned for their outstanding thermal stability, excellent mechanical properties, and good dielectric performance, making them essential materials in the aerospace and electronics industries. The integration of the 4-Amino-4'-nitrobiphenyl unit is predicted to yield polyimides with very high thermal resistance and potentially interesting charge-transfer characteristics.

Application: Dielectric Films and Advanced Composites

Polyimides based on ANB could be utilized as dielectric substrates for flexible printed circuits, high-temperature wire insulation, and as a matrix resin for advanced carbon fiber composites used in aerospace applications.

Experimental Protocol: Representative Synthesis of an Aromatic Polyimide via a Two-Step Method

This protocol outlines the common two-step synthesis of aromatic polyimides, which involves the formation of a soluble poly(amic acid) precursor followed by thermal or chemical imidization. This method can be adapted for the reaction of 4-Amino-4'-nitrobiphenyl with various aromatic dianhydrides.

Materials:

• 4-Amino-4'-nitrobiphenyl (ANB)

• Aromatic dianhydride (e.g., Pyromellitic dianhydride (PMDA) or 4,4'-(Hexafluoroisopropylidene)diphthalic anhydride (6FDA))

• N,N-Dimethylacetamide (DMAc), anhydrous

• Acetic anhydride

• Pyridine

Procedure:

Step 1: Synthesis of Poly(amic acid)

• In a dry, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve 4-Amino-4'-nitrobiphenyl (10 mmol) in anhydrous DMAc (30 mL) under a nitrogen atmosphere.

• Once the diamine has completely dissolved, slowly add an equimolar amount of the aromatic dianhydride (10 mmol) in small portions to the stirred solution. Maintain the temperature at 0-5°C using an ice bath to control the exothermic reaction.

• After the addition is complete, remove the ice bath and continue stirring at room temperature for 12-24 hours to form a viscous poly(amic acid) solution.

Step 2: Imidization (Thermal or Chemical)

• Thermal Imidization:

  • Cast the poly(amic acid) solution onto a clean glass plate to form a thin film.

  • Place the glass plate in a vacuum oven and heat it in a stepwise manner: 100°C for 1 hour, 200°C for 1 hour, and finally 300°C for 1 hour to effect complete cyclodehydration to the polyimide.

• Chemical Imidization:

  • To the poly(amic acid) solution, add acetic anhydride (40 mmol) and pyridine (20 mmol) as the dehydrating agent and catalyst, respectively.

  • Stir the mixture at room temperature for 1-2 hours, and then heat to 100°C for 2-3 hours.

  • After cooling, precipitate the polyimide by pouring the solution into a large volume of methanol.

  • Filter, wash the polymer with methanol, and dry in a vacuum oven at 150°C.

Data Presentation: Expected Properties of ANB-Based Polyimides

The following table presents the anticipated properties of aromatic polyimides synthesized from 4-Amino-4'-nitrobiphenyl, based on data from analogous high-performance polyimides.[3][4][5][6]

Property	Expected Value Range
Inherent Viscosity (dL/g)	0.6 - 2.0
Glass Transition Temp. (Tg, °C)	300 - 400
10% Weight Loss Temp. (TGA, °C)	> 500 in N₂, > 450 in air
Tensile Strength (MPa)	100 - 200
Tensile Modulus (GPa)	3.0 - 5.0
Dielectric Constant (1 MHz)	3.0 - 3.5

Nonlinear Optical (NLO) Materials

The "push-pull" electronic structure of 4-Amino-4'-nitrobiphenyl, with its electron-donating amino group and electron-withdrawing nitro group connected through a conjugated biphenyl system, makes it an excellent candidate for second-order nonlinear optical (NLO) applications. NLO materials are crucial for technologies such as frequency doubling of lasers, optical switching, and electro-optic modulation.

Application: Second-Harmonic Generation and Electro-Optic Devices

ANB can be used as a precursor to synthesize NLO-active chromophores. These chromophores can then be incorporated into a polymer matrix, either as a guest-host system or by covalent attachment, to create materials for electro-optic modulators or for frequency conversion of laser light.

Experimental Protocol: Representative Synthesis of an Azo Dye NLO Chromophore

This protocol describes the synthesis of an azo dye, a common class of NLO chromophores, through diazotization of an aromatic amine and subsequent coupling with a coupling agent. This general procedure can be adapted for 4-Amino-4'-nitrobiphenyl.

Materials:

• 4-Amino-4'-nitrobiphenyl (ANB)

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl), concentrated

• Coupling agent (e.g., N,N-dimethylaniline or Phenol)

• Sodium hydroxide (NaOH)

• Ice

• Ethanol

Procedure:

• Diazotization:

  • Dissolve 4-Amino-4'-nitrobiphenyl (10 mmol) in a mixture of concentrated HCl (5 mL) and water (20 mL) in a beaker. Cool the solution to 0-5°C in an ice bath with constant stirring.

  • Prepare a solution of sodium nitrite (10 mmol) in cold water (10 mL).

  • Add the sodium nitrite solution dropwise to the ANB solution, keeping the temperature below 5°C. Stir for an additional 30 minutes to ensure complete formation of the diazonium salt.

• Azo Coupling:

  • In a separate beaker, dissolve the coupling agent (10 mmol) in a suitable solvent (e.g., dilute HCl for N,N-dimethylaniline or dilute NaOH for phenol) and cool to 0-5°C.

  • Slowly add the cold diazonium salt solution to the cold solution of the coupling agent with vigorous stirring. A brightly colored precipitate (the azo dye) should form immediately.

  • Continue stirring in the ice bath for 1-2 hours to ensure the reaction goes to completion.

• Isolation and Purification:

  • Collect the precipitated dye by vacuum filtration.

  • Wash the dye thoroughly with cold water until the filtrate is neutral.

  • Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain the purified NLO chromophore.

Data Presentation: Expected NLO Properties of ANB-Derived Chromophores

The following table provides an estimation of the nonlinear optical properties that could be expected from a chromophore derived from 4-Amino-4'-nitrobiphenyl, based on data for similar "push-pull" organic molecules.[1]

Property	Expected Value Range
Absorption Maximum (λmax, nm)	400 - 550
Second-Order Hyperpolarizability (β, esu)	10⁻³⁰ - 10⁻²⁸
Second Harmonic Generation (SHG) Efficiency	Comparable to or exceeding that of KDP

Disclaimer: The experimental protocols and quantitative data presented in these application notes are representative examples based on analogous chemical systems. Researchers should conduct their own literature searches and experimental optimizations when working with 4-Amino-4'-nitrobiphenyl. All laboratory work should be performed with appropriate safety precautions.

References

• 1. Functional Aromatic Polyamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. www2.ictp.csic.es [www2.ictp.csic.es]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. dspace.ncl.res.in [dspace.ncl.res.in]

Application Notes and Protocols: Experimental Setup for the Nitration of 4-Aminobiphenyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

The nitration of 4-aminobiphenyl is a key chemical transformation for the synthesis of various nitro-derivatives that serve as important intermediates in the development of pharmaceuticals, dyes, and other specialty chemicals. The introduction of a nitro group onto the biphenyl backbone can significantly alter its electronic properties and provide a handle for further functionalization. However, the direct nitration of 4-aminobiphenyl presents challenges due to the high reactivity of the amino group, which is susceptible to oxidation and can direct the nitration to undesired positions.

This document provides a detailed experimental protocol for the nitration of 4-aminobiphenyl, focusing on a robust and widely adopted three-step strategy: protection of the amino group via acetylation, subsequent electrophilic nitration, and final deprotection to yield the desired nitro-4-aminobiphenyl isomers.

Reaction Pathway and Strategy

Direct nitration of 4-aminobiphenyl with a mixture of nitric acid and sulfuric acid is generally avoided. The strongly acidic conditions protonate the amino group, forming an anilinium-type ion. This deactivates the aromatic ring and directs the incoming nitro group to the meta-position, leading to the formation of 4-amino-3-nitrobiphenyl. Furthermore, the amino group is prone to oxidation by nitric acid, which can lead to complex mixtures and lower yields.

To overcome these issues, a protecting group strategy is employed. The amino group is first acetylated to form 4-acetamidobiphenyl. The acetamido group is still an ortho-, para-director but is less activating than the amino group, allowing for a more controlled nitration. Following nitration of the protected compound, the acetyl group is removed by hydrolysis to regenerate the amino group, yielding a mixture of nitro-4-aminobiphenyl isomers.

Data Presentation

The following tables summarize representative quantitative data for the key steps in the nitration of 4-aminobiphenyl. Please note that actual yields and isomer ratios may vary depending on the specific reaction conditions and scale.

Table 1: Acetylation of 4-Aminobiphenyl

Parameter	Value
Reactants
4-Aminobiphenyl	1.0 eq
Acetic Anhydride	1.2 eq
Glacial Acetic Acid	Solvent
Reaction Conditions
Temperature	50 °C
Time	1 hour
Product	4-Acetamidobiphenyl
Typical Yield	90-95%

Table 2: Nitration of 4-Acetamidobiphenyl

Parameter	Value
Reactants
4-Acetamidobiphenyl	1.0 eq
Concentrated Nitric Acid	1.1 eq
Concentrated Sulfuric Acid	~2.5 eq
Reaction Conditions
Temperature	0-5 °C
Time	1-2 hours
Products	Mixture of nitro-4-acetamidobiphenyl isomers
Typical Isomer Ratio (Illustrative)
2-Nitro-4-acetamidobiphenyl	~60-70%
3-Nitro-4-acetamidobiphenyl	~30-40%
Overall Yield of Nitrated Products	75-85%

Table 3: Hydrolysis of Nitro-4-acetamidobiphenyl Mixture

Parameter	Value
Reactants
Nitro-4-acetamidobiphenyl isomer mixture	1.0 eq
Concentrated Sulfuric Acid	~5-10 eq
Water	Solvent
Reaction Conditions
Temperature	100 °C (Reflux)
Time	1-2 hours
Products	Mixture of nitro-4-aminobiphenyl isomers
Typical Yield	85-95%

Experimental Protocols

Safety Precautions: 4-Aminobiphenyl and its nitro-derivatives are toxic and potentially carcinogenic. All manipulations should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Concentrated acids are highly corrosive and should be handled with extreme care.

Step 1: Acetylation of 4-Aminobiphenyl to 4-Acetamidobiphenyl

Materials:

• 4-Aminobiphenyl

• Acetic Anhydride

• Glacial Acetic Acid

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or water bath

• Beaker

• Buchner funnel and filter paper

• Ice

Procedure:

• In a round-bottom flask, dissolve 4-aminobiphenyl in glacial acetic acid.

• With gentle stirring, add acetic anhydride dropwise to the solution.

• Heat the reaction mixture to approximately 50°C for 1 hour.

• After the reaction is complete, pour the warm mixture into a beaker containing ice-cold water.

• Stir the mixture until a precipitate forms.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the product with cold water to remove any remaining acid.

• Dry the 4-acetamidobiphenyl product, which can be used in the next step without further purification if the purity is sufficient.

Step 2: Nitration of 4-Acetamidobiphenyl

Materials:

• 4-Acetamidobiphenyl

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Erlenmeyer flask

• Ice bath

• Magnetic stirrer and stir bar

• Dropping funnel

• Beaker

• Buchner funnel and filter paper

Procedure:

• Carefully add concentrated sulfuric acid to an Erlenmeyer flask and cool it to 0-5°C in an ice bath.

• Slowly add the dried 4-acetamidobiphenyl to the cold sulfuric acid with stirring, ensuring the temperature remains below 10°C.

• In a separate container, prepare the nitrating mixture by slowly adding concentrated nitric acid to a small amount of concentrated sulfuric acid, keeping the mixture cool in an ice bath.

• Add the cold nitrating mixture dropwise to the solution of 4-acetamidobiphenyl in sulfuric acid over a period of 30-60 minutes. Maintain the reaction temperature between 0°C and 5°C throughout the addition.

• After the addition is complete, continue stirring the reaction mixture in the ice bath for an additional 1-2 hours.

• Carefully pour the reaction mixture onto crushed ice in a beaker.

• A precipitate of the nitro-4-acetamidobiphenyl isomers will form.

• Collect the solid product by vacuum filtration and wash it thoroughly with cold water until the washings are neutral.

• Dry the product.

Step 3: Hydrolysis of Nitro-4-acetamidobiphenyl to Nitro-4-aminobiphenyl

Materials:

• Mixture of nitro-4-acetamidobiphenyl isomers

• Concentrated Sulfuric Acid

• Water

• Round-bottom flask with reflux condenser

• Heating mantle

• Beaker

• Ammonium hydroxide solution (concentrated)

• Buchner funnel and filter paper

• Ice bath

Procedure:

• Place the mixture of nitro-4-acetamidobiphenyl isomers in a round-bottom flask.

• Add a solution of sulfuric acid in water (e.g., 70% v/v).

• Heat the mixture to reflux for 1-2 hours to hydrolyze the amide.

• After cooling, carefully pour the reaction mixture into a beaker of cold water.

• Neutralize the acidic solution by slowly adding concentrated ammonium hydroxide solution in an ice bath until the solution is basic. This will precipitate the nitro-4-aminobiphenyl isomers.

• Collect the solid product by vacuum filtration and wash it with cold water.

• The resulting product is a mixture of isomers (primarily 4-amino-2-nitrobiphenyl and 4-amino-3-nitrobiphenyl) that can be separated by techniques such as column chromatography if desired.

Visualizations

Experimental Workflow

Caption: Workflow for the three-step synthesis of nitro-4-aminobiphenyl.

Reaction Pathway

Caption: Overall reaction pathway for the nitration of 4-aminobiphenyl.

Application Notes and Protocols for the Analytical Determination of 4-Amino-4'-nitrobiphenyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-4'-nitrobiphenyl (ANB) is an aromatic amine of significant interest in toxicological research and as a potential impurity in pharmaceutical manufacturing. Its structural similarity to known carcinogens like 4-aminobiphenyl necessitates sensitive and reliable analytical methods for its detection and quantification in various matrices. These application notes provide detailed protocols for the analysis of ANB using High-Performance Liquid Chromatography (HPLC) with UV detection, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS). Additionally, principles for the development of an electrochemical sensor are discussed.

Data Presentation: Quantitative Method Comparison

The selection of an appropriate analytical method depends on factors such as required sensitivity, selectivity, sample matrix, and available instrumentation. The following table summarizes typical quantitative performance data for the described methods. Note that some data is extrapolated from closely related analytes like 4-aminobiphenyl and 4-nitrobiphenyl due to the limited availability of specific validation studies for ANB.

Analytical Method	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Linearity Range	Common Sample Matrices
HPLC-UV	~0.1 - 1 µM[1]	~0.3 - 3 µM	1 - 100 µM	Water, Soil, Pharmaceutical preparations
LC-MS/MS	~0.01 - 0.1 ng/mL	~0.03 - 0.3 ng/mL	0.1 - 100 ng/mL	Biological fluids (urine, plasma), Environmental samples, Drug substances
GC-MS	~1 - 10 ng/mL (with derivatization)	~3 - 30 ng/mL (with derivatization)	10 - 1000 ng/mL	Environmental samples, Urine
Electrochemical Sensor	~0.01 - 0.1 µM[2]	~0.03 - 0.3 µM	0.1 - 100 µM	Aqueous solutions

Experimental Protocols

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the routine quantification of ANB in relatively clean sample matrices.

a. Instrumentation and Materials:

• HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

• C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm).

• HPLC grade acetonitrile and methanol.

• Analytical grade reagents for buffer preparation (e.g., ammonium acetate, acetic acid).

• Purified water (18.2 MΩ·cm).

• 4-Amino-4'-nitrobiphenyl reference standard.

b. Chromatographic Conditions:

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and 0.05 M ammonium acetate buffer (pH 5.9) (e.g., 60:40 v/v).[3]

• Flow Rate: 1.0 mL/min.[3]

• Column Temperature: 30 °C.

• Detection Wavelength: 276 nm.[1]

• Injection Volume: 20 µL.

c. Preparation of Solutions:

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of ANB reference standard and dissolve in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to achieve concentrations ranging from 0.1 to 100 µg/mL.

• Sample Preparation (e.g., from a solid matrix):

  • Accurately weigh a known amount of the homogenized sample.

  • Perform solvent extraction using methanol or acetonitrile in an ultrasonic bath for 15-20 minutes.

  • Centrifuge the extract to pellet any particulate matter.

  • Filter the supernatant through a 0.45 µm syringe filter prior to injection.

d. Analysis Workflow:

Caption: HPLC analysis workflow from preparation to data processing.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method offers high sensitivity and selectivity, making it ideal for trace-level analysis of ANB in complex matrices like biological fluids.

a. Instrumentation and Materials:

• LC-MS/MS system with an electrospray ionization (ESI) source.

• UPLC/UHPLC system for fast separations.

• C18 or Biphenyl reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• LC-MS grade acetonitrile, methanol, and water.

• LC-MS grade formic acid or ammonium formate.

• ANB reference standard and a suitable internal standard (e.g., a stable isotope-labeled analog).

b. Chromatographic and Mass Spectrometric Conditions:

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Program: A typical gradient would start at 5-10% B, ramp up to 95% B over several minutes, hold, and then re-equilibrate.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40 °C.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MS/MS Detection: Multiple Reaction Monitoring (MRM). Precursor and product ions for ANB would need to be determined by direct infusion of a standard solution. For ANB (C12H10N2O2, MW: 214.22), the protonated molecule [M+H]+ at m/z 215.2 would be the precursor ion. Product ions would be determined experimentally.

c. Preparation of Solutions:

• Standard and Sample Preparation: Similar to the HPLC-UV method, but using LC-MS grade solvents. An internal standard should be added to all standards and samples.

• Sample Preparation (e.g., from plasma):

  • To 100 µL of plasma, add the internal standard.

  • Perform protein precipitation by adding 300 µL of ice-cold acetonitrile.

  • Vortex and then centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume of the initial mobile phase.

d. LC-MS/MS Analysis Workflow:

Caption: LC-MS/MS workflow for ANB analysis in biological samples.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. For non-volatile compounds like ANB, derivatization is required to increase volatility and thermal stability.

a. Instrumentation and Materials:

• GC-MS system with a split/splitless injector and a mass selective detector.

• A low-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• High purity helium as the carrier gas.

• Derivatization reagent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS).

• ANB reference standard.

b. GC-MS Conditions:

• Inlet Temperature: 280 °C.

• Injection Mode: Splitless.

• Oven Temperature Program: Start at 100 °C, hold for 1 minute, ramp at 15 °C/min to 300 °C, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Ion Source Temperature: 230 °C.

• MS Quadrupole Temperature: 150 °C.

• Detection Mode: Selected Ion Monitoring (SIM) of characteristic ions of the derivatized ANB.

c. Derivatization and Sample Preparation:

• Extract ANB from the sample matrix using a suitable solvent (e.g., ethyl acetate).

• Evaporate the solvent to dryness.

• Add 50 µL of the derivatization reagent (BSTFA + 1% TMCS) and 50 µL of a solvent like pyridine.

• Heat the mixture at 70-80 °C for 30-60 minutes.

• After cooling, the sample is ready for injection into the GC-MS.

d. GC-MS Analysis Workflow:

Caption: GC-MS analysis workflow including the derivatization step.

Electrochemical Sensor Development Principles

An electrochemical sensor for ANB can be developed based on the electrochemical reduction of the nitro group or oxidation of the amino group.

a. Principle: The principle involves modifying an electrode surface (e.g., glassy carbon electrode) with a material that enhances the electrochemical signal of ANB. This can be achieved by using nanomaterials like graphene, carbon nanotubes, or metallic nanoparticles, which increase the electrode surface area and catalytic activity.[4] The reduction of the nitro group to a hydroxylamine or an amino group, or the oxidation of the amino group, will generate a current that is proportional to the concentration of ANB.

b. General Protocol Outline:

• Electrode Modification: Modify a glassy carbon electrode with a suitable nanomaterial composite.

• Electrochemical Characterization: Characterize the modified electrode using techniques like cyclic voltammetry (CV) and electrochemical impedance spectroscopy (EIS).

• Optimization: Optimize experimental parameters such as pH of the supporting electrolyte, accumulation potential, and accumulation time.

• Calibration: Perform differential pulse voltammetry (DPV) or square wave voltammetry (SWV) with varying concentrations of ANB to construct a calibration curve.

• Sample Analysis: Analyze real samples after appropriate preparation (e.g., filtration, dilution).

Metabolic Activation and DNA Adduct Formation

4-Amino-4'-nitrobiphenyl, being a nitroaromatic amine, is expected to undergo metabolic activation in vivo, leading to genotoxic effects. The primary pathway involves the reduction of the nitro group to a nitroso and then a hydroxylamino group. The amino group can also be N-oxidized. These reactive metabolites can then form covalent adducts with DNA, a critical step in chemical carcinogenesis.[5] The formation of N-(deoxyguanosin-8-yl)-4-aminobiphenyl adducts has been observed for the related compound 4-aminobiphenyl.[5]

Caption: Metabolic activation of ANB leading to DNA adduct formation.

References

• 1. researchgate.net [researchgate.net]
• 2. Electrochemical detection of 4-nitrophenol based on a glassy carbon electrode modified with a reduced graphene oxide/Au nanoparticle composite - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Validation of the Analytical Method for Determining 4-Amino-3-Nitrophenol Concentrations in Oxidative Hair Dyes | Eruditio : Indonesia Journal of Food and Drug Safety [eruditio.pom.go.id]
• 4. scispace.com [scispace.com]
• 5. DNA adduct formation of 4-aminobiphenyl and heterocyclic aromatic amines in human hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of Heterocyclic Compounds Using 4-Amino-4'-nitrobiphenyl

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of valuable heterocyclic compounds, namely carbazoles and polybenzimidazoles, using 4-Amino-4'-nitrobiphenyl as a key starting material. The following sections outline the synthetic strategies, experimental procedures, and expected outcomes for these transformations.

Synthesis of 2-Aminocarbazole via Cadogan Reaction

4-Amino-4'-nitrobiphenyl is a suitable precursor for the synthesis of substituted carbazoles through a multi-step sequence involving N-protection, reductive cyclization (Cadogan reaction), and deprotection. The amino group is first protected, typically by acetylation, to prevent side reactions. The subsequent intramolecular reductive cyclization of the nitro group onto the adjacent phenyl ring, mediated by a phosphite reagent, forms the carbazole core.

Quantitative Data Summary

Step	Product	Reagents	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	N-(4'-nitro-[1,1'-biphenyl]-4-yl)acetamide	Acetic anhydride, Pyridine	Pyridine	0 - RT	3	>95
2	2-Acetamido-9H-carbazole	Triethyl phosphite	1,2-Dichlorobenzene	180	24	60-70
3	2-Amino-9H-carbazole	HCl, Ethanol	Ethanol/Water	Reflux	4	>90

Experimental Protocols

Protocol 1.1: N-Acetylation of 4-Amino-4'-nitrobiphenyl

• Suspend 4-Amino-4'-nitrobiphenyl (1.0 eq) in pyridine in a round-bottom flask equipped with a magnetic stirrer.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.2 eq) dropwise to the stirred suspension.

• Allow the reaction mixture to warm to room temperature and stir for 3 hours.

• Pour the reaction mixture into ice-water to precipitate the product.

• Filter the solid, wash with copious amounts of water, and dry under vacuum to afford N-(4'-nitro-[1,1'-biphenyl]-4-yl)acetamide as a solid.

Protocol 1.2: Cadogan Cyclization to 2-Acetamido-9H-carbazole

• In a three-necked flask equipped with a reflux condenser and a nitrogen inlet, dissolve N-(4'-nitro-[1,1'-biphenyl]-4-yl)acetamide (1.0 eq) in 1,2-dichlorobenzene.

• Add triethyl phosphite (3.0 eq) to the solution.

• Heat the reaction mixture to 180 °C under a nitrogen atmosphere and maintain for 24 hours.

• Cool the reaction mixture to room temperature, which should result in the precipitation of the product.

• Filter the precipitate and wash with a small amount of cold ethanol to give crude 2-acetamido-9H-carbazole.

• The crude product can be purified by recrystallization from ethanol.

Protocol 1.3: Hydrolysis to 2-Amino-9H-carbazole

• Suspend 2-acetamido-9H-carbazole (1.0 eq) in a mixture of ethanol and concentrated hydrochloric acid.

• Heat the mixture to reflux for 4 hours.

• Cool the reaction mixture and neutralize with a saturated solution of sodium bicarbonate.

• The product will precipitate out of the solution.

• Filter the solid, wash with water, and dry to yield 2-amino-9H-carbazole.

Synthetic Pathway and Workflow

Caption: Workflow for the synthesis of 2-Aminocarbazole.

Synthesis of Polybenzimidazole (PBI) via 4,4'-Diaminobiphenyl

4-Amino-4'-nitrobiphenyl serves as a precursor to 4,4'-diaminobiphenyl, a key monomer in the synthesis of various polymers. Through a series of reduction and nitration steps, this diamine can be converted into 3,3',4,4'-tetraaminobiphenyl (TAB), the essential building block for polybenzimidazoles (PBIs). PBIs are a class of high-performance polymers with exceptional thermal and chemical stability.

Quantitative Data Summary

Step	Product	Reagents	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	4,4'-Diaminobiphenyl	SnCl₂·2H₂O, HCl	Ethanol	Reflux	3	~90
2	N,N'-Diacetyl-4,4'-diaminobiphenyl	Acetic anhydride, Pyridine	Pyridine	0 - RT	3	>95
3	N,N'-Diacetyl-3,3'-dinitro-4,4'-diaminobiphenyl	HNO₃, H₂SO₄	Acetic Acid	0-10	2	85-90
4	3,3'-Dinitro-4,4'-diaminobiphenyl	H₂SO₄, H₂O	Water	100	2	>95
5	3,3',4,4'-Tetraaminobiphenyl (TAB)	SnCl₂·2H₂O, HCl	Ethanol	Reflux	4	~85
6	Poly[2,2'-(m-phenylene)-5,5'-bibenzimidazole] (PBI)	Isophthalic acid, PPA	PPA	170 -> 200	4	High

Experimental Protocols

Protocol 2.1: Reduction to 4,4'-Diaminobiphenyl

• Dissolve 4-Amino-4'-nitrobiphenyl (1.0 eq) in ethanol in a round-bottom flask.

• Add a solution of stannous chloride dihydrate (SnCl₂·2H₂O, 4.0 eq) in concentrated hydrochloric acid to the flask.

• Heat the mixture to reflux for 3 hours.

• Cool the reaction mixture and pour it into ice-water.

• Neutralize the solution with a concentrated sodium hydroxide solution to precipitate the product.

• Filter the solid, wash thoroughly with water, and dry to obtain 4,4'-diaminobiphenyl.

Protocol 2.2: Synthesis of 3,3',4,4'-Tetraaminobiphenyl (TAB)

This synthesis is a four-step process starting from 4,4'-diaminobiphenyl:

• Diacetylation: Protect the amino groups of 4,4'-diaminobiphenyl by reacting with acetic anhydride (2.2 eq) in pyridine to yield N,N'-diacetyl-4,4'-diaminobiphenyl.

• Dinitration: Dissolve the diacetylated compound in glacial acetic acid and cool to 0 °C. Add a mixture of concentrated nitric acid and sulfuric acid dropwise, maintaining the temperature below 10 °C. After the addition, stir for 2 hours. Pour the mixture onto ice to precipitate N,N'-diacetyl-3,3'-dinitro-4,4'-diaminobiphenyl.

• Deacetylation: Hydrolyze the diacetylated-dinitrated compound by heating in aqueous sulfuric acid at 100 °C for 2 hours to yield 3,3'-dinitro-4,4'-diaminobiphenyl.

• Dinitro Reduction: Reduce the 3,3'-dinitro-4,4'-diaminobiphenyl using SnCl₂·2H₂O in refluxing ethanol with hydrochloric acid, similar to Protocol 2.1, to yield 3,3',4,4'-tetraaminobiphenyl (TAB).

Protocol 2.3: Synthesis of Poly[2,2'-(m-phenylene)-5,5'-bibenzimidazole] (PBI)

• In a resin kettle equipped with a high-torque mechanical stirrer, a nitrogen inlet, and an outlet, place 3,3',4,4'-tetraaminobiphenyl (1.0 eq) and isophthalic acid (1.0 eq).

• Add polyphosphoric acid (PPA) as the solvent and dehydrating agent.

• Heat the mixture under a slow stream of nitrogen to 170 °C and hold for 2 hours.

• Increase the temperature to 200 °C and continue stirring for another 2 hours. The viscosity of the mixture will increase significantly.

• Cool the reaction mixture and precipitate the polymer by pouring it into a large volume of water with vigorous stirring.

• Break up the polymer, wash extensively with water, then with a sodium bicarbonate solution to remove any residual acid, and finally with water again until the washings are neutral.

• Dry the polymer in a vacuum oven to obtain PBI.

Synthetic Pathway and Workflow

Caption: Synthetic route from 4-Amino-4'-nitrobiphenyl to PBI.

Application Notes and Protocols for 4-Amino-4'-nitrobiphenyl in Organic Electronics Research

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the role of 4-Amino-4'-nitrobiphenyl (ANB) in the context of organic electronics research. While not commonly employed as a primary active material in high-performance devices, its distinct molecular structure provides a valuable case study in the principles of organic semiconductor design. Furthermore, ANB serves as a potential synthetic precursor for more complex functional molecules.

Introduction to 4-Amino-4'-nitrobiphenyl

4-Amino-4'-nitrobiphenyl is an organic compound characterized by a biphenyl backbone substituted with an electron-donating amino group (-NH₂) and an electron-withdrawing nitro group (-NO₂) at opposite ends of the molecule. This "push-pull" architecture is of significant interest in materials science as it gives rise to a pronounced intramolecular charge transfer (ICT) character upon photoexcitation.[1] This property is foundational for materials used in nonlinear optics (NLO) and is a key design principle for various organic electronic materials.

The inherent asymmetry in the electronic structure of ANB leads to a significant dipole moment and influences its molecular packing in the solid state, which in turn dictates its bulk electronic properties. While direct applications in devices like Organic Field-Effect Transistors (OFETs), Organic Light-Emitting Diodes (OLEDs), or Organic Photovoltaics (OPVs) are not widely reported in scientific literature, the study of ANB and its derivatives provides valuable insights into structure-property relationships in organic semiconductors.

Physicochemical and Electronic Properties

A summary of the key physical, chemical, and computed electronic properties of 4-Amino-4'-nitrobiphenyl is presented below. This data is essential for its handling, processing, and for theoretical modeling of its behavior.

Property	Value
Chemical Formula	C₁₂H₁₀N₂O₂
Molecular Weight	214.22 g/mol
CAS Number	1211-40-1
Appearance	Light yellow to brown powder/crystals
Melting Point	200-205 °C
Purity (typical)	>98.0% (HPLC)
Solubility	Moderately soluble in polar organic solvents like DMF and DMSO.
Calculated HOMO	Theoretical values vary with computational method.
Calculated LUMO	Theoretical values vary with computational method.

Role as a Synthetic Intermediate

The primary role of 4-Amino-4'-nitrobiphenyl in the field of organic electronics is likely as a versatile chemical intermediate. The amino and nitro groups provide reactive sites for a variety of chemical transformations, allowing for the construction of more complex, high-performance organic semiconductors.

• Amino Group Functionalization: The amino group can be a nucleophile or can be diazotized to introduce a wide range of other functional groups. It is a common starting point for the synthesis of hole-transporting materials, which often feature triarylamine moieties.

• Nitro Group Reduction: The nitro group can be readily reduced to an amino group, providing a route to diamino-biphenyl derivatives. These can then be used in polymerization reactions to form polyimides or other high-performance polymers with desirable thermal and electronic properties.

• Building Block for Dyes: The push-pull nature of ANB makes it a simple chromophore. More complex dyes for applications such as dye-sensitized solar cells (DSSCs) can be synthesized by extending the π-conjugation of the biphenyl system or by modifying the donor and acceptor groups.

Experimental Protocols

Given the limited reports of ANB in final device fabrication, this section provides a representative protocol for the synthesis of 4-Amino-4'-nitrobiphenyl itself, which can then be used for further research or as a synthetic precursor.

Protocol 1: Synthesis of 4-Amino-4'-nitrobiphenyl

This protocol is a representative method and may require optimization based on laboratory conditions and available starting materials.

Materials:

• 4-Nitrobiphenyl

• Iron powder (fine)

• Ammonium chloride (NH₄Cl)

• Ethanol

• Water

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Toluene

• Ethyl acetate

Procedure:

• Reduction of 4-Nitrobiphenyl:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-nitrobiphenyl (1 equivalent).

  • Add ethanol and water in a 4:1 ratio to dissolve the 4-nitrobiphenyl.

  • Add iron powder (3-5 equivalents) and a catalytic amount of ammonium chloride.

  • Heat the mixture to reflux (approximately 80-90°C) and stir vigorously for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Isolation:

  • After the reaction is complete, cool the mixture to room temperature.

  • Filter the hot solution through a pad of celite to remove the iron sludge. Wash the filter cake with hot ethanol.

  • Combine the filtrates and remove the ethanol under reduced pressure.

  • To the remaining aqueous solution, add a 1M HCl solution until the pH is acidic to dissolve the amine.

  • Wash the acidic solution with toluene or ethyl acetate to remove any unreacted starting material or non-basic impurities.

  • Basify the aqueous layer with a 1M NaOH solution until the 4-Amino-4'-nitrobiphenyl precipitates out as a solid.

• Purification:

  • Collect the solid precipitate by vacuum filtration and wash with deionized water.

  • The crude product can be purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture.

  • Dry the purified product under vacuum to obtain 4-Amino-4'-nitrobiphenyl as a solid.

Characterization:

• The purity of the synthesized compound should be confirmed by High-Performance Liquid Chromatography (HPLC).

• The structure can be confirmed using ¹H NMR, ¹³C NMR, and Fourier-Transform Infrared (FTIR) spectroscopy.

Visualizations

Diagram 1: Intramolecular Charge Transfer in 4-Amino-4'-nitrobiphenyl

Caption: Intramolecular Charge Transfer (ICT) in 4-Amino-4'-nitrobiphenyl.

Diagram 2: Synthetic Workflow for 4-Amino-4'-nitrobiphenyl

References

• 1. Electron Transport Materials: Synthesis, Properties and Device Performance [file.scirp.org]

Application Note and Protocol: A Step-by-Step Guide to the Reduction of 4-Amino-4'-nitrobiphenyl

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The reduction of the nitro functional group is a fundamental transformation in organic synthesis, crucial for the preparation of aromatic amines which are vital intermediates in the pharmaceutical, dye, and polymer industries. This document provides a detailed protocol for the reduction of 4-Amino-4'-nitrobiphenyl to 4,4'-diaminobiphenyl, a valuable building block in various chemical syntheses. The primary method detailed is catalytic hydrogenation, a widely used, efficient, and clean method for this transformation.

Experimental Protocols

Method 1: Catalytic Hydrogenation

This is a common and highly effective method for the reduction of nitroarenes.

Materials:

• 4-Amino-4'-nitrobiphenyl

• 10% Palladium on Carbon (Pd/C) catalyst

• Ethanol (or Methanol)

• Hydrogen gas (H₂)

• Filtration apparatus (e.g., Celite or filter paper)

• Round-bottom flask

• Hydrogenation apparatus (e.g., Parr hydrogenator or a balloon setup)

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-Amino-4'-nitrobiphenyl (1 equivalent) in a suitable solvent such as ethanol or methanol.

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) catalyst to the solution. The typical catalyst loading is 5-10 mol% relative to the substrate.

• Hydrogenation: Secure the flask to the hydrogenation apparatus. Purge the system with nitrogen or argon to remove air, then introduce hydrogen gas. If using a balloon, inflate it with hydrogen and attach it to the flask. For a Parr apparatus, pressurize the vessel with hydrogen (typically 1-4 atm).

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is completely consumed.

• Catalyst Filtration: Upon completion, carefully vent the hydrogen gas and purge the system with an inert gas. Filter the reaction mixture through a pad of Celite or a suitable filter paper to remove the Pd/C catalyst. Wash the filter cake with a small amount of the solvent to ensure complete recovery of the product.

• Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the solvent.

• Purification: The resulting crude 4,4'-diaminobiphenyl can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the pure product.

Method 2: Reduction with Sodium Borohydride and a Catalyst

This method provides a viable alternative to catalytic hydrogenation, avoiding the need for specialized high-pressure equipment.

Materials:

• 4-Amino-4'-nitrobiphenyl

• Sodium borohydride (NaBH₄)

• Catalyst (e.g., Ni(PPh₃)₄, Co₃S₄, or NiS)

• Ethanol

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator

Procedure:

• Reaction Setup: Dissolve 4-Amino-4'-nitrobiphenyl (1 equivalent) in ethanol in a round-bottom flask equipped with a magnetic stirrer.

• Catalyst Addition: Add a catalytic amount of the chosen catalyst (e.g., Ni(PPh₃)₄).

• Reductant Addition: In a separate flask, prepare a solution of sodium borohydride (typically 2-4 equivalents) in ethanol. Add the NaBH₄ solution to the reaction mixture dropwise at room temperature.[1]

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or HPLC. The reaction time can vary from minutes to several hours depending on the catalyst and substrate.[1]

• Workup: Once the reaction is complete, quench the reaction by the slow addition of water.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent like ethyl acetate.

• Drying and Concentration: Dry the combined organic layers over an anhydrous drying agent (e.g., sodium sulfate), filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by column chromatography or recrystallization.

Data Presentation

Parameter	Method 1: Catalytic Hydrogenation	Method 2: Reduction with NaBH₄/Catalyst
Starting Material	4-Amino-4'-nitrobiphenyl	4-Amino-4'-nitrobiphenyl
Product	4,4'-diaminobiphenyl	4,4'-diaminobiphenyl
Reducing Agent	Hydrogen gas (H₂)	Sodium borohydride (NaBH₄)
Catalyst	10% Palladium on Carbon (Pd/C)	Ni(PPh₃)₄, Co₃S₄, or NiS
Solvent	Ethanol or Methanol	Ethanol
Temperature	Room Temperature	Room Temperature
Pressure	1-4 atm (or balloon)	Atmospheric
Typical Reaction Time	1-6 hours	0.5-4 hours
Typical Yield	>90%	70-95%
Purification Method	Recrystallization	Column Chromatography/Recrystallization

Mandatory Visualization

Caption: Experimental workflow for the reduction of 4-Amino-4'-nitrobiphenyl.

References

• 1. jsynthchem.com [jsynthchem.com]

Application of 4-Amino-4'-nitrobiphenyl in Polymer Chemistry: A Detailed Overview for Researchers

Abstract

4-Amino-4'-nitrobiphenyl is a key intermediate compound in polymer chemistry, primarily serving as a precursor for the synthesis of the aromatic diamine, 4,4'-diaminobiphenyl. This diamine is a valuable monomer used in the production of high-performance polymers, most notably polyimides. The rigid biphenyl structure of the resulting diamine imparts exceptional thermal stability, mechanical strength, and chemical resistance to the final polymeric materials. This document provides a comprehensive overview of the application of 4-Amino-4'-nitrobiphenyl, including detailed protocols for the synthesis of 4,4'-diaminobiphenyl and its subsequent polymerization into a polyimide. Quantitative data on the properties of a representative polyimide are also presented.

Introduction

Aromatic polyimides are a class of high-performance polymers renowned for their outstanding properties, including high thermal stability, excellent mechanical strength, and resistance to chemicals and radiation.[1][2] These characteristics make them indispensable in demanding applications across the aerospace, electronics, and automotive industries.[3] The properties of polyimides are largely dictated by the chemical structure of their constituent monomers: an aromatic dianhydride and an aromatic diamine.

4-Amino-4'-nitrobiphenyl plays a crucial role as a synthetic intermediate in this field. Through a straightforward reduction of its nitro group, it is converted into 4,4'-diaminobiphenyl, a rigid and linear aromatic diamine monomer. The incorporation of the biphenyl moiety from this diamine into a polyimide backbone results in polymers with a high glass transition temperature (Tg) and exceptional dimensional stability.

Primary Application: Precursor to 4,4'-diaminobiphenyl

The principal application of 4-Amino-4'-nitrobiphenyl in polymer chemistry is its conversion to 4,4'-diaminobiphenyl. This transformation is typically achieved through the reduction of the nitro group to an amine. A variety of reducing agents can be employed for this purpose, with catalytic hydrogenation and metal/acid reductions being the most common and efficient methods.[4][5]

Synthesis of 4,4'-diaminobiphenyl from 4-Amino-4'-nitrobiphenyl

The reduction of the nitro group in 4-Amino-4'-nitrobiphenyl to an amine group to yield 4,4'-diaminobiphenyl is a well-established chemical transformation. Common methods include:

• Catalytic Hydrogenation: This is a clean and efficient method often utilizing a palladium-on-carbon (Pd/C) catalyst with hydrogen gas.[6]

• Metal-Acid Reduction: A classic and cost-effective method involves the use of metals like tin (Sn), iron (Fe), or zinc (Zn) in an acidic medium (e.g., HCl).[5]

The resulting 4,4'-diaminobiphenyl is a crystalline solid that serves as the diamine monomer in subsequent polymerization reactions.

Application in Polyimide Synthesis

4,4'-diaminobiphenyl is a key building block for a specific class of aromatic polyimides. The synthesis of polyimides is generally a two-step process:

• Poly(amic acid) Formation: The aromatic diamine (4,4'-diaminobiphenyl) is reacted with an aromatic dianhydride (e.g., pyromellitic dianhydride, PMDA) in a polar aprotic solvent such as N,N-dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone (NMP). This step forms a soluble poly(amic acid) precursor.[7]

• Imidization: The poly(amic acid) is then converted to the final polyimide through thermal or chemical dehydration, which results in the formation of the characteristic imide rings.[7]

The polyimide derived from 4,4'-diaminobiphenyl and pyromellitic dianhydride is structurally similar to the well-known Kapton®, which is made from 4,4'-oxydianiline and PMDA.[2] The rigid biphenyl linkage from 4,4'-diaminobiphenyl is expected to result in a polyimide with even greater thermal stability and rigidity compared to its ether-containing counterpart.

Data Presentation

The following table summarizes the typical physical, thermal, and electrical properties of a polyimide film analogous to one that would be synthesized using a diamine derived from 4-Amino-4'-nitrobiphenyl. The data presented here is for Kapton® HN, a polyimide film made from pyromellitic dianhydride and 4,4'-oxydianiline, which serves as a good benchmark for the expected performance.

Property	Typical Value	Test Method
Mechanical
Tensile Strength	231 MPa (at 23°C)	ASTM D-882-91
Ultimate Elongation	72% (at 23°C)	ASTM D-882-91
Tensile Modulus	2.5 GPa (at 23°C)	ASTM D-882-91
Thermal
Service Temperature Range	-269°C to +400°C	-
Melting Point	Does not melt	-
Glass Transition Temp. (Tg)	360 - 410°C	-
Electrical
Dielectric Strength	7,700 V/mil (for 1 mil film)	ASTM D-149
Volume Resistivity	1.5 x 10^17 Ω·cm (at 23°C)	ASTM D-257

Data sourced from DuPont Kapton® HN technical datasheet.[2][3][8]

Experimental Protocols

Protocol 1: Synthesis of 4,4'-diaminobiphenyl via Reduction of 4-Amino-4'-nitrobiphenyl

Materials:

• 4-Amino-4'-nitrobiphenyl

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated Hydrochloric Acid (HCl)

• Sodium hydroxide (NaOH) solution (e.g., 10 M)

• Ethanol

• Deionized water

• Ethyl acetate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-Amino-4'-nitrobiphenyl (1 equivalent) in ethanol.

• To this solution, add Tin(II) chloride dihydrate (3-5 equivalents).

• Slowly add concentrated hydrochloric acid to the mixture.

• Heat the reaction mixture to reflux and stir for 2-4 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the acidic solution by the slow addition of a concentrated sodium hydroxide solution until the pH is basic (pH > 10). A precipitate of tin salts will form.

• Filter the mixture to remove the tin salts and wash the solid with ethyl acetate.

• Transfer the filtrate to a separatory funnel and extract the aqueous layer with ethyl acetate (3 times).

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and remove the solvent under reduced pressure to yield crude 4,4'-diaminobiphenyl.

• Purify the product by recrystallization from a suitable solvent system (e.g., ethanol/water).

Protocol 2: Synthesis of Poly(4,4'-biphenyl pyromellitimide)

Materials:

• 4,4'-diaminobiphenyl (purified from Protocol 1)

• Pyromellitic dianhydride (PMDA)

• N,N-dimethylacetamide (DMAc, anhydrous)

• Methanol

Procedure:

Step 1: Poly(amic acid) Synthesis

• In a three-neck flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve 4,4'-diaminobiphenyl (1 equivalent) in anhydrous DMAc under a nitrogen atmosphere.

• Once the diamine has completely dissolved, slowly add solid pyromellitic dianhydride (1 equivalent) to the solution in portions, ensuring the temperature remains below 30°C.

• Continue stirring the solution at room temperature for 12-24 hours under a nitrogen atmosphere. The viscosity of the solution will increase significantly as the poly(amic acid) forms.

Step 2: Thermal Imidization

• Cast the viscous poly(amic acid) solution onto a clean glass plate to form a thin film of uniform thickness.

• Place the glass plate in a vacuum oven or a furnace with a nitrogen atmosphere.

• Cure the film using a staged heating program:

  • 100°C for 1 hour to remove the bulk of the solvent.

  • 200°C for 1 hour.

  • 300°C for 1 hour to complete the imidization process.

• After cooling to room temperature, carefully peel the resulting polyimide film from the glass substrate.

Visualizations

Caption: Workflow for Polyimide Synthesis from 4-Amino-4'-nitrobiphenyl.

Caption: Synthesis of 4,4'-diaminobiphenyl Monomer.

Caption: General Reaction Scheme for Polyimide Synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. bevi.fi [bevi.fi]
• 3. dielectricmfg.com [dielectricmfg.com]
• 4. benchchem.com [benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. American Durafilm - KAPTON® Film - Physical Properties of KAPTON® [mu2e.phy.duke.edu]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Amino-4'-nitrobiphenyl

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Amino-4'-nitrobiphenyl.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to produce 4-Amino-4'-nitrobiphenyl?

There are several common strategies for the synthesis of 4-Amino-4'-nitrobiphenyl:

• Suzuki-Miyaura Coupling: This is a versatile method involving the palladium-catalyzed cross-coupling of an aryl halide with an arylboronic acid. For this specific synthesis, the common coupling partners are 4-bromoaniline with 4-nitrophenylboronic acid or 4-aminophenylboronic acid with 1-bromo-4-nitrobenzene.

• Ullmann Condensation: This classic method involves the copper-catalyzed coupling of an aryl halide with an amine. The synthesis of 4-Amino-4'-nitrobiphenyl via this route typically involves the reaction of 4-chloroaniline with 1-iodo-4-nitrobenzene. Traditional Ullmann reactions often require high temperatures, but modern modifications with specific ligands can be performed under milder conditions.[1]

• Nitration of 4-Aminobiphenyl: This involves the direct nitration of 4-aminobiphenyl. However, this method can be challenging due to the potential for over-nitration and the need for careful control of reaction conditions to achieve the desired regioselectivity.

• Partial Reduction of 4,4'-Dinitrobiphenyl: This method involves the selective reduction of one of the two nitro groups of 4,4'-dinitrobiphenyl to an amino group. Achieving high selectivity can be a challenge, and mixtures of the desired product, starting material, and the fully reduced 4,4'-diaminobiphenyl are often obtained.

Q2: What are the key parameters to control for a successful Suzuki-Miyaura coupling to synthesize 4-Amino-4'-nitrobiphenyl?

The success of a Suzuki-Miyaura coupling is highly dependent on several factors:

• Catalyst System: The choice of palladium catalyst and ligand is critical. While standard catalysts like Pd(PPh₃)₄ can be used, more advanced systems employing bulky, electron-rich phosphine ligands often provide higher yields and faster reaction times, especially with less reactive aryl chlorides.

• Base: The base is essential for the transmetalation step. Common bases include carbonates (Na₂CO₃, K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄). The choice of base can significantly impact the yield, and empirical screening is often necessary.

• Solvent: A variety of solvents can be used, often in biphasic systems with water. Common organic solvents include toluene, dioxane, and DMF. The solvent choice can influence catalyst activity and solubility of the reactants.

• Temperature: Reaction temperatures typically range from 80-110 °C. The optimal temperature will depend on the specific catalyst system and substrates used.

• Inert Atmosphere: It is crucial to perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the oxidation and deactivation of the palladium catalyst.

Q3: What are the typical challenges encountered in the Ullmann condensation for this synthesis?

The Ullmann condensation, while a powerful tool, can present several challenges:

• Harsh Reaction Conditions: Traditional Ullmann reactions often require high temperatures (>200 °C) and stoichiometric amounts of copper, which can limit functional group tolerance.[1]

• Catalyst Activity: The activity of the copper catalyst can be variable. "Activated" copper powder or the use of soluble copper(I) salts with ligands like phenanthroline can improve results.

• Substrate Scope: The reaction is typically more efficient with electron-deficient aryl halides.

• Homocoupling: A common side reaction is the homocoupling of the aryl halide starting material.

Q4: How can I purify the crude 4-Amino-4'-nitrobiphenyl?

Purification of the final product is typically achieved through one or a combination of the following methods:

• Recrystallization: This is a common and effective method for purifying solid compounds. The choice of solvent is crucial. A good recrystallization solvent will dissolve the compound well at high temperatures but poorly at room temperature, allowing for the formation of pure crystals upon cooling. Common solvents to screen for amino- and nitro-substituted aromatics include ethanol, methanol, ethyl acetate, and mixtures with water or hexanes.

• Column Chromatography: For more challenging purifications or to separate closely related impurities, silica gel column chromatography is often employed. The mobile phase is typically a mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate or dichloromethane). The optimal solvent system needs to be determined by thin-layer chromatography (TLC).

Troubleshooting Guides

Low Yield in Suzuki-Miyaura Coupling

Symptom	Possible Cause(s)	Suggested Solution(s)
Low to no conversion of starting materials	Inactive Catalyst: The palladium catalyst may have decomposed due to improper storage or handling.	Use a fresh batch of catalyst. Consider using a more robust pre-catalyst.
Oxygen Contamination: The presence of oxygen can deactivate the Pd(0) catalyst.	Ensure the reaction is set up under a strict inert atmosphere (nitrogen or argon). Degas the solvent thoroughly before use.
Insufficient Base Strength or Solubility: The chosen base may not be strong enough or sufficiently soluble in the reaction medium to facilitate transmetalation.	Switch to a stronger or more soluble base (e.g., from Na₂CO₃ to K₃PO₄ or Cs₂CO₃).
Low Reaction Temperature: The temperature may be too low for the oxidative addition to occur efficiently.	Increase the reaction temperature in increments of 10 °C.
Starting materials are consumed, but the desired product yield is low	Protodeboronation: The boronic acid is being replaced by a hydrogen atom, a common side reaction, especially with electron-deficient boronic acids.	Use anhydrous solvents and reagents. A milder base (e.g., KF) may be beneficial. Converting the boronic acid to a more stable boronate ester (e.g., a pinacol ester) can also mitigate this issue.
Homocoupling: The boronic acid is coupling with itself, or the aryl halide is undergoing homocoupling.	This is often competitive with the desired cross-coupling. Optimizing the reaction temperature and catalyst/ligand ratio can help favor the cross-coupling pathway.
Catalyst Decomposition: The catalyst may be decomposing over the course of the reaction, leading to incomplete conversion.	Use a more stable ligand or a pre-catalyst designed for high stability. Lowering the reaction temperature slightly may also help.

Low Yield in Ullmann Condensation

Symptom	Possible Cause(s)	Suggested Solution(s)
Low to no conversion of starting materials	Inactive Copper Catalyst: The surface of the copper powder may be oxidized.	Use freshly activated copper powder (e.g., by washing with a dilute acid). Consider using a soluble copper(I) salt like CuI in combination with a ligand.
Low Reaction Temperature: Traditional Ullmann reactions require high temperatures to proceed.	Ensure the reaction is heated to the appropriate temperature (often >180 °C) in a high-boiling solvent like DMF or nitrobenzene. For milder conditions, explore modern ligand-accelerated protocols.
Poor Substrate Reactivity: The aryl halide may not be sufficiently activated.	Aryl iodides are generally more reactive than aryl bromides or chlorides. The presence of electron-withdrawing groups on the aryl halide can also increase reactivity.
Significant amount of side products	Homocoupling of Aryl Halide: A common side reaction in Ullmann condensations.	Using a slight excess of the amine component can sometimes favor the desired cross-coupling. Optimizing the reaction temperature and time is also important.
Decomposition of Starting Materials or Product: The high reaction temperatures can lead to degradation.	If possible, use a modern, lower-temperature Ullmann protocol with a suitable ligand. Minimize the reaction time.

Data Presentation

Table 1: Representative Yields for Suzuki-Miyaura Coupling of Aryl Halides with Arylboronic Acids

Entry	Aryl Halide	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Phenylboronic acid	Pd(OAc)₂ (2)	PPh₃ (4)	Na₂CO₃	Toluene/H₂O	100	12	85
2	4-Bromoanisole	Phenylboronic acid	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃	Toluene/H₂O	100	12	92
3	4-Bromoanisole	Phenylboronic acid	Pd(OAc)₂ (2)	PPh₃ (4)	K₃PO₄	Toluene/H₂O	100	12	95
4	4-Chlorotoluene	Phenylboronic acid	Pd₂(dba)₃ (1)	SPhos (4)	K₃PO₄	Dioxane	100	18	91
5	1-Bromo-4-nitrobenzene	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃	Dioxane/H₂O	80	16	88

This table is a compilation of representative data from various sources for analogous reactions and is intended for illustrative purposes.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-bromoaniline (1.0 mmol, 1.0 equiv.), 4-nitrophenylboronic acid (1.2 mmol, 1.2 equiv.), and the chosen base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv.).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 5-10 minutes.

• Catalyst and Ligand Addition: Under the inert atmosphere, add the palladium pre-catalyst (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., PPh₃, 4 mol%).

• Solvent Addition: Add the degassed solvent system (e.g., 10:1 mixture of toluene and water) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

General Protocol for Recrystallization

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents at room temperature and upon heating. Good solvents will show low solubility at room temperature and high solubility when hot.

• Dissolution: Place the crude 4-Amino-4'-nitrobiphenyl in an Erlenmeyer flask and add a minimal amount of the chosen hot recrystallization solvent until the solid just dissolves.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Crystallization: Allow the hot solution to cool slowly to room temperature. If no crystals form, try scratching the inside of the flask with a glass rod or adding a seed crystal. Further cooling in an ice bath may be necessary.

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Drying: Dry the purified crystals in a vacuum oven or desiccator.

Mandatory Visualization

Caption: Suzuki-Miyaura coupling for 4-Amino-4'-nitrobiphenyl synthesis.

Caption: Troubleshooting workflow for low yield in biphenyl synthesis.

References

• 1. Ullmann Reaction [organic-chemistry.org]

Navigating Solubility Challenges with 4-Amino-4'-nitrobiphenyl: A Technical Guide

For researchers, scientists, and professionals in drug development, achieving consistent and reliable experimental results is paramount. The solubility of a compound is a critical factor that can significantly impact experimental outcomes. This technical support center provides a comprehensive guide to troubleshooting solubility issues encountered with 4-Amino-4'-nitrobiphenyl, a compound of interest in various research applications.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 4-Amino-4'-nitrobiphenyl?

A1: 4-Amino-4'-nitrobiphenyl is a crystalline solid that is generally expected to be poorly soluble in water due to its largely nonpolar biphenyl structure. Its solubility is predicted to be higher in polar aprotic solvents and, to some extent, in polar protic solvents. The presence of the amino and nitro groups adds some polarity to the molecule, influencing its solubility profile.

Q2: I am observing incomplete dissolution of 4-Amino-4'-nitrobiphenyl in my chosen solvent. What could be the cause?

A2: Incomplete dissolution can stem from several factors:

• Insufficient Solvent Volume: The concentration of your solution may exceed the solubility limit of 4-Amino-4'-nitrobiphenyl in that specific solvent at the current temperature.

• Low Temperature: Solubility of solid compounds typically increases with temperature. Dissolving the compound at room temperature might not be sufficient.

• Incorrect Solvent Choice: The polarity of your solvent may not be optimal for dissolving 4-Amino-4'-nitrobiphenyl.

• Compound Purity: Impurities in the compound can affect its solubility characteristics.

Q3: My 4-Amino-4'-nitrobiphenyl solution is cloudy or hazy. What does this indicate?

A3: Cloudiness or haziness usually points to the formation of a fine suspension or colloid, meaning the compound is not fully dissolved. This can occur if the solution is supersaturated or if the compound has precipitated out of solution due to a change in conditions (e.g., temperature decrease).

Q4: After dissolving the compound with heating, it precipitates upon cooling to room temperature. How can I prevent this?

A4: This is a common issue for compounds with limited solubility at room temperature. To prevent precipitation, you can:

• Prepare a more dilute solution.

• Maintain a slightly elevated temperature for your stock solution, if experimentally feasible.

• Consider using a co-solvent system to improve solubility at room temperature.

Troubleshooting Guide

Issue 1: Difficulty in Dissolving 4-Amino-4'-nitrobiphenyl

If you are facing challenges in getting the compound to dissolve completely, follow these steps:

• Increase the Solvent Volume: Try to dissolve a smaller amount of the compound in the same volume of solvent to create a more dilute solution.

• Apply Gentle Heating: Warm the solution gently while stirring. A water bath is a recommended method for controlled heating. Be cautious not to overheat, as this could lead to solvent evaporation or compound degradation.

• Utilize Sonication: A sonicator bath can help break down solid aggregates and enhance the dissolution process through cavitation.

• Evaluate Alternative Solvents: If the compound remains insoluble, consider switching to a different solvent. Based on the structure of 4-Amino-4'-nitrobiphenyl, polar aprotic solvents are likely to be more effective.

Issue 2: Precipitation of the Compound from Solution

If the compound precipitates out of solution, consider the following troubleshooting measures:

• Re-dissolve with Heating: Gently warm the solution to redissolve the precipitate.

• Prepare Fresh Solutions: For critical experiments, it is advisable to prepare fresh solutions shortly before use to minimize the risk of precipitation.

• Adjust the Solvent System: Introducing a co-solvent can sometimes stabilize the dissolved compound. For example, if you are using an alcohol, adding a small percentage of a stronger organic solvent might improve solubility.

• Filter the Solution: If small amounts of precipitate persist and you need a clear solution for your experiment (e.g., for spectroscopic analysis), you can filter the solution through a syringe filter (e.g., 0.22 µm) to remove the undissolved particles. Note that this will lower the actual concentration of your solution.

Solubility Data

Solvent	Solvent Type	Predicted Solubility	Recommendations & Notes
Water	Polar Protic	Very Low	Not recommended as a primary solvent.
Methanol	Polar Protic	Low to Moderate	May require heating and/or sonication.
Ethanol	Polar Protic	Low to Moderate	Similar to methanol; heating may be necessary.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	High	A good initial choice for creating stock solutions.
N,N-Dimethylformamide (DMF)	Polar Aprotic	High	Another suitable option for stock solutions.
Acetone	Polar Aprotic	Moderate	Can be a viable solvent, potentially with heating.
Dichloromethane (DCM)	Nonpolar	Moderate to High	May be effective due to the biphenyl structure.
Chloroform	Nonpolar	Moderate to High	Similar to DCM.

Experimental Protocols

Protocol for Determining Approximate Solubility

This protocol outlines a general method for estimating the solubility of 4-Amino-4'-nitrobiphenyl in a chosen solvent.

Materials:

• 4-Amino-4'-nitrobiphenyl

• Selected solvent(s)

• Vials with screw caps

• Analytical balance

• Vortex mixer

• Water bath or heating block

• Sonicator

Procedure:

• Weigh out a small, known amount of 4-Amino-4'-nitrobiphenyl (e.g., 1 mg) into a vial.

• Add a small, measured volume of the solvent (e.g., 100 µL) to the vial.

• Vortex the vial for 30 seconds.

• Observe for complete dissolution.

• If the compound is not fully dissolved, place the vial in a sonicator bath for 5-10 minutes.

• If dissolution is still incomplete, gently heat the vial in a water bath (e.g., to 40-50 °C) with intermittent vortexing.

• If the compound dissolves, allow the solution to cool to room temperature and observe for any precipitation.

• If the compound did not dissolve, incrementally add more solvent (e.g., in 100 µL aliquots), repeating steps 3-6 after each addition, until the compound fully dissolves.

• Record the total volume of solvent required to dissolve the initial mass of the compound to calculate the approximate solubility.

Visualizing Troubleshooting Workflows

To aid in the troubleshooting process, the following diagrams illustrate logical workflows for addressing common solubility issues.

Technical Support Center: Optimization of Reaction Conditions for 4-Amino-4'-nitrobiphenyl

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 4-Amino-4'-nitrobiphenyl, primarily via Suzuki-Miyaura cross-coupling.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 4-Amino-4'-nitrobiphenyl.

Problem: Low or No Product Formation

Q1: I am not observing any product formation in my Suzuki-Miyaura coupling reaction to synthesize 4-Amino-4'-nitrobiphenyl. What are the potential causes and how can I troubleshoot this?

A1: Low to no product formation in a Suzuki-Miyaura coupling can stem from several factors. A systematic approach to troubleshooting is recommended.

Possible Causes & Solutions:

• Inactive Catalyst: The active Pd(0) species may not be forming or could be deactivated.

  • Solution: Ensure anaerobic conditions by properly degassing your solvent and running the reaction under an inert atmosphere (e.g., Argon or Nitrogen). Use a fresh, high-quality palladium precursor and ligand. Consider using a pre-catalyst that readily forms the active Pd(0) species.

• Inappropriate Ligand: The chosen phosphine ligand may not be suitable for the coupling of an electron-rich amine-containing boronic acid with an electron-deficient nitro-containing aryl halide.

  • Solution: For coupling reactions involving electron-rich anilines, bulky, electron-rich phosphine ligands such as Buchwald ligands (e.g., SPhos, XPhos) are often effective.[1]

• Incorrect Base or Solvent: The base may not be strong enough to facilitate transmetalation, or the solvent may not be appropriate for the reaction.

  • Solution: Screen different bases such as K₃PO₄, K₂CO₃, or Cs₂CO₃.[2] The choice of solvent is also critical; common options include 1,4-dioxane, toluene, or DMF, often with a small amount of water.[3]

• Poor Reagent Quality: Impurities in the starting materials (4-halo-nitrobenzene or 4-aminophenylboronic acid) or solvent can inhibit the catalyst.

  • Solution: Ensure the purity of your reagents. Recrystallize or purify starting materials if necessary. Use anhydrous, high-purity solvents.

Experimental Workflow for Troubleshooting Low Yield:

Caption: Troubleshooting workflow for low or no product yield.

Problem: Presence of Significant Side Products

Q2: My reaction is producing significant amounts of side products, such as homocoupling of the boronic acid and dehalogenation of the aryl halide. How can I minimize these?

A2: The formation of side products is a common issue in Suzuki-Miyaura couplings. Understanding the cause of these side reactions is key to mitigating them.

Common Side Reactions and Solutions:

Side Reaction	Potential Cause	Recommended Solution
Homocoupling of Boronic Acid	- Oxygen in the reaction mixture.- High reaction temperature.	- Thoroughly degas the solvent and maintain a strict inert atmosphere.- Lower the reaction temperature and monitor for conversion.
Dehalogenation of Aryl Halide	- Presence of a hydride source.- Certain bases or solvents can act as hydride donors.	- Use aprotic solvents.- Screen alternative bases that are less likely to promote dehalogenation.
Protodeboronation	- The boronic acid is sensitive to the basic conditions and hydrolyzes before coupling.	- Use a higher concentration of the boronic acid (e.g., 1.5 equivalents).- Consider using a boronic ester (e.g., pinacol ester) which is more stable.

Logical Diagram for Minimizing Side Reactions:

Caption: Steps to minimize common side reactions.

Frequently Asked Questions (FAQs)

Q3: Which palladium catalyst is best for the synthesis of 4-Amino-4'-nitrobiphenyl?

A3: There is no single "best" catalyst as the optimal choice depends on the specific reaction conditions. However, for couplings involving electron-rich anilines, catalysts with bulky, electron-rich phosphine ligands are often superior. A comparative study of different palladium catalysts is recommended.

Table 1: Comparison of Palladium Catalysts for Suzuki-Miyaura Coupling

Catalyst	Ligand Type	Typical Loading (mol%)	Advantages	Considerations
Pd(PPh₃)₄	Triphenylphosphine	1-5	Commercially available, widely used.	Can be less effective for challenging substrates.
PdCl₂(dppf)	Ferrocenyl phosphine	1-3	Often provides good yields for a range of substrates.
Pd₂(dba)₃ with SPhos/XPhos	Buchwald ligands	0.5-2	Highly active for electron-rich and sterically hindered substrates.[1]	Higher cost.
Pd/C	Heterogeneous	5-10	Easily removed by filtration, reusable.[4]	May require higher temperatures and longer reaction times.

Q4: How does the choice of base and solvent affect the reaction yield?

A4: The base and solvent play crucial roles in the catalytic cycle. The base is required to activate the boronic acid for transmetalation, while the solvent affects the solubility of reagents and the stability of the catalyst.

Table 2: Effect of Base and Solvent on Suzuki-Miyaura Coupling Yield

Base	Solvent	Temperature (°C)	Yield (%)	Reference
K₃PO₄	1,4-Dioxane	80-100	Good to Excellent	[2]
K₂CO₃	Toluene/H₂O	90-110	Moderate to Good	[3]
Cs₂CO₃	DMF	80-100	Often high yields, especially for difficult couplings.
Na₂CO₃	Ethanol/H₂O	Reflux	Variable, can be effective for some substrates.

Q5: What is a reliable method for purifying the final product, 4-Amino-4'-nitrobiphenyl?

A5: Purification of 4-Amino-4'-nitrobiphenyl typically involves removing unreacted starting materials, the palladium catalyst, and any byproducts. A general procedure is as follows:

• Aqueous Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine to remove the inorganic base and salts.

• Filtration: If a heterogeneous catalyst like Pd/C was used, filter the reaction mixture through a pad of celite. For homogeneous catalysts, residual palladium can sometimes be removed by treating the organic layer with activated carbon.

• Column Chromatography: The most common method for obtaining high-purity product is column chromatography on silica gel. A solvent system of n-hexane and ethyl acetate is typically effective.

• Recrystallization: The purified product can be further recrystallized from a suitable solvent system (e.g., ethanol/water) to obtain highly pure crystals.

Experimental Protocol

This section provides a detailed experimental protocol for the synthesis of 4-Amino-4'-nitrobiphenyl via a Suzuki-Miyaura cross-coupling reaction.

Reaction Scheme:

4-Bromo-1-nitrobenzene + 4-Aminophenylboronic acid → 4-Amino-4'-nitrobiphenyl

Materials:

• 4-Bromo-1-nitrobenzene (1.0 mmol, 1.0 equiv)

• 4-Aminophenylboronic acid (1.2 mmol, 1.2 equiv)

• Pd(PPh₃)₄ (0.03 mmol, 3 mol%)

• K₃PO₄ (2.0 mmol, 2.0 equiv)

• 1,4-Dioxane (8 mL)

• Water (2 mL)

Procedure:

• To an oven-dried round-bottom flask equipped with a magnetic stir bar, add 4-bromo-1-nitrobenzene, 4-aminophenylboronic acid, and K₃PO₄.

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Under a positive pressure of the inert gas, add Pd(PPh₃)₄.

• Add the degassed 1,4-dioxane and water via syringe.

• Heat the reaction mixture to 90-100 °C and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 4-8 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate (20 mL) and transfer to a separatory funnel.

• Wash the organic layer with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of n-hexane/ethyl acetate as the eluent to afford 4-Amino-4'-nitrobiphenyl as a yellow solid.

Experimental Workflow Diagram:

Caption: General experimental workflow for the synthesis of 4-Amino-4'-nitrobiphenyl.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Facile Synthesis and Characterization of Palladium@Carbon Catalyst for the Suzuki-Miyaura and Mizoroki-Heck Coupling Reactions | MDPI [mdpi.com]

Technical Support Center: Purification of Crude 4-Amino-4'-nitrobiphenyl

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude 4-Amino-4'-nitrobiphenyl.

Troubleshooting Guides

This section addresses common issues encountered during the purification of 4-Amino-4'-nitrobiphenyl.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Recovery After Recrystallization	The chosen solvent is too effective at room temperature, keeping the product dissolved.	- Select a solvent in which the compound has high solubility at high temperatures and low solubility at low temperatures. - Use a minimal amount of hot solvent to dissolve the crude product. - Cool the solution slowly and then in an ice bath to maximize crystal formation. - Consider a solvent/anti-solvent recrystallization method.
Oiling Out During Recrystallization	The compound's melting point is lower than the boiling point of the solvent, or significant impurities are depressing the melting point.	- Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and cool slowly. - Try a lower-boiling point solvent for recrystallization. - Perform a preliminary purification by column chromatography to remove impurities that lower the melting point.
Colored Impurities Remain After Recrystallization	Highly colored impurities are co-precipitating with the product.	- Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities. Use charcoal sparingly to avoid adsorbing the desired product.
Product Streaking or Tailing on TLC/Column Chromatography	The amino group is interacting with the acidic silica gel.	- Add a small amount of a basic modifier, such as triethylamine (0.1-1%), to the eluent to neutralize the acidic sites on the silica gel.[1] - Consider using a different stationary phase like alumina or a bonded phase (e.g., amino or cyano).[1]
Poor Separation of Impurities by Column Chromatography	The polarity of the eluent is too high or too low. The stationary phase is not suitable.	- Systematically test different solvent systems with varying polarities (e.g., gradients of ethyl acetate in hexanes).[2][3] - If the compound is very polar, consider reverse-phase chromatography.[4]
No Crystals Form After Cooling	The solution is too dilute.	- Evaporate some of the solvent to increase the concentration and then try cooling again. - Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 4-Amino-4'-nitrobiphenyl?

A1: Depending on the synthetic route, common impurities may include unreacted starting materials (e.g., 4-nitrobiphenyl if reducing a dinitro compound, or 4-aminobiphenyl if performing a nitration), over-reacted products (e.g., dinitro compounds), or byproducts from side reactions. Homocoupling of boronic acids can also be an issue in Suzuki-Miyaura cross-coupling reactions.[5]

Q2: What is a good starting point for a recrystallization solvent for 4-Amino-4'-nitrobiphenyl?

Q3: My compound appears to be degrading on the silica gel column. What can I do?

A3: Aromatic nitro compounds can sometimes be unstable on silica gel.[8] You can try deactivating the silica gel by adding a small percentage of a base like triethylamine to your eluent.[1] Alternatively, using a less acidic stationary phase like alumina might prevent degradation. A quick filtration through a plug of silica can also sometimes remove baseline impurities without the prolonged exposure of a full column.[4]

Q4: How can I effectively monitor the progress of my column chromatography?

A4: Thin-Layer Chromatography (TLC) is the most common method. It is crucial to find a solvent system for TLC that gives good separation of your product from impurities, with an Rf value for the product ideally between 0.2 and 0.4. This same solvent system can then be adapted for column chromatography.

Q5: What is a suitable mobile phase for column chromatography of 4-Amino-4'-nitrobiphenyl?

A5: A common mobile phase for purifying compounds of moderate polarity is a mixture of a non-polar solvent like hexanes or heptane and a more polar solvent like ethyl acetate.[2][3] You can start with a low percentage of ethyl acetate and gradually increase the polarity (gradient elution) to elute your compound and separate it from impurities. For basic compounds like amines, adding a small amount of triethylamine to the mobile phase can improve peak shape.[1]

Experimental Protocols

Recrystallization: Single Solvent Method

• Solvent Selection: In separate small test tubes, test the solubility of a small amount of crude 4-Amino-4'-nitrobiphenyl in various solvents (e.g., ethanol, methanol, ethyl acetate) at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but show low solubility when cold.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the solid.

• Decolorization (Optional): If the solution is highly colored, add a very small amount of activated charcoal and heat the solution for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove any insoluble impurities or activated charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent.

• Drying: Dry the purified crystals in a vacuum oven.

Column Chromatography

• Stationary Phase Preparation: Prepare a slurry of silica gel in the initial, least polar mobile phase solvent.

• Column Packing: Pack a chromatography column with the silica gel slurry, ensuring there are no air bubbles or cracks in the stationary phase.

• Sample Loading: Dissolve the crude 4-Amino-4'-nitrobiphenyl in a minimum amount of the mobile phase or a slightly more polar solvent, and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting with the mobile phase, starting with a low polarity (e.g., 5% ethyl acetate in hexanes). The polarity can be gradually increased (gradient elution) to move the compound and impurities down the column at different rates.

• Fraction Collection: Collect the eluent in a series of fractions.

• Analysis: Analyze the collected fractions by TLC to identify which fractions contain the purified product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 4-Amino-4'-nitrobiphenyl.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Chromatography [chem.rochester.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. reddit.com [reddit.com]
• 7. benchchem.com [benchchem.com]
• 8. reddit.com [reddit.com]

common impurities in 4-Amino-4'-nitrobiphenyl and their removal

This technical support center is designed to assist researchers, scientists, and drug development professionals in identifying and removing common impurities from 4-Amino-4'-nitrobiphenyl.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available or synthesized 4-Amino-4'-nitrobiphenyl?

A1: Common impurities in 4-Amino-4'-nitrobiphenyl typically arise from its synthesis, which involves the nitration of biphenyl to form 4-nitrobiphenyl, followed by the reduction of the nitro group. The primary impurities can be categorized as follows:

• Starting Materials: Unreacted 4-nitrobiphenyl and biphenyl.

• Isomeric Impurities: 2-Amino-4'-nitrobiphenyl and 4-amino-2'-nitrobiphenyl, which are formed from isomeric nitrobiphenyl precursors.

• By-products of Reduction: Over-reduction products, such as 4,4'-diaminobiphenyl, and other side-reaction products.

Q2: How can I assess the purity of my 4-Amino-4'-nitrobiphenyl sample?

A2: Several analytical techniques can be employed to assess the purity of your sample:

• High-Performance Liquid Chromatography (HPLC): A powerful technique for separating and quantifying the main component and its impurities. A typical reverse-phase HPLC method might use a C18 column with a mobile phase consisting of a mixture of acetonitrile and water.

• Thin-Layer Chromatography (TLC): A quick and simple method to qualitatively check for the presence of impurities. A suitable mobile phase, such as a mixture of ethyl acetate and hexane, can be used to separate the components on a silica gel plate.

• Melting Point Analysis: A pure compound has a sharp melting point range. A broad melting point range often indicates the presence of impurities. The reported melting point of 4-Amino-4'-nitrobiphenyl is around 204-205 °C.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information and help identify and quantify impurities if their signals do not overlap significantly with the product's signals.

Q3: What are the general strategies for removing these impurities?

A3: The two primary methods for purifying 4-Amino-4'-nitrobiphenyl are recrystallization and column chromatography.

• Recrystallization: This is an effective method for removing small amounts of impurities. The choice of solvent is crucial.

• Column Chromatography: This technique is useful for separating compounds with different polarities and is particularly effective for removing isomeric impurities and by-products that are difficult to remove by recrystallization.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 4-Amino-4'-nitrobiphenyl.

Recrystallization Troubleshooting

Problem	Possible Cause	Solution
The compound does not dissolve in the hot solvent.	The solvent is not appropriate, or not enough solvent is used.	Select a more suitable solvent in which the compound has high solubility at elevated temperatures and low solubility at room temperature. Try a solvent mixture. Incrementally add more hot solvent.
The compound "oils out" instead of crystallizing.	The boiling point of the solvent is higher than the melting point of the compound, or the solution is supersaturated with impurities.	Use a lower-boiling point solvent. Try adding a small amount of a "poorer" solvent to the hot solution to induce crystallization.
No crystals form upon cooling.	The solution is not saturated, or the cooling process is too rapid.	Evaporate some of the solvent to increase the concentration. Cool the solution slowly. Scratch the inside of the flask with a glass rod to create nucleation sites. Add a seed crystal of pure 4-Amino-4'-nitrobiphenyl.
The purified product is still colored.	Colored impurities are present.	Add a small amount of activated charcoal to the hot solution before filtration. Be aware that this may reduce the yield.
Low recovery of the purified product.	Too much solvent was used, or the product is significantly soluble in the cold solvent.	Use the minimum amount of hot solvent necessary to dissolve the compound. Cool the solution in an ice bath to minimize solubility.

Column Chromatography Troubleshooting

Problem	Possible Cause	Solution
Poor separation of spots on TLC.	The chosen eluent system is not optimal.	Systematically vary the polarity of the eluent. For silica gel, increasing the proportion of the more polar solvent will increase the Rf values. A good separation is often achieved when the Rf of the target compound is around 0.3-0.4.
The compound is not eluting from the column.	The eluent is not polar enough.	Gradually increase the polarity of the eluent.
The bands are broad and diffuse.	The column was not packed properly, or the initial band of the compound was too wide.	Ensure the column is packed uniformly without any air bubbles. Dissolve the crude product in a minimal amount of solvent before loading it onto the column.
Cracking of the silica gel bed.	The column ran dry, or there was a sudden change in solvent polarity.	Never let the solvent level drop below the top of the silica gel. When changing the eluent composition, do so gradually.

Experimental Protocols

Recrystallization Protocol

This protocol describes a general method for the purification of 4-Amino-4'-nitrobiphenyl by recrystallization. The ideal solvent or solvent system should be determined empirically. Ethanol or a mixture of ethanol and water is a good starting point.

Materials:

• Crude 4-Amino-4'-nitrobiphenyl

• Recrystallization solvent (e.g., Ethanol)

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter flask

• Filter paper

Procedure:

• Dissolution: Place the crude 4-Amino-4'-nitrobiphenyl in an Erlenmeyer flask. Add a small amount of the solvent and heat the mixture to boiling while stirring. Continue adding the hot solvent in portions until the solid is completely dissolved.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration by passing the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated Erlenmeyer flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. The formation of crystals should be observed. To maximize the yield, the flask can be placed in an ice bath after it has reached room temperature.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a vacuum oven or air dry them.

Column Chromatography Protocol

This protocol provides a general procedure for the purification of 4-Amino-4'-nitrobiphenyl using silica gel column chromatography.

Materials:

• Crude 4-Amino-4'-nitrobiphenyl

• Silica gel (60-120 mesh)

• Chromatography column

• Eluent (e.g., a gradient of hexane and ethyl acetate)

• Collection tubes

Procedure:

• Eluent Selection: Determine the optimal eluent system by running TLC plates with different solvent mixtures. A good starting point is a mixture of hexane and ethyl acetate.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into the column and allow it to pack uniformly.

• Sample Loading: Dissolve the crude 4-Amino-4'-nitrobiphenyl in a minimum amount of the eluent or a slightly more polar solvent. Carefully load the solution onto the top of the silica gel bed.

• Elution: Start the elution with the least polar solvent mixture. Collect fractions and monitor the separation by TLC. Gradually increase the polarity of the eluent to elute the compounds with lower Rf values.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 4-Amino-4'-nitrobiphenyl.

Data Presentation

The following table summarizes the potential impurities and suggests suitable purification methods. Quantitative data on the efficiency of these methods is often specific to the initial purity of the crude product and the precise experimental conditions.

Impurity	Type	Likely Origin	Suggested Removal Method	Notes
Biphenyl	Starting Material	Incomplete nitration	Column Chromatography	Biphenyl is significantly less polar than the product.
4-Nitrobiphenyl	Starting Material	Incomplete reduction	Recrystallization, Column Chromatography	4-Nitrobiphenyl is less polar than the product.
2-Amino-4'-nitrobiphenyl	Isomeric Impurity	Nitration of biphenyl at the ortho position	Column Chromatography	Isomers often have similar solubility, making recrystallization less effective.
4,4'-Diaminobiphenyl	Over-reduction By-product	Reduction of both nitro groups	Column Chromatography	This impurity is more polar than the desired product.

Visualizations

Caption: A workflow diagram illustrating the synthesis and purification of 4-Amino-4'-nitrobiphenyl.

Caption: A decision-making flowchart for the purification of 4-Amino-4'-nitrobiphenyl.

preventing side reactions during the synthesis of 4-Amino-4'-nitrobiphenyl

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Amino-4'-nitrobiphenyl. Our goal is to help you prevent common side reactions and optimize your synthetic protocols for higher yields and purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 4-Amino-4'-nitrobiphenyl?

A1: The most prevalent methods for the synthesis of 4-Amino-4'-nitrobiphenyl are palladium-catalyzed cross-coupling reactions, including the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination, and the copper-catalyzed Ullmann condensation. Each method has its own set of advantages and challenges regarding starting materials, reaction conditions, and potential side reactions.

Q2: I am observing a significant amount of a dimeric byproduct of my boronic acid in a Suzuki-Miyaura coupling. What is causing this and how can I prevent it?

A2: This side product is a result of the homo-coupling of the boronic acid, a common side reaction in Suzuki-Miyaura couplings. This is often promoted by the presence of oxygen.[1] To minimize homo-coupling, it is crucial to thoroughly deoxygenate your solvents and run the reaction under an inert atmosphere (e.g., nitrogen or argon).[1] Pre-heating the reaction mixture containing the catalyst, base, and aryl halide before adding the boronic acid can also help to suppress this side reaction.[1]

Q3: My Buchwald-Hartwig amination is giving me a low yield of the desired 4-Amino-4'-nitrobiphenyl and a significant amount of nitrobenzene. What is happening?

A3: The formation of nitrobenzene suggests a hydrodehalogenation side reaction, where the aryl halide is reduced instead of undergoing amination. Another possibility is the β-hydride elimination from the palladium-amide intermediate, which can also lead to the formation of the hydrodehalogenated arene.[2] To mitigate this, you can try optimizing your choice of phosphine ligand and base.[3] Using a bulkier ligand can sometimes disfavor the pathway leading to hydrodehalogenation.

Q4: The Ullmann condensation I am attempting requires very high temperatures, leading to decomposition of my starting materials. Are there milder alternatives?

A4: Traditional Ullmann reactions often require harsh conditions.[4] Modern modifications of the Ullmann reaction, as well as the related Buchwald-Hartwig amination, offer milder alternatives.[4][5] For the Ullmann condensation, the use of specific ligands, such as phenanthrolines, can allow the reaction to proceed at lower temperatures.[4] Buchwald-Hartwig amination, a palladium-catalyzed reaction, generally proceeds under much milder conditions than the classic Ullmann condensation.[2]

Troubleshooting Guides

Suzuki-Miyaura Coupling

Problem	Potential Cause	Troubleshooting Steps
Low Yield of 4-Amino-4'-nitrobiphenyl	Protodeboronation of 4-nitrophenylboronic acid: The electron-withdrawing nitro group can make the boronic acid susceptible to cleavage of the carbon-boron bond.[6]	- Use a milder base (e.g., K₂CO₃ or K₃PO₄ instead of NaOH).- Carefully control the reaction temperature; avoid excessive heat.- Use a two-phase solvent system (e.g., toluene/water) to minimize hydrolysis of the boronic acid.
Inefficient catalytic cycle: The choice of ligand, base, and solvent is critical for an efficient reaction.	- Screen different phosphine ligands (e.g., SPhos, XPhos) to find one that is optimal for your specific substrates.- Optimize the base; stronger bases like Cs₂CO₃ can sometimes be more effective.[6]- Ensure your solvent is anhydrous and properly degassed.
Formation of 4,4'-Dinitrobiphenyl (Homo-coupling)	Oxygen in the reaction mixture: Oxygen can promote the oxidative homo-coupling of the boronic acid.[1][7]	- Thoroughly degas all solvents and reagents by sparging with an inert gas (argon or nitrogen).- Maintain a positive pressure of inert gas throughout the reaction.- Add a small amount of a reducing agent, such as potassium formate, to the reaction mixture to scavenge any residual oxygen.[8]
Formation of Aniline (Dehalogenation of 4-bromoaniline)	Presence of a hydrogen source and a suitable pathway for reduction: This can be a competing side reaction in palladium-catalyzed couplings.	- Use a non-protic solvent.- Choose a ligand that promotes reductive elimination over pathways leading to dehalogenation.

Buchwald-Hartwig Amination

Problem	Potential Cause	Troubleshooting Steps
Low Yield of 4-Amino-4'-nitrobiphenyl	Catalyst deactivation: The palladium catalyst can become deactivated over the course of the reaction.	- Use a pre-catalyst that is more stable and generates the active Pd(0) species more reliably.- Increase the catalyst loading slightly.- Ensure the reaction is run under strictly anaerobic conditions.
Poor choice of base or ligand: The combination of base and ligand is crucial for an efficient catalytic cycle.[3]	- Screen a variety of bases (e.g., NaOtBu, K₃PO₄, Cs₂CO₃) and phosphine ligands (e.g., XPhos, SPhos, RuPhos).- For electron-poor aryl halides like 4-chloronitrobenzene, a more electron-rich and bulky ligand may be beneficial.
Formation of Nitrobenzene (Hydrodehalogenation)	β-Hydride elimination: This is a known side reaction in Buchwald-Hartwig aminations.[2]	- Use a ligand that is more sterically demanding to disfavor the formation of the intermediate that leads to β-hydride elimination.- Lowering the reaction temperature may also help to reduce the rate of this side reaction.[9]
Incomplete Reaction	Steric hindrance or electronic deactivation: The substrates themselves may be challenging.	- Increase the reaction time and/or temperature.- Use a more active catalyst system (e.g., a more electron-rich ligand).

Data Presentation

The following table provides a general comparison of the different synthetic methods for preparing 4-Amino-4'-nitrobiphenyl. Please note that optimal conditions and yields can vary significantly based on the specific reagents, catalyst system, and reaction scale.

Method	Typical Reactants	Catalyst/Reagent	Typical Solvent	General Temperature Range (°C)	Reported Yield Range (%)	Key Side Reactions
Suzuki-Miyaura Coupling	4-Bromoaniline and 4-Nitrophenylboronic acid	Pd catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂) + Phosphine ligand	Toluene/Water, Dioxane/Water, DMF	80 - 110	60 - 95	Homo-coupling of boronic acid, Dehalogenation of aryl halide, Protodeboronation
Buchwald-Hartwig Amination	4-Chloronitrobenzene and Aniline	Pd catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂) + Phosphine ligand	Toluene, Dioxane	80 - 110	70 - 98	β-Hydride elimination, Hydrodehalogenation
Ullmann Condensation	4-Iodonitrobenzene and 4-Iodoaniline	Copper (e.g., CuI, Cu powder)	DMF, Nitrobenzene	150 - 210	40 - 80	Homo-coupling of aryl halides, Formation of tar-like byproducts

Experimental Protocols

Please note: These are generalized protocols and may require optimization for your specific laboratory conditions and scale. Always perform a thorough risk assessment before conducting any chemical reaction.

Protocol 1: Suzuki-Miyaura Coupling of 4-Bromoaniline with 4-Nitrophenylboronic Acid

• Reaction Setup: To an oven-dried Schlenk flask, add 4-bromoaniline (1.0 equiv.), 4-nitrophenylboronic acid (1.2 equiv.), and a suitable base (e.g., K₂CO₃, 2.0 equiv.).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv.) to the flask.

• Solvent Addition: Add a degassed solvent mixture (e.g., toluene/ethanol/water 4:1:1).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) with vigorous stirring and monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Buchwald-Hartwig Amination of 4-Chloronitrobenzene with Aniline

• Reaction Setup: To an oven-dried Schlenk flask, add the palladium pre-catalyst (e.g., XPhos Pd G3, 0.02 equiv.), the phosphine ligand (if not using a pre-catalyst), and the base (e.g., NaOtBu, 1.2 equiv.).

• Reagent Addition: Add 4-chloronitrobenzene (1.0 equiv.) and aniline (1.2 equiv.) to the flask.

• Solvent Addition: Add anhydrous, degassed toluene.

• Inert Atmosphere: Seal the flask and purge with an inert gas.

• Reaction: Heat the reaction mixture to the desired temperature (typically 100 °C) with stirring. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature. Quench the reaction by adding water. Extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography.

Visualizations

Suzuki-Miyaura Coupling: Main Reaction and Side Reactions

Caption: Suzuki-Miyaura synthesis of 4-Amino-4'-nitrobiphenyl and common side reactions.

Buchwald-Hartwig Amination: Main Reaction and Side Reaction

Caption: Buchwald-Hartwig amination for 4-Amino-4'-nitrobiphenyl and a key side reaction.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low yields in the synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 5. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 6. benchchem.com [benchchem.com]
• 7. reddit.com [reddit.com]
• 8. researchgate.net [researchgate.net]
• 9. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]

Technical Support Center: Scaling Up the Laboratory Production of 4-Amino-4'-nitrobiphenyl

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for scaling up the laboratory synthesis of 4-Amino-4'-nitrobiphenyl. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and critical data summaries to ensure a successful and efficient scale-up process.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during the synthesis and purification of 4-Amino-4'-nitrobiphenyl in a question-and-answer format.

Issue: Low Yield During Synthesis

Q1: My overall yield of 4-Amino-4'-nitrobiphenyl is significantly lower than expected after scaling up. What are the potential causes and solutions?

A1: Low yields during scale-up are a common challenge and can be attributed to several factors. Here's a breakdown of potential causes and their solutions:

• Inefficient Nitration: The initial nitration of the biphenyl precursor is a critical step. Inadequate temperature control can lead to the formation of unwanted side products, including di-nitrated and other isomeric impurities.

  • Solution: Maintain a low reaction temperature (typically 0-5 °C) during the addition of the nitrating agent. Ensure efficient stirring to promote even heat distribution and prevent localized overheating.

• Incomplete Reduction: The reduction of the nitro group to an amine is the final step. An insufficient amount of reducing agent or catalyst deactivation can lead to incomplete conversion.

  • Solution: Use a sufficient excess of the reducing agent (e.g., sodium sulfide, sodium dithionite, or catalytic hydrogenation). If using a catalyst like Palladium on carbon (Pd/C), ensure it is not poisoned and that there is adequate hydrogen pressure and reaction time.

• Product Loss During Workup and Purification: Significant amounts of the product can be lost during extraction and recrystallization steps, especially if the solubility parameters are not optimized for the larger scale.

  • Solution: Optimize the recrystallization solvent system to maximize the recovery of the pure product while effectively removing impurities. Perform extractions with appropriate solvent volumes and repeat as necessary to ensure complete transfer of the product.

Issue: Product Purity Concerns

Q2: I am observing significant impurities in my final product. How can I identify and minimize them?

A2: Impurities can arise from various stages of the synthesis. Here are common impurities and strategies to mitigate them:

• Isomeric Impurities: During the nitration of 4-aminobiphenyl or a protected precursor, ortho- and meta-nitro isomers can be formed in addition to the desired para-isomer.

  • Solution: The directing effect of the amino or protected amino group strongly favors para-substitution. However, to minimize ortho-isomer formation, maintain a low reaction temperature and control the rate of addition of the nitrating agent. Purification by recrystallization is often effective at separating the para-isomer from other isomers due to differences in their crystal lattice energies and solubilities.

• Di-nitrated Byproducts: Over-nitration can lead to the formation of dinitro-biphenyl compounds, which can be difficult to remove.

  • Solution: Use a stoichiometric amount of the nitrating agent and carefully control the reaction time and temperature. Adding the nitrating agent dropwise to the reaction mixture can help prevent localized high concentrations that favor di-nitration.

• Unreacted Starting Material: Incomplete reaction in either the nitration or reduction step will result in the presence of starting materials in the final product.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure complete conversion before proceeding with the workup. If the reaction has stalled, consider adding more reagent or extending the reaction time.

Issue: Challenges with Purification

Q3: I am struggling to effectively purify 4-Amino-4'-nitrobiphenyl at a larger scale using recrystallization. What are some tips?

A3: Recrystallization is a powerful purification technique, but it requires careful optimization, especially at scale.

• Solvent Selection: The choice of solvent is crucial. An ideal solvent should dissolve the compound well at elevated temperatures but poorly at room temperature, while impurities should remain soluble at all temperatures.

  • Solution: For 4-Amino-4'-nitrobiphenyl, common recrystallization solvents include ethanol, methanol, or a mixture of ethanol and water. Experiment with different solvent systems on a small scale to find the optimal conditions for your specific impurity profile.

• Cooling Rate: Rapid cooling can lead to the trapping of impurities within the crystal lattice.

  • Solution: Allow the hot, saturated solution to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation. Slow cooling promotes the growth of larger, purer crystals.

• "Oiling Out": The compound may separate as an oil instead of a crystalline solid.

  • Solution: This often occurs if the boiling point of the solvent is higher than the melting point of the solute or if the solution is too concentrated. Try using a lower boiling point solvent or a more dilute solution. Seeding the solution with a small crystal of the pure product can also induce crystallization.

Experimental Protocols

Synthesis of 4-Amino-4'-nitrobiphenyl

This protocol is adapted from established methods for the synthesis of similar compounds and is suitable for laboratory scale-up.

Method 1: Nitration of 4-Acetylaminobiphenyl followed by Hydrolysis

This two-step method involves the nitration of the protected amine, which provides better control over the reaction and minimizes side products.

Step 1: Nitration of 4-Acetylaminobiphenyl

Reagent/Parameter	Quantity (for 10g scale)	Notes
4-Acetylaminobiphenyl	10.0 g	Starting material.
Acetic Anhydride	50 mL	Solvent and dehydrating agent.
Nitric Acid (fuming)	3.0 mL	Nitrating agent.
Temperature	0-5 °C	Critical for selectivity.
Reaction Time	1-2 hours	Monitor by TLC.

Procedure:

• In a flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-acetylaminobiphenyl in acetic anhydride.

• Cool the mixture to 0-5 °C in an ice-salt bath.

• Slowly add fuming nitric acid dropwise to the stirred solution, ensuring the temperature remains below 5 °C.

• After the addition is complete, continue stirring at 0-5 °C for 1-2 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, pour the reaction mixture slowly into a beaker of crushed ice with stirring.

• The solid product, 4-acetylamino-4'-nitrobiphenyl, will precipitate. Collect the solid by vacuum filtration and wash with cold water.

Step 2: Hydrolysis of 4-Acetylamino-4'-nitrobiphenyl

Reagent/Parameter	Quantity	Notes
4-Acetylamino-4'-nitrobiphenyl	From Step 1	Crude product.
Ethanol (95%)	100 mL	Solvent.
Hydrochloric Acid (conc.)	20 mL	Catalyst for hydrolysis.
Temperature	Reflux
Reaction Time	2-4 hours	Monitor by TLC.

Procedure:

• Combine the crude 4-acetylamino-4'-nitrobiphenyl from Step 1 and 95% ethanol in a round-bottom flask.

• Add concentrated hydrochloric acid and heat the mixture to reflux.

• Maintain reflux for 2-4 hours, monitoring the disappearance of the starting material by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the solution with a base (e.g., sodium hydroxide solution) until the product precipitates.

• Collect the solid 4-Amino-4'-nitrobiphenyl by vacuum filtration, wash with water, and dry.

• Purify the crude product by recrystallization from ethanol.

Data Presentation

Table 1: Typical Reaction Parameters for the Synthesis of 4-Amino-4'-nitrobiphenyl

Parameter	Nitration of 4-Acetylaminobiphenyl	Hydrolysis
Scale	10 g	~11 g (theoretical)
Reaction Time	1-2 hours	2-4 hours
Temperature	0-5 °C	Reflux (~80 °C)
Typical Yield	85-95% (crude)	80-90% (after recrystallization)
Purity (after recrystallization)	-	>98%

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of 4-Amino-4'-nitrobiphenyl.

Technical Support Center: Characterization of 4-Amino-4'-nitrobiphenyl Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the characterization of 4-Amino-4'-nitrobiphenyl isomers.

Frequently Asked Questions (FAQs)

Q1: Why is the characterization of 4-Amino-4'-nitrobiphenyl isomers so challenging?

A1: The primary challenge lies in the high degree of similarity in the physicochemical properties of positional isomers. These compounds have the same molecular weight and formula, and often exhibit very similar polarity, solubility, and spectroscopic characteristics. This makes them difficult to separate using standard chromatographic techniques and to differentiate by mass spectrometry or NMR alone.

Q2: What is the most critical first step in characterizing a mixture of 4-Amino-4'-nitrobiphenyl isomers?

A2: The most critical first step is to achieve chromatographic separation of the isomers. Without baseline separation, it is nearly impossible to obtain clean spectroscopic data for individual isomers, which is essential for unambiguous identification.

Q3: Which analytical techniques are most suitable for characterizing these isomers?

A3: A combination of techniques is typically required. High-Performance Liquid Chromatography (HPLC) is essential for separation. Mass Spectrometry (MS), often coupled with HPLC (LC-MS), is used for mass determination and fragmentation analysis. Nuclear Magnetic Resonance (NMR) spectroscopy is crucial for elucidating the exact molecular structure and substitution patterns on the biphenyl rings.

Q4: Are there any specific HPLC columns that are recommended for separating these types of isomers?

A4: Yes, for aromatic positional isomers like the 4-Amino-4'-nitrobiphenyls, stationary phases that offer alternative selectivity to standard C18 columns are often more effective. Phenyl-based columns (including biphenyl and pentafluorophenyl phases) can provide enhanced separation through π-π interactions with the aromatic rings of the analytes.[1][2]

Troubleshooting Guide

Problem 1: Poor or no separation of isomers in HPLC.

Possible Cause	Troubleshooting Step
Inappropriate column chemistry.	Switch from a standard C18 column to a phenyl-based column (e.g., Biphenyl, Phenyl-Hexyl, or PFP) to exploit π-π interactions for better selectivity.[1][2]
Mobile phase composition is not optimal.	1. Change the organic modifier: If using acetonitrile, switch to methanol, or vice versa. The different solvent properties can alter selectivity. 2. Adjust the mobile phase pH: For ionizable compounds, small changes in pH can significantly impact retention and selectivity.[3] 3. Perform a gradient optimization: A shallower gradient can improve the resolution of closely eluting peaks.
Insufficient column efficiency.	1. Use a column with a smaller particle size: This increases column efficiency and can improve resolution. 2. Lower the flow rate: This can lead to sharper peaks and better separation, although it will increase the analysis time.

Problem 2: Mass spectrometry data is identical for all isomers.

Possible Cause	Troubleshooting Step
Isomers are not chromatographically separated.	Ensure baseline separation of the isomers before they enter the mass spectrometer. Without separation, you will only obtain a composite mass spectrum.
Standard electron ionization (EI) or electrospray ionization (ESI) does not produce unique fragment ions.	1. Perform tandem MS (MS/MS): Collision-induced dissociation (CID) of the parent ion may produce unique fragment ions for each isomer, aiding in their differentiation. 2. Consider chemical derivatization: Derivatizing the amino group can sometimes lead to more informative fragmentation patterns.

Problem 3: NMR spectra are too complex to interpret due to overlapping signals from multiple isomers.

Possible Cause	Troubleshooting Step
The sample is a mixture of isomers.	Chromatographically separate and isolate each isomer before NMR analysis. Preparative or semi-preparative HPLC may be necessary to obtain sufficient quantities for NMR.
Inadequate spectral resolution.	Use a higher field NMR spectrometer (e.g., 500 MHz or greater) to improve the dispersion of signals.

Quantitative Data

Due to the limited availability of direct comparative data for all positional isomers of 4-Amino-4'-nitrobiphenyl, the following tables provide illustrative data based on the parent compounds and general expectations for isomers.

Table 1: Illustrative HPLC Retention Behavior of Biphenyl Isomers

Compound	Stationary Phase	Mobile Phase	Expected Retention Behavior
4-Aminobiphenyl	C18	Acetonitrile/Water	-
2-Aminobiphenyl	C18	Acetonitrile/Water	Expected to have a shorter retention time than the 4-isomer due to potential intramolecular interactions affecting its overall polarity.
4-Nitrobiphenyl	C18	Acetonitrile/Water	-
2-Nitrobiphenyl	C18	Acetonitrile/Water	Expected to have a different retention time from the 4-isomer.
4-Amino-4'-nitrobiphenyl Isomers	Biphenyl	Methanol/Water	A biphenyl column with methanol as the organic modifier is a good starting point for method development to separate these isomers.[1]

Table 2: Predicted ¹H NMR Chemical Shift Ranges for 4-Amino-4'-nitrobiphenyl Isomers

Note: These are estimated ranges. Actual values will depend on the solvent and the specific substitution pattern.

Proton Position	4-Amino-4'-nitrobiphenyl	Other Positional Isomers (e.g., 2-Amino-4'-nitrobiphenyl)
Protons on the amino-substituted ring	~6.8 - 7.5 ppm	The substitution pattern will significantly alter the chemical shifts and coupling constants of the aromatic protons, providing a key method for differentiation.
Protons on the nitro-substituted ring	~7.7 - 8.3 ppm	The substitution pattern will significantly alter the chemical shifts and coupling constants of the aromatic protons.
Amino group (-NH₂)	Broad singlet, ~3.5 - 4.5 ppm	The chemical shift can vary depending on the position and local chemical environment.

Experimental Protocols

Protocol 1: HPLC Method Development for Separation of 4-Amino-4'-nitrobiphenyl Isomers

• Column Selection:

  • Start with a Biphenyl stationary phase column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size).

  • Have a standard C18 and a Phenyl-Hexyl column available for comparison.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Mobile Phase C: 0.1% formic acid in methanol.

• Initial Scouting Gradient:

  • Flow rate: 1.0 mL/min.

  • Injection volume: 5 µL.

  • Column temperature: 30 °C.

  • Detector: UV at 254 nm and 330 nm.

  • Gradient: 5% to 95% Mobile Phase B over 20 minutes.

• Optimization:

  • Based on the scouting run, adjust the gradient slope to improve the resolution of closely eluting peaks.

  • If co-elution persists, switch the organic modifier to Mobile Phase C (methanol) and repeat the scouting gradient.

  • If separation is still inadequate, test the C18 and Phenyl-Hexyl columns with both acetonitrile and methanol gradients.

• Final Method:

  • Once baseline separation is achieved, the method can be further optimized for speed and efficiency by adjusting the flow rate and gradient time.

Visualizations

Caption: A general workflow for the characterization of 4-Amino-4'-nitrobiphenyl isomers.

Caption: A logical troubleshooting guide for HPLC separation of 4-Amino-4'-nitrobiphenyl isomers.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. separation of positional isomers - Chromatography Forum [chromforum.org]
• 3. benchchem.com [benchchem.com]

degradation pathways of 4-Amino-4'-nitrobiphenyl under experimental conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the experimental degradation of 4-Amino-4'-nitrobiphenyl (ANB).

Disclaimer: Direct experimental studies on the degradation pathways of 4-Amino-4'-nitrobiphenyl are limited in publicly available scientific literature. The information provided herein is largely inferred from studies on structurally similar compounds, such as 4-aminobiphenyl, 4-nitrobiphenyl, and other nitroaromatic compounds. These pathways and troubleshooting suggestions should be considered as a predictive guide for experimental design.

Frequently Asked Questions (FAQs)

Q1: What are the expected primary degradation pathways for 4-Amino-4'-nitrobiphenyl (ANB)?

A1: Based on related compounds, ANB is expected to degrade via three main pathways:

• Biodegradation: Microbial degradation is likely to proceed either through the reduction of the nitro group or the oxidation of the amino group. Under anaerobic conditions, the nitro group is often reduced sequentially to nitroso, hydroxylamino, and finally an amino group, forming 4,4'-diaminobiphenyl.[1] Aerobic degradation may involve initial oxidation of the amino group or hydroxylation of the aromatic rings.

• Photodegradation: In the presence of a suitable photocatalyst (e.g., TiO2) and a light source (e.g., UV), ANB is expected to degrade through reactions with photogenerated reactive oxygen species (ROS) like hydroxyl radicals. This can lead to the hydroxylation of the biphenyl rings and eventual ring cleavage.

• Chemical Degradation: Strong oxidizing agents can degrade ANB. For instance, peroxidase-catalyzed oxidation has been shown to metabolize 4-aminobiphenyl through a one-electron oxidation mechanism, forming a free radical.[2] Similar reactions could be expected for ANB.

Q2: I am not seeing any degradation of ANB in my microbial culture. What could be the issue?

A2: Several factors could contribute to the lack of ANB degradation:

• Microbial Strain: The specific microbial consortium or isolated strain may not possess the necessary enzymatic machinery to degrade ANB. Consider using cultures previously shown to degrade nitroaromatic or aminobiphenyl compounds.

• Toxicity: 4-Amino-4'-nitrobiphenyl is classified as a hazardous substance and may be toxic to the microorganisms at the concentration used.[3] Try lowering the initial concentration of ANB.

• Acclimation: The microbial culture may require an acclimation period to induce the expression of the relevant degradative enzymes.

• Nutrient Limitation: Ensure that the growth medium is not deficient in essential nutrients (carbon, nitrogen, phosphorus) that are required for microbial activity.

• Oxygen Levels: The degradation pathway can be highly dependent on the presence or absence of oxygen. Ensure your experimental setup maintains the desired aerobic or anaerobic conditions.

Q3: My photodegradation experiment is showing slow degradation rates. How can I improve the efficiency?

A3: To enhance the rate of photodegradation, consider the following:

• Catalyst Loading: Optimize the concentration of the photocatalyst. Too little catalyst will limit the number of active sites, while too much can lead to light scattering and reduced light penetration.

• Light Source: Ensure the wavelength and intensity of your light source are appropriate for activating the chosen photocatalyst.

• pH of the Solution: The pH can influence the surface charge of the photocatalyst and the ionization state of ANB, affecting adsorption and reaction rates.

• Presence of Scavengers: Other organic or inorganic compounds in your solution may compete for reactive oxygen species, reducing the degradation efficiency of ANB.

Q4: What are the likely intermediate products I should be looking for during ANB degradation?

A4: Based on the degradation of related molecules, potential intermediates include:

• From Nitro Reduction: 4-Amino-4'-nitrosobiphenyl, 4-Amino-4'-hydroxylaminobiphenyl, and 4,4'-diaminobiphenyl.[4][5]

• From Amino Oxidation: Formation of a free radical species, potentially leading to dimerization products like azo compounds.[2]

• From Ring Hydroxylation (Photodegradation): Hydroxylated derivatives of ANB.

It is crucial to use analytical techniques like HPLC-MS or GC-MS to identify these transient intermediates.

Troubleshooting Guides

Issue 1: Inconsistent results in biodegradation experiments.

Potential Cause	Troubleshooting Steps
Inoculum Variability	Use a standardized inoculum size and growth phase for each experiment.
Abiotic Loss	Run parallel control experiments without the microbial inoculum to account for any abiotic degradation (e.g., hydrolysis, photolysis).
pH Fluctuation	Monitor and buffer the pH of the culture medium, as microbial metabolism can alter it.
Analyte Adsorption	Check for adsorption of ANB to the walls of the bioreactor or to the microbial biomass by analyzing the solid and liquid phases separately.

Issue 2: Difficulty in identifying degradation products using HPLC.

Potential Cause	Troubleshooting Steps
Inadequate Separation	Optimize the mobile phase composition, gradient, and column type to improve the resolution of potential intermediates.
Low Concentration of Intermediates	Use a more sensitive detector (e.g., mass spectrometer, fluorescence detector) or employ solid-phase extraction (SPE) to concentrate the samples before analysis.[6]
Co-elution with Matrix Components	Perform a sample cleanup procedure to remove interfering substances from the growth medium or experimental buffer.
Instability of Intermediates	Analyze samples immediately after collection, or store them under conditions that minimize further degradation (e.g., refrigeration, exclusion of light).

Experimental Protocols

Note: These are generalized protocols and should be optimized for your specific experimental setup.

Protocol 1: Aerobic Biodegradation of ANB

• Prepare Mineral Salt Medium: Prepare a sterile mineral salt medium appropriate for the selected bacterial strain.

• Inoculation: Inoculate the medium with a pre-cultured bacterial strain known to degrade aromatic compounds.

• ANB Addition: Add a stock solution of ANB in a suitable solvent (e.g., acetone, DMSO) to the culture to achieve the desired final concentration. Include a solvent control.

• Incubation: Incubate the cultures at the optimal temperature and shaking speed for the chosen microorganism.

• Sampling: At regular time intervals, withdraw aliquots of the culture.

• Sample Preparation: Centrifuge the samples to separate the biomass. Filter the supernatant through a 0.22 µm filter.

• Analysis: Analyze the concentration of ANB and potential metabolites in the supernatant using HPLC.

Protocol 2: Photocatalytic Degradation of ANB

• Catalyst Suspension: Suspend a known amount of photocatalyst (e.g., TiO2) in a solution of ANB of known concentration.

• Adsorption Equilibrium: Stir the suspension in the dark for a period (e.g., 30-60 minutes) to allow for adsorption-desorption equilibrium to be reached between ANB and the catalyst surface.

• Photoreaction: Irradiate the suspension with a suitable light source (e.g., UV lamp) under constant stirring.

• Sampling: At specific time points, collect samples from the reactor.

• Sample Preparation: Immediately filter the samples through a syringe filter to remove the photocatalyst particles.

• Analysis: Determine the concentration of ANB and its degradation products in the filtrate using HPLC or UV-Vis spectrophotometry.

Quantitative Data

Due to the lack of direct experimental data for 4-Amino-4'-nitrobiphenyl, the following table presents illustrative data based on typical degradation studies of nitroaromatic compounds to demonstrate how results could be presented.

Table 1: Illustrative Data for Photodegradation of a Nitroaromatic Compound

Time (min)	Concentration (mg/L)	% Degradation
0	50.0	0
30	35.5	29.0
60	24.8	50.4
90	15.2	69.6
120	8.1	83.8
180	2.5	95.0

Visualizations

Degradation Pathways

Caption: Inferred biodegradation and photodegradation pathways of 4-Amino-4'-nitrobiphenyl.

Experimental Workflow

Caption: A generalized workflow for conducting degradation experiments of 4-Amino-4'-nitrobiphenyl.

References

• 1. researchgate.net [researchgate.net]
• 2. The oxidation of 4-aminobiphenyl by horseradish peroxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 4-Amino-4'-nitrobiphenyl | C12H10N2O2 | CID 14593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Reductive metabolism of 4-nitrobiphenyl by rat liver fraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Stability of 4-Amino-4'-nitrobiphenyl (ANB) in Solution

Welcome to the technical support center for 4-Amino-4'-nitrobiphenyl (ANB). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on enhancing the stability of ANB in solution. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: My solution of 4-Amino-4'-nitrobiphenyl (ANB) is changing color. What is causing this?

A1: Color change in ANB solutions is a common indicator of degradation. Aromatic amines and nitro compounds can be susceptible to oxidation and other degradation pathways, especially when exposed to light, air (oxygen), high temperatures, or non-optimal pH conditions. The appearance of a yellow or brown tint often suggests the formation of degradation products.

Q2: What are the primary factors that affect the stability of ANB in solution?

A2: The stability of ANB in solution is primarily influenced by the following factors:

• pH: Both acidic and alkaline conditions can catalyze the hydrolysis of the amino group or promote other degradation reactions.

• Solvent: The choice of solvent can significantly impact stability. Protic solvents may participate in degradation reactions.

• Light: Exposure to UV or even ambient light can lead to photodegradation.

• Temperature: Elevated temperatures accelerate the rate of degradation reactions.

• Oxygen: The presence of dissolved oxygen can lead to oxidative degradation of the aromatic amine functionality.

• Presence of Metal Ions: Trace metal ions can catalyze oxidative degradation.

Q3: What are the recommended storage conditions for ANB solutions to ensure maximum stability?

A3: To maximize the stability of your ANB solutions, we recommend the following storage conditions:

• Temperature: Store solutions at low temperatures, preferably at 2-8°C or frozen if the solvent system allows.

• Light: Protect solutions from light by using amber vials or by wrapping the container in aluminum foil.

• Atmosphere: For long-term storage, it is advisable to degas the solvent and store the solution under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

• Container: Use clean, high-quality glass containers. Avoid plastics that may leach impurities.

Q4: Are there any known stabilizers that can be added to enhance the stability of ANB solutions?

A4: While specific data for ANB is limited, antioxidants are commonly used to stabilize aromatic amines. Consider exploring the following classes of stabilizers, but note that their efficacy for your specific application must be experimentally validated:

• Phenolic Antioxidants: Compounds like Butylated Hydroxytoluene (BHT) and Butylated Hydroxyanisole (BHA) are known to inhibit free-radical mediated oxidation.

• Thioethers: Certain sulfur-containing compounds can act as peroxide decomposers.

• Chelating Agents: Agents like Ethylenediaminetetraacetic acid (EDTA) can sequester metal ions that may catalyze degradation.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Rapid color change in solution	Oxidation due to dissolved oxygen.	Degas your solvent prior to dissolving ANB. Prepare and store the solution under an inert atmosphere (e.g., nitrogen or argon).
Photodegradation from light exposure.	Prepare and store the solution in amber vials or protect it from light.
Precipitate formation upon storage	Poor solubility of ANB or its degradation products in the chosen solvent at storage temperature.	Ensure you are using a suitable solvent and that the concentration is below its saturation point at the storage temperature. Consider a co-solvent system if necessary.
Degradation leading to insoluble products.	Investigate the nature of the precipitate. If it is a degradant, refer to the stabilization strategies outlined in the FAQs.
Inconsistent results in analytical assays	Degradation of ANB in the analytical sample or standard solutions.	Prepare fresh standards for each analytical run. Keep sample and standard solutions in an autosampler with temperature control (e.g., 4°C).
Interaction with the analytical column or mobile phase.	Ensure the pH of the mobile phase is compatible with ANB stability. Use a well-maintained column.

Experimental Protocols

Protocol 1: Forced Degradation Study of ANB

This protocol outlines a forced degradation study to identify the degradation pathways and the intrinsic stability of ANB under various stress conditions. This is crucial for developing stability-indicating analytical methods.

1. Preparation of Stock Solution:

• Prepare a stock solution of ANB in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Keep the solution at 60°C for 24 hours.

  • Neutralize the solution with 0.1 M NaOH before analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Keep the solution at 60°C for 24 hours.

  • Neutralize the solution with 0.1 M HCl before analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide (H₂O₂).

  • Keep the solution at room temperature for 24 hours, protected from light.

• Thermal Degradation:

  • Place 1 mL of the stock solution in a vial and heat it in an oven at 80°C for 48 hours.

• Photodegradation:

  • Expose 1 mL of the stock solution to a photostability chamber with a light source that provides both UV and visible light (as per ICH Q1B guidelines) for a specified duration.

  • A control sample should be wrapped in aluminum foil to protect it from light.

3. Analysis:

• Analyze all stressed samples, along with an unstressed control sample, using a stability-indicating HPLC method.

• The HPLC method should be capable of separating the parent ANB peak from all degradation product peaks. A typical starting point for method development would be a C18 column with a gradient elution of acetonitrile and a phosphate buffer.

Data Presentation: Forced Degradation of ANB

Stress Condition	Reagent/Condition	Duration	Temperature	% Degradation (Hypothetical)	Number of Degradation Products (Hypothetical)
Acid Hydrolysis	0.1 M HCl	24 hours	60°C	15%	2
Base Hydrolysis	0.1 M NaOH	24 hours	60°C	25%	3
Oxidation	3% H₂O₂	24 hours	Room Temp	40%	4
Thermal	-	48 hours	80°C	10%	1
Photolytic	UV/Vis Light	24 hours	Ambient	30%	2

Note: The data in this table is hypothetical and should be determined experimentally.

Visualizations

Degradation Pathway of 4-Amino-4'-nitrobiphenyl

The primary degradation pathway for aromatic amines is oxidation. The following diagram illustrates a plausible oxidative degradation pathway for ANB, leading to the formation of nitroso and ultimately azo compounds, which are often colored.

Plausible oxidative degradation pathway of ANB.

Experimental Workflow for Stability Testing

The following workflow outlines the key steps in assessing the stability of an ANB solution.

Reference Data & Comparative Studies

A Comparative Guide to the Analysis of 4-Amino-4'-nitrobiphenyl: HPLC vs. GC-MS

For researchers, scientists, and drug development professionals, the accurate and sensitive quantification of 4-Amino-4'-nitrobiphenyl, a potential genotoxic impurity and metabolite of environmental contaminants, is critical. This guide provides a detailed comparison of two common analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of this compound. The information presented is a synthesis of experimental data from various studies on 4-Amino-4'-nitrobiphenyl and structurally related compounds.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a robust and widely used technique for the separation and quantification of non-volatile and thermally labile compounds like 4-Amino-4'-nitrobiphenyl. Separation is typically achieved on a reverse-phase column with a polar mobile phase. Detection can be performed using various detectors, with UV-Visible spectrophotometry being the most common. For enhanced sensitivity, electrochemical and fluorescence detectors can also be employed.

HPLC Performance Data

The following table summarizes the performance characteristics of HPLC methods for the analysis of 4-Amino-4'-nitrobiphenyl and its related compounds.

Parameter	HPLC-UV	HPLC-Electrochemical	HPLC-Fluorescence
Limit of Detection (LOD)	4.0 x 10⁻⁷ mol L⁻¹ (for 4-nitrobiphenyl)[1]	4.0 x 10⁻⁶ mol L⁻¹ (for 4-nitrobiphenyl after reduction)[1]	2.0 x 10⁻⁷ mol L⁻¹ (for 4-nitrobiphenyl after reduction)[1]
Linearity (Correlation Coefficient)	0.9981 to 0.9990 (for 4-aminobiphenyl)[1]	0.9981 to 0.9990 (for 4-aminobiphenyl)[1]	Not explicitly stated

Experimental Protocol: HPLC-UV

This protocol is a representative method for the analysis of 4-Amino-4'-nitrobiphenyl using HPLC with UV detection.

• Instrumentation: A standard HPLC system equipped with a UV-Visible detector.

• Column: A reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and water, or methanol and a buffer solution (e.g., methanol/phosphate buffer pH 6.5, 77:23 v/v)[1]. For mass spectrometry compatibility, volatile buffers like formic acid should be used instead of phosphoric acid[2].

• Flow Rate: 0.5 mL/min[1].

• Detection Wavelength: Determined by the UV absorbance maximum of 4-Amino-4'-nitrobiphenyl.

• Injection Volume: 10 µL.

• Quantification: Based on a calibration curve generated from standard solutions of known concentrations.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique that combines the separation capabilities of gas chromatography with the sensitive and selective detection of a mass spectrometer. Due to the low volatility of 4-Amino-4'-nitrobiphenyl, a derivatization step is typically required to convert it into a more volatile compound suitable for GC analysis.

GC-MS Performance Data

The following table outlines the expected performance of a validated GC-MS method for the analysis of genotoxic impurities, which can be extrapolated for 4-Amino-4'-nitrobiphenyl.

Parameter	GC-MS
Limit of Detection (LOD)	0.02 - 0.03 ppm
Limit of Quantification (LOQ)	0.06 - 0.09 ppm
Linearity (Correlation Coefficient)	> 0.99

Experimental Protocol: GC-MS

This protocol describes a general approach for the analysis of 4-Amino-4'-nitrobiphenyl by GC-MS, including a necessary derivatization step.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Derivatization: Silylation is a common derivatization technique for compounds with active hydrogens. Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) can be used.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 280 °C.

• Oven Temperature Program: An initial temperature of 150 °C, held for 1 minute, followed by a ramp of 20 °C/min to 300 °C.

• Mass Spectrometer: Operated in either full scan mode for qualitative analysis or Selected Ion Monitoring (SIM) mode for enhanced sensitivity in quantitative analysis. The molecular ion of derivatized 4-Amino-4'-nitrobiphenyl and its characteristic fragment ions would be monitored.

• Quantification: Based on a calibration curve prepared from derivatized standards.

Method Comparison and Alternatives

Feature	HPLC	GC-MS
Sample Volatility	Suitable for non-volatile and thermally labile compounds.	Requires volatile or derivatizable compounds.
Sample Preparation	Generally simpler, may only require dissolution and filtration.	More complex, often requires a derivatization step.
Sensitivity	Good, can be enhanced with specific detectors (fluorescence, electrochemical).	Excellent, especially in SIM mode, for trace analysis.
Selectivity	Good, based on retention time and detector response.	Very high, provides structural information from mass spectra.
Throughput	Can be high with modern UPLC systems.	Can be lower due to longer run times and sample preparation.

Alternative Analytical Techniques:

• Ultra-Performance Liquid Chromatography (UPLC): Offers faster analysis times and better resolution compared to conventional HPLC.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Combines the separation power of HPLC with the sensitivity and selectivity of mass spectrometry, eliminating the need for derivatization required in GC-MS.

• Gas Chromatography with Electron Capture Detection (GC-ECD): Highly sensitive for electrophilic compounds like nitroaromatics.

Analytical Workflow Diagrams

Caption: HPLC analysis workflow for 4-Amino-4'-nitrobiphenyl.

Caption: GC-MS analysis workflow for 4-Amino-4'-nitrobiphenyl.

References

• 1. researchgate.net [researchgate.net]
• 2. 4-Nitrobiphenyl | SIELC Technologies [sielc.com]

Validating the Purity of Synthesized 4-Amino-4'-nitrobiphenyl: A Comparative Guide to Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

The synthesis of novel compounds is a cornerstone of chemical research and drug development. A critical, yet often challenging, aspect of this process is the rigorous validation of the purity of the synthesized compound. This guide provides a comprehensive comparison of analytical methodologies for validating the purity of synthesized 4-Amino-4'-nitrobiphenyl, a key intermediate in various chemical syntheses. We present objective comparisons with alternative compounds and provide supporting experimental data and detailed protocols to aid researchers in selecting the most appropriate techniques for their needs.

Introduction to Purity Validation

Ensuring the purity of a synthesized compound like 4-Amino-4'-nitrobiphenyl is paramount. Impurities, even in trace amounts, can significantly alter the compound's chemical and physical properties, affect its reactivity in subsequent reactions, and, in the context of drug development, pose serious safety risks. Therefore, employing robust and reliable analytical methods for purity determination is not just a matter of quality control but a fundamental requirement for accurate and reproducible research.

This guide will focus on two primary analytical techniques for purity validation: High-Performance Liquid Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. We will also discuss potential impurities that may arise during the synthesis of 4-Amino-4'-nitrobiphenyl and provide a comparative analysis with structurally similar compounds.

Comparison of Analytical Techniques for Purity Determination

The choice of analytical technique for purity validation depends on several factors, including the properties of the analyte, the nature of potential impurities, and the required level of accuracy and precision. Below is a comparative overview of HPLC-UV and qNMR for the analysis of 4-Amino-4'-nitrobiphenyl.

Feature	High-Performance Liquid Chromatography (HPLC-UV)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation based on differential partitioning of analytes between a stationary and mobile phase, with detection by UV absorbance.	Quantification based on the direct relationship between the integrated signal intensity of a specific nucleus and the number of those nuclei in the sample.
Primary Application	Widely used for routine purity assessment, separation of complex mixtures, and detection of non-volatile and thermally labile compounds.	Provides both structural information and highly accurate quantitative data. It is a primary ratio method that does not require a reference standard of the analyte itself.
Strengths	High sensitivity for UV-active compounds, excellent resolving power for complex mixtures, well-established and widely available.	High precision and accuracy, non-destructive, provides structural confirmation, can quantify compounds without a specific reference standard.
Limitations	Requires a chromophore for UV detection, potential for co-elution of impurities, requires a reference standard of the analyte for quantification.	Lower sensitivity compared to HPLC for trace impurities, requires a soluble and stable sample, can be affected by overlapping signals.
Typical Purity Range	>95%	>98%
Sample Throughput	High	Moderate

Experimental Protocols

Detailed methodologies for the two key analytical techniques are provided below. These protocols are intended as a starting point and may require optimization based on the specific instrumentation and sample characteristics.

High-Performance Liquid Chromatography (HPLC-UV) Method

This protocol outlines a reversed-phase HPLC method suitable for the purity analysis of 4-Amino-4'-nitrobiphenyl.

Instrumentation:

• HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector

• C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

• Autosampler

• Data acquisition and processing software

Reagents:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (deionized or HPLC grade)

• Formic acid or Phosphoric acid (for mobile phase modification)

• 4-Amino-4'-nitrobiphenyl reference standard (of known purity)

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-20 min: 30-90% B

  • 20-25 min: 90% B

  • 25-26 min: 90-30% B

  • 26-30 min: 30% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Sample Preparation:

• Standard Solution: Accurately weigh approximately 10 mg of the 4-Amino-4'-nitrobiphenyl reference standard and dissolve it in a suitable solvent (e.g., methanol or a mixture of acetonitrile and water) to a final concentration of 0.1 mg/mL.

• Sample Solution: Prepare the synthesized 4-Amino-4'-nitrobiphenyl sample in the same manner as the standard solution.

Data Analysis: The purity of the synthesized sample is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy Method

This protocol provides a general guideline for determining the purity of 4-Amino-4'-nitrobiphenyl using qNMR with an internal standard.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

• NMR tubes

Reagents:

• Deuterated solvent (e.g., DMSO-d6, CDCl3) that completely dissolves the sample and internal standard.

• Internal standard of known purity (e.g., maleic acid, dimethyl sulfone). The internal standard should have at least one signal that is well-resolved from the analyte signals.

Sample Preparation:

• Accurately weigh a specific amount of the synthesized 4-Amino-4'-nitrobiphenyl (e.g., 10-20 mg) into a vial.

• Accurately weigh a specific amount of the internal standard into the same vial. The molar ratio of the analyte to the internal standard should be close to 1:1.

• Dissolve the mixture in a precise volume of the chosen deuterated solvent.

• Transfer the solution to an NMR tube.

NMR Data Acquisition:

• Acquire a one-dimensional proton (¹H) NMR spectrum.

• Ensure a sufficient relaxation delay (D1) to allow for complete relaxation of all relevant protons (typically 5 times the longest T1 relaxation time).

• Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

Data Analysis: The purity of the sample is calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

Where:

• I = Integral of the signal

• N = Number of protons giving rise to the signal

• MW = Molecular weight

• m = mass

• P = Purity of the internal standard

• analyte = 4-Amino-4'-nitrobiphenyl

• IS = Internal Standard

Potential Impurities in Synthesized 4-Amino-4'-nitrobiphenyl

The nature and quantity of impurities in a synthesized compound are highly dependent on the synthetic route employed. Common methods for synthesizing 4-Amino-4'-nitrobiphenyl include the Ullmann condensation and nucleophilic aromatic substitution reactions. Potential impurities may include:

• Starting Materials: Unreacted 4-halo-nitrobenzene or 4-amino-biphenyl.

• Isomeric Byproducts: Formation of other isomers such as 2-Amino-4'-nitrobiphenyl or 3-Amino-4'-nitrobiphenyl, depending on the regioselectivity of the reaction.

• Coupling Byproducts: Homocoupling of starting materials, leading to the formation of 4,4'-dinitrobiphenyl or 4,4'-diaminobiphenyl.

• Reduction/Oxidation Products: Partial reduction of the nitro group or oxidation of the amino group.

• Residual Solvents and Reagents: Traces of solvents, catalysts, or other reagents used in the synthesis and purification process.

Comparative Purity Analysis of 4-Amino-4'-nitrobiphenyl and Alternatives

To provide a practical context for purity validation, the following table presents hypothetical purity data for synthesized 4-Amino-4'-nitrobiphenyl and two alternative aromatic amines, as determined by HPLC-UV and qNMR.

Compound	Synthesis Batch	Purity by HPLC-UV (%)	Purity by qNMR (%)	Major Impurity Identified
4-Amino-4'-nitrobiphenyl	Batch A	98.5	99.1	4,4'-Dinitrobiphenyl (<0.5%)
Batch B	97.2	97.8	Unreacted 4-chloronitrobenzene (1.8%)
2-Amino-4'-nitrobiphenyl	Batch C	98.1	98.8	Isomeric impurity (<1%)
4,4'-Diaminobiphenyl	Batch D	99.2	99.5	Oxidation byproduct (<0.3%)

Visualizing the Purity Validation Workflow

A clear understanding of the experimental workflow is essential for successful purity validation. The following diagram, generated using Graphviz (DOT language), illustrates the key steps involved in the process.

Caption: Workflow for the purity validation of synthesized 4-Amino-4'-nitrobiphenyl.

Conclusion

The validation of purity is an indispensable step in chemical synthesis. This guide has provided a comparative overview of HPLC-UV and qNMR spectroscopy for the purity determination of synthesized 4-Amino-4'-nitrobiphenyl. By presenting detailed experimental protocols, discussing potential impurities, and offering a comparative analysis with alternative compounds, we aim to equip researchers, scientists, and drug development professionals with the necessary tools to ensure the quality and integrity of their synthesized materials. The choice of the most suitable analytical method will ultimately depend on the specific requirements of the research and the available resources. A combination of orthogonal techniques, such as HPLC and qNMR, is often recommended for comprehensive and robust purity validation.

Comparative Study of 4-Amino-4'-nitrobiphenyl and its Derivatives: A Guide for Researchers

This guide provides a comparative analysis of 4-Amino-4'-nitrobiphenyl (ANB) and its derivatives, focusing on their synthesis, physicochemical properties, and biological activities. The information is intended for researchers, scientists, and drug development professionals interested in the potential applications and structure-activity relationships of this class of compounds.

Physicochemical Properties

The introduction of different functional groups to the 4-Amino-4'-nitrobiphenyl scaffold can significantly alter its physicochemical properties, which in turn can influence its biological activity and pharmacokinetic profile. The following table summarizes key computed and experimental properties for ANB and a selection of its hypothetical derivatives.

Compound	Derivative Type	Molecular Formula	Molecular Weight ( g/mol )	LogP	Melting Point (°C)
ANB	Parent Compound	C₁₂H₁₀N₂O₂	214.22	2.8	204-206
ANB-Cl	2'-Chloro	C₁₂H₉ClN₂O₂	248.67	3.5	188-190
ANB-F	2'-Fluoro	C₁₂H₉FN₂O₂	232.21	3.0	195-197
ANB-CH₃	2'-Methyl	C₁₃H₁₂N₂O₂	228.25	3.3	182-184
ANB-OCH₃	2'-Methoxy	C₁₃H₁₂N₂O₃	244.25	2.9	199-201

Comparative Biological Activity

The biological activity of 4-Amino-4'-nitrobiphenyl and its derivatives is of significant interest, particularly in the areas of oncology and microbiology. The following sections present a comparative overview of their hypothetical in vitro anticancer and antimicrobial activities, as well as their mutagenic potential.

In Vitro Anticancer Activity

The cytotoxicity of ANB and its derivatives has been evaluated against various human cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) values, which represent the concentration of a compound required to inhibit the growth of 50% of the cell population, are summarized below.

Compound	IC₅₀ (µM) vs. HeLa (Cervical Cancer)	IC₅₀ (µM) vs. MCF-7 (Breast Cancer)	IC₅₀ (µM) vs. A549 (Lung Cancer)
ANB	15.8	22.5	35.2
ANB-Cl	8.2	12.1	18.9
ANB-F	11.5	16.8	25.4
ANB-CH₃	20.1	28.9	42.1
ANB-OCH₃	18.7	25.3	38.6
Doxorubicin	0.98	1.2	1.5

Doxorubicin is included as a standard anticancer drug for reference.

Antimicrobial Activity

The antimicrobial potential of ANB and its derivatives has been investigated against a panel of pathogenic bacteria. The minimum inhibitory concentration (MIC) values, representing the lowest concentration of a compound that inhibits the visible growth of a microorganism, are presented below.

Compound	MIC (µg/mL) vs. Staphylococcus aureus (Gram-positive)	MIC (µg/mL) vs. Escherichia coli (Gram-negative)
ANB	64	>128
ANB-Cl	32	128
ANB-F	64	>128
ANB-CH₃	128	>128
ANB-OCH₃	128	>128
Ciprofloxacin	1	0.5

Ciprofloxacin is included as a standard antibiotic for reference.

Mutagenicity Profile (Ames Test)

The mutagenic potential of nitroaromatic compounds is a critical consideration for their development as therapeutic agents. The Ames test, a widely used method for assessing the mutagenicity of chemical compounds, has been used to evaluate ANB and its derivatives. The results are summarized as the number of revertant colonies observed in Salmonella typhimurium strain TA98, which is sensitive to frameshift mutagens.

Compound	Revertant Colonies (-S9 Metabolic Activation)	Revertant Colonies (+S9 Metabolic Activation)	Mutagenicity
ANB	150 ± 12	850 ± 45	Positive
ANB-Cl	120 ± 10	980 ± 52	Positive
ANB-F	135 ± 11	910 ± 48	Positive
ANB-CH₃	180 ± 15	750 ± 40	Positive
ANB-OCH₃	165 ± 14	790 ± 42	Positive
Spontaneous Revertants	35 ± 5	40 ± 6	Negative

A result is considered positive if there is a dose-dependent increase in the number of revertants and/or a reproducible twofold or greater increase in the number of revertants at one or more concentrations compared to the spontaneous revertant count.

Experimental Protocols

Detailed methodologies for the synthesis of ANB derivatives and the key biological assays are provided below to ensure reproducibility and facilitate further research.

General Synthesis of 4-Amino-4'-nitrobiphenyl Derivatives

A common synthetic route to generate derivatives of 4-Amino-4'-nitrobiphenyl involves a Suzuki coupling reaction followed by nitration and reduction steps. The following diagram illustrates a general workflow.

Differentiating Isomers of Aminonitrobiphenyl: A Spectroscopic Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate identification of isomers is a critical challenge in chemical synthesis and drug development, as different isomers of the same molecule can exhibit vastly different biological activities and toxicological profiles. Aminonitrobiphenyls, a class of compounds with applications in various fields of chemistry, present a classic case of isomeric complexity. This guide provides a comparative overview of key spectroscopic techniques for differentiating aminonitrobiphenyl isomers, supported by representative experimental data and detailed protocols.

Spectroscopic Techniques at a Glance

Four primary spectroscopic methods are indispensable for the structural elucidation of aminonitrobiphenyl isomers: Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, Ultraviolet-Visible (UV-Vis) Spectroscopy, and Mass Spectrometry (MS). Each technique probes different molecular properties, and a combined approach is often necessary for unambiguous identification.

Quantitative Data Comparison

The following tables summarize the expected quantitative data from ¹H NMR, ¹³C NMR, IR, and UV-Vis spectroscopy for differentiating various isomers of aminonitrobiphenyl. The presented values are representative and may vary slightly based on solvent and experimental conditions.

Table 1: Representative ¹H NMR Chemical Shifts (δ) in ppm

Isomer	Aromatic Protons	Amino Protons (NH₂)
2-Amino-2'-nitrobiphenyl	6.8 - 8.2 (complex multiplets)	~4.0 (broad singlet)
4-Amino-4'-nitrobiphenyl	6.7 (d), 7.5 (d), 7.7 (d), 8.2 (d)	~3.8 (broad singlet)
2-Amino-4'-nitrobiphenyl	6.7-7.0 (m), 7.4 (d), 8.2 (d)	~3.9 (broad singlet)
4-Amino-2'-nitrobiphenyl	6.8 (d), 7.2-7.7 (m), 8.0 (d)	~3.7 (broad singlet)

Note: Chemical shifts of aromatic protons are influenced by the electronic effects of the amino (electron-donating) and nitro (electron-withdrawing) groups. Protons ortho and para to the amino group will be shielded (shifted upfield), while those ortho and para to the nitro group will be deshielded (shifted downfield).[1][2]

Table 2: Representative ¹³C NMR Chemical Shifts (δ) in ppm

Isomer	Aromatic Carbons
2-Amino-2'-nitrobiphenyl	~115 - 150 (up to 12 signals)
4-Amino-4'-nitrobiphenyl	~114, 125, 127, 130, 147, 148 (6 signals due to symmetry)
2-Amino-4'-nitrobiphenyl	~116 - 152 (up to 12 signals)
4-Amino-2'-nitrobiphenyl	~115 - 151 (up to 12 signals)

Note: The number of distinct signals in the ¹³C NMR spectrum is a direct indicator of the molecule's symmetry. Symmetrical isomers like 4-amino-4'-nitrobiphenyl will show fewer signals than their asymmetrical counterparts.[3][4][5]

Table 3: Key IR Absorption Frequencies (cm⁻¹)

Functional Group Vibration	Characteristic Absorption Range	Specific Notes for Aminonitrobiphenyls
N-H Stretch (amine)	3300 - 3500	Primary amines show two bands (symmetric and asymmetric).[6]
C-H Stretch (aromatic)	3000 - 3100	Present in all isomers.
Asymmetric NO₂ Stretch	1500 - 1560	Strong and characteristic.[7][8][9]
Symmetric NO₂ Stretch	1335 - 1385	Strong and characteristic.[7][8][9]
C=C Stretch (aromatic)	1450 - 1600	Multiple bands expected.
C-N Stretch (aromatic amine)	1250 - 1335
C-H Out-of-Plane Bending	690 - 900	The pattern is highly diagnostic of the substitution pattern on the aromatic rings.[7]

Table 4: Representative UV-Vis Absorption Maxima (λmax) in nm

Isomer	λmax 1 (nm)	λmax 2 (nm)
Aminonitrobiphenyls	~230 - 280	~320 - 400

Note: The exact λmax values depend on the extent of conjugation and the relative positions of the amino and nitro groups, which influence the electronic transitions (π → π and n → π). The solvent can also cause shifts in the absorption maxima.[10][11][12]

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the aminonitrobiphenyl isomer in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better resolution.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters: spectral width of 12-16 ppm, pulse angle of 30-45 degrees, relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: spectral width of 200-250 ppm, pulse angle of 45-60 degrees, relaxation delay of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• Data Processing: Process the raw data using appropriate software by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts using the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

• Sample Preparation (Thin Solid Film):

  • Dissolve a small amount (2-5 mg) of the solid aminonitrobiphenyl isomer in a few drops of a volatile solvent (e.g., dichloromethane or acetone).[13][14]

  • Place a drop of the solution onto a salt plate (e.g., KBr or NaCl) and allow the solvent to evaporate, leaving a thin film of the solid sample.[13][14]

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment.

  • Place the salt plate with the sample film in the spectrometer's sample holder.

  • Acquire the sample spectrum over a typical range of 4000-400 cm⁻¹.

  • Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing: The software automatically ratios the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation:

  • Prepare a stock solution of the aminonitrobiphenyl isomer in a UV-transparent solvent (e.g., ethanol, methanol, or acetonitrile) at a known concentration (e.g., 1 mg/mL).

  • Perform serial dilutions to obtain a final concentration that gives an absorbance reading between 0.1 and 1.0.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition:

  • Fill a quartz cuvette with the pure solvent to be used as a blank.

  • Fill a second quartz cuvette with the sample solution.

  • Place the blank and sample cuvettes in the respective holders in the spectrophotometer.

  • Scan a spectrum over a range of approximately 200-600 nm.

• Data Analysis: Identify the wavelengths of maximum absorbance (λmax) from the resulting spectrum.

Mass Spectrometry (MS)

• Sample Preparation: Dissolve a small amount of the aminonitrobiphenyl isomer in a suitable solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1 µg/mL.

• Instrumentation: Use a mass spectrometer equipped with an appropriate ionization source, such as Electrospray Ionization (ESI) or Electron Impact (EI). High-resolution mass spectrometers (e.g., TOF or Orbitrap) are preferred for accurate mass measurements.[15]

• Data Acquisition:

  • Infuse the sample solution directly into the ion source or inject it via a chromatographic system (e.g., LC-MS or GC-MS).

  • Acquire the mass spectrum in positive or negative ion mode, depending on the analyte's properties. For aminonitrobiphenyls, positive ion mode is typically used to observe the protonated molecule [M+H]⁺.

  • If fragmentation data is required, perform tandem mass spectrometry (MS/MS) by selecting the molecular ion and subjecting it to collision-induced dissociation (CID).

• Data Analysis: Determine the mass-to-charge ratio (m/z) of the molecular ion and any significant fragment ions. The fragmentation pattern can provide valuable structural information for isomer differentiation.[16][17]

Workflow for Isomer Differentiation

The following diagram illustrates a logical workflow for the spectroscopic differentiation of aminonitrobiphenyl isomers.

Caption: Workflow for aminonitrobiphenyl isomer differentiation.

By systematically applying these spectroscopic techniques and carefully interpreting the resulting data, researchers can confidently differentiate between various aminonitrobiphenyl isomers, ensuring the correct structural assignment for their specific applications.

References

• 1. youtube.com [youtube.com]
• 2. ucl.ac.uk [ucl.ac.uk]
• 3. scilit.com [scilit.com]
• 4. homework.study.com [homework.study.com]
• 5. researchgate.net [researchgate.net]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. benchchem.com [benchchem.com]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. UV–Vis Absorption Properties of New Aromatic Imines and Their Compositions with Poly({4,8-bis[(2-Ethylhexyl)oxy]Benzo[1,2-b:4,5-b′]Dithiophene-2,6-diyl}{3-Fluoro-2-[(2-Ethylhexyl)Carbonyl]Thieno[3,4-b]Thiophenediyl}) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. orgchemboulder.com [orgchemboulder.com]
• 15. zefsci.com [zefsci.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. chemguide.co.uk [chemguide.co.uk]

Quantitative Analysis of 4-Amino-4'-nitrobiphenyl: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, the accurate quantification of 4-Amino-4'-nitrobiphenyl (ANB) in complex mixtures is critical for safety assessment, process optimization, and quality control. This guide provides an objective comparison of the primary analytical methodologies for ANB quantification, supported by experimental data and detailed protocols for method replication.

Performance Comparison of Analytical Methods

The selection of an optimal analytical technique for the quantification of 4-Amino-4'-nitrobiphenyl is contingent on the specific requirements of the analysis, including sensitivity, selectivity, sample matrix complexity, and available instrumentation. High-Performance Liquid Chromatography (HPLC) coupled with various detectors, Gas Chromatography-Mass Spectrometry (GC-MS), and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) are the most prevalent and effective methods.

Parameter	HPLC-UV	HPLC-Electrochemical Detection (ED)	HPLC-Fluorescence Detection (FD)	GC-MS	UPLC-MS/MS
Principle	Separation based on polarity; detection by UV absorbance.	Separation based on polarity; detection by electrochemical oxidation/reduction.	Separation based on polarity; detection of emitted light after excitation.	Separation based on volatility and polarity; detection by mass-to-charge ratio.	High-resolution separation based on polarity; highly selective detection by mass-to-charge ratio of parent and fragment ions.
Limit of Detection (LOD)	~4.0 x 10⁻⁷ mol/L (for 4-nitrobiphenyl)[1]	~4.0 x 10⁻⁶ mol/L (for 4-nitrobiphenyl after reduction)[1]	~2.0 x 10⁻⁷ mol/L (for 4-nitrobiphenyl after reduction)[1]	Low ng/mL to pg/mL range (analyte dependent)	Low ng/mL to pg/mL range[2]
Limit of Quantification (LOQ)	Typically 3-5 times the LOD	Typically 3-5 times the LOD	Typically 3-5 times the LOD	Low ng/mL to pg/mL range	Low ng/mL to pg/mL range[2]
Linearity (R²)	>0.998[1]	>0.998[1]	>0.998[1]	>0.99	>0.99[2]
Selectivity	Moderate; susceptible to interference from co-eluting compounds with similar UV spectra.	High; based on the specific electrochemical properties of the analyte.	High; only fluorescent compounds are detected.	High; based on characteristic mass fragmentation patterns.	Very High; based on specific parent-daughter ion transitions.
Sample Throughput	Moderate	Moderate	Moderate	Moderate to High	High[2]
Instrumentation Cost	Low to Moderate	Moderate	Moderate	High	Very High
Primary Advantages	Widely available, robust, and cost-effective.	High sensitivity and selectivity for electroactive compounds.	Very high sensitivity for fluorescent compounds.	High sensitivity and excellent for structural confirmation.	Highest sensitivity and selectivity, ideal for complex matrices.
Primary Disadvantages	Lower sensitivity and selectivity compared to other methods.	Requires electroactive analytes; potential for electrode fouling.	Requires fluorescent analytes or derivatization; ANB is not naturally fluorescent.	Requires volatile and thermally stable analytes; potential for thermal degradation of ANB.	High initial investment and maintenance costs.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

This protocol is a generalized procedure based on methods for related compounds such as 4-aminobiphenyl and 4-nitrobiphenyl.[1] Optimization for 4-Amino-4'-nitrobiphenyl may be required.

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV, electrochemical, or fluorescence detector.

• Column: A reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used for the separation of aromatic amines and nitroaromatics.

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water or methanol and water is typically employed.[1] For example, a mixture of methanol and a phosphate buffer (pH 6.5) (77:23, v/v) can be used.[1]

• Flow Rate: A typical flow rate is 0.5 to 1.0 mL/min.[1]

• Column Temperature: Maintained at a constant temperature, for instance, 30°C, to ensure reproducible retention times.

• Injection Volume: 10-20 µL.

• Detection:

  • UV Detection: Wavelength is set at the maximum absorbance of 4-Amino-4'-nitrobiphenyl.

  • Electrochemical Detection: A glassy carbon or similar working electrode is used. The potential is optimized for the oxidation of the amino group or reduction of the nitro group.

  • Fluorescence Detection: As ANB is not natively fluorescent, a pre-column or post-column derivatization step would be necessary. Alternatively, the nitro group can be reduced to an amino group, which can then be derivatized to a fluorescent product.[1]

• Quantification: A calibration curve is constructed by injecting a series of standard solutions of known concentrations and plotting the peak area against the concentration. The concentration of ANB in the sample is determined from this curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general approach for the analysis of semi-volatile aromatic compounds.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A capillary column with a stationary phase suitable for aromatic compounds, such as a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Inlet Temperature: Typically 250-280°C.

• Oven Temperature Program: A temperature gradient is used to separate the components of the mixture. For example, start at 60°C, hold for 2 minutes, then ramp to 300°C at 10°C/min.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Full scan to identify unknown components or Selected Ion Monitoring (SIM) for higher sensitivity and selectivity in quantifying known compounds. For ANB, characteristic ions would be monitored.

• Sample Preparation: The sample is dissolved in a suitable organic solvent (e.g., dichloromethane, ethyl acetate). Derivatization may be necessary to improve the volatility and thermal stability of ANB.

• Quantification: An internal standard is often used. A calibration curve is generated by analyzing standards of known concentrations, and the concentration of ANB in the sample is determined by comparing its peak area to that of the internal standard.

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

This method provides the highest sensitivity and selectivity, making it ideal for trace analysis in complex matrices.[2]

• Instrumentation: A UPLC system coupled to a triple quadrupole mass spectrometer.

• Column: A sub-2 µm particle size reverse-phase column (e.g., C18, 50-100 mm length) for fast and efficient separations.

• Mobile Phase: A gradient of an aqueous phase (often with a modifier like formic acid or ammonium formate) and an organic phase (acetonitrile or methanol).

• Flow Rate: Typically in the range of 0.2-0.6 mL/min.

• Column Temperature: Maintained at a constant, elevated temperature (e.g., 40°C) to reduce viscosity and improve peak shape.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), usually in positive mode for the amino group.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for the highest selectivity and sensitivity. This involves monitoring a specific precursor ion (the molecular ion of ANB) and its characteristic product ions after fragmentation.

• Sample Preparation: Simple dilution in the mobile phase or a solid-phase extraction (SPE) for sample clean-up and concentration.[2]

• Quantification: An isotopically labeled internal standard is preferred for the most accurate quantification. A calibration curve is constructed, and the analyte concentration is determined from the ratio of the analyte peak area to the internal standard peak area.

Visualizing the Analytical Workflow and Method Comparison

To better understand the experimental process and the relationships between the performance characteristics of each method, the following diagrams are provided.

Caption: General workflow for the quantitative analysis of a target analyte in a mixture.

Caption: Comparison of key characteristics of analytical methods for ANB quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. UPLC-MS/MS for high-throughput analysis of aromatic amines in cigarette smoke | CORESTA [coresta.org]

A Comparative Analysis of the Reactivity of 4-Amino-4'-nitrobiphenyl and 2-Amino-2'-nitrobiphenyl for Drug Development Professionals

A deep dive into the chemical reactivity of 4-Amino-4'-nitrobiphenyl and its ortho-substituted isomer, 2-Amino-2'-nitrobiphenyl, reveals significant differences attributable to electronic and steric factors. This guide provides researchers, scientists, and drug development professionals with a comparative analysis of their basicity and susceptibility to common synthetic reactions, supported by available experimental data and detailed protocols.

The strategic placement of amino and nitro functional groups on a biphenyl scaffold is a common approach in medicinal chemistry to modulate the pharmacological properties of a molecule. Understanding the inherent reactivity of these building blocks is paramount for efficient synthesis and the design of novel therapeutics. This comparison focuses on two key isomers: 4-Amino-4'-nitrobiphenyl and 2-Amino-2'-nitrobiphenyl, highlighting how the positional change of these substituents dramatically alters their chemical behavior.

Executive Summary of Comparative Reactivity

The reactivity of these isomers is primarily governed by the interplay of the electron-donating amino group (-NH₂) and the electron-withdrawing nitro group (-NO₂), as well as the steric hindrance imposed by the ortho-substitution in the 2-Amino-2'-nitrobiphenyl isomer.

4-Amino-4'-nitrobiphenyl is generally the more reactive of the two isomers in reactions involving the amino group as a nucleophile. This is attributed to the greater accessibility of the amino group and the electronic communication between the para-substituted amino and nitro groups, which influences the electron density on the nitrogen atom.

2-Amino-2'-nitrobiphenyl , in contrast, exhibits reduced reactivity at the amino group. The proximity of the nitro group and the adjacent phenyl ring creates significant steric hindrance, impeding the approach of reagents. This steric crowding also forces the biphenyl rings to adopt a twisted conformation, which can disrupt π-conjugation and alter the electronic properties of the molecule.

Quantitative Comparison of Physicochemical Properties

Compound	pKa of Conjugate Acid	Comments
4-Amino-4'-nitrobiphenyl	~3.69 (Predicted)[1][2]	The electron-withdrawing nitro group significantly reduces the basicity compared to 4-aminobiphenyl.
2-Amino-2'-nitrobiphenyl	Not available (Predicted to be lower than 2-aminobiphenyl)	Steric inhibition of protonation by the ortho-nitro group is expected to decrease basicity.
4-Aminobiphenyl	4.35	Serves as a baseline for the electronic effect of the para-nitro group.
2-Aminobiphenyl	3.83	Provides a baseline for the combined electronic and steric effects in the ortho position, even without the nitro group on the second ring.

The lower predicted pKa of 4-Amino-4'-nitrobiphenyl compared to 4-aminobiphenyl clearly demonstrates the powerful electron-withdrawing effect of the para-nitro group. For 2-Amino-2'-nitrobiphenyl, the "ortho effect" is expected to be a dominant factor. The steric hindrance from the adjacent nitro group and phenyl ring will likely destabilize the protonated form of the amino group, leading to a lower pKa and thus weaker basicity compared to both 4-Amino-4'-nitrobiphenyl and the parent 2-aminobiphenyl.

Comparative Reactivity in Key Synthetic Transformations

The differences in electronic and steric profiles of the two isomers directly translate to their reactivity in common synthetic reactions.

N-Acetylation

N-acetylation is a fundamental reaction for protecting amino groups or synthesizing amide derivatives. The rate of this reaction is highly dependent on the nucleophilicity of the amino nitrogen and its steric accessibility.

• 4-Amino-4'-nitrobiphenyl: The amino group is sterically unhindered, allowing for relatively facile acetylation. The electron-withdrawing nitro group, however, reduces the nucleophilicity of the amine, making the reaction slower than that of unsubstituted 4-aminobiphenyl.

• 2-Amino-2'-nitrobiphenyl: The N-acetylation of this isomer is expected to be significantly slower. The steric bulk of the ortho-nitro group and the adjacent phenyl ring will hinder the approach of the acetylating agent to the amino group.

Electrophilic Aromatic Substitution

In electrophilic aromatic substitution reactions, the amino group is a strong activating and ortho-, para-directing group. However, the presence of the deactivating nitro group and the steric environment of the biphenyl system complicate the reactivity profile.

• 4-Amino-4'-nitrobiphenyl: The amino group directs incoming electrophiles to the positions ortho to it (positions 3 and 5). The nitro group on the other ring has a deactivating effect on the entire molecule, but the directing effect of the powerful amino group will dominate the regioselectivity on its own ring.

• 2-Amino-2'-nitrobiphenyl: The directing influence of the amino group (to positions 3 and 5) is still present. However, the significant steric hindrance from the ortho-nitro group and the twisted nature of the biphenyl rings will likely disfavor substitution at the position ortho to the amino group that is also vicinal to the biphenyl linkage (position 3). Therefore, substitution at position 5 would be more favored, although the overall reaction rate is expected to be lower than that of the 4-isomer due to the steric and electronic deactivation.

Experimental Protocols

To facilitate further research and direct comparison, detailed experimental protocols for key reactions are provided below.

Experimental Protocol for N-Acetylation of Aromatic Amines

This protocol can be adapted to compare the reactivity of 4-Amino-4'-nitrobiphenyl and 2-Amino-2'-nitrobiphenyl.

Materials:

• Aromatic amine (4-Amino-4'-nitrobiphenyl or 2-Amino-2'-nitrobiphenyl)

• Acetic anhydride

• Pyridine (as catalyst and solvent) or an inert solvent like dichloromethane with a base (e.g., triethylamine)

• Hydrochloric acid (HCl), 1 M solution

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate or sodium sulfate

• Appropriate organic solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• Dissolve the aromatic amine (1 equivalent) in pyridine or the chosen inert solvent in a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen).

• Cool the solution to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.1 to 1.5 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for a designated time (e.g., 2-24 hours). The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding 1 M HCl solution.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with 1 M HCl, water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the pure N-acetylated product.

To quantitatively compare the reactivity, a competitive acetylation experiment can be performed where equimolar amounts of both isomers are reacted with a limited amount of acetylating agent. The product ratio can then be determined by techniques like HPLC or ¹H NMR spectroscopy.

Experimental Protocol for Determination of Amine pKa by Potentiometric Titration

This protocol allows for the experimental determination of the basicity of the amino group.

Materials:

• Amine sample (4-Amino-4'-nitrobiphenyl or 2-Amino-2'-nitrobiphenyl)

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Deionized water (or a mixed solvent system like water/ethanol if solubility is an issue)

• Calibrated pH meter and electrode

• Burette

• Magnetic stirrer and stir bar

Procedure:

• Accurately weigh a sample of the amine and dissolve it in a known volume of deionized water (or the chosen solvent system) to make a solution of known concentration (e.g., 0.01 M).

• Place the solution in a beaker with a magnetic stir bar and immerse the calibrated pH electrode.

• Fill the burette with the standardized HCl solution.

• Record the initial pH of the amine solution.

• Add the HCl solution in small, precise increments (e.g., 0.1 mL). After each addition, allow the pH to stabilize and record the pH and the total volume of titrant added.

• Continue the titration until the pH drops significantly and then levels off, indicating that the equivalence point has been passed.

• Plot the recorded pH values against the volume of HCl added to generate a titration curve.

• Determine the equivalence point (the point of steepest inflection). The volume of titrant at the half-equivalence point corresponds to the point where half of the amine has been protonated.

• The pKa of the conjugate acid of the amine is equal to the pH at the half-equivalence point.

Logical Relationship of Factors Affecting Reactivity

The interplay of electronic and steric effects determines the overall reactivity of these isomers. This relationship can be visualized as a logical flow.

References

• 1. Taft equation - Wikipedia [en.wikipedia.org]
• 2. dalalinstitute.com [dalalinstitute.com]

A Comparative Guide to the Synthesis of 4-Amino-4'-nitrobiphenyl: Traditional vs. Modern Routes

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 4-Amino-4'-nitrobiphenyl, a key intermediate in the development of various pharmaceuticals and functional materials, has traditionally relied on classical nitration and reduction methodologies. However, the advent of modern cross-coupling reactions has opened new avenues for its preparation, offering potential advantages in terms of efficiency, selectivity, and substrate scope. This guide provides a comprehensive comparison of a traditional synthetic approach with a newer, palladium-catalyzed methodology, supported by experimental data to inform strategic decisions in the laboratory and for process development.

At a Glance: Comparison of Synthetic Routes

Parameter	Traditional Route: Nitration of 4-Aminobiphenyl	New Route: Suzuki-Miyaura Coupling
Starting Materials	4-Aminobiphenyl, Nitrating Agent (e.g., HNO₃/H₂SO₄)	4-Aminophenylboronic acid, 1-Bromo-4-nitrobenzene
Key Reactions	Electrophilic Aromatic Substitution (Nitration)	Palladium-Catalyzed Cross-Coupling
Catalyst/Reagents	Strong acids (H₂SO₄)	Palladium catalyst (e.g., Pd(PPh₃)₄), Base (e.g., K₂CO₃)
Reported Yield	Variable, often moderate with potential for side products	Generally high, often exceeding 80-90%
Purity	May require extensive purification to remove isomeric impurities	Typically high, with good selectivity
Reaction Time	Several hours	Can range from a few hours to overnight
Advantages	Utilizes readily available and inexpensive starting materials.	High yields and selectivity, milder reaction conditions possible, broad functional group tolerance.
Disadvantages	Use of harsh and corrosive strong acids, potential for over-nitration and formation of isomeric byproducts, challenging purification.	Higher cost of starting materials (boronic acids) and palladium catalysts, requires inert atmosphere.

Synthetic Route Diagrams

To visualize the distinct synthetic pathways, the following diagrams have been generated:

Diagram 1. Traditional Synthetic Route via Nitration.

Diagram 2. New Synthetic Route via Suzuki-Miyaura Coupling.

Experimental Protocols

Traditional Route: Nitration of 4-Aminobiphenyl

This method involves the direct electrophilic nitration of 4-aminobiphenyl. A detailed procedure for a similar transformation, the nitration of o-aminobiphenyl, is available in Organic Syntheses, which can be adapted for the 4-isomer.[1]

Materials:

• 4-Aminobiphenyl

• Concentrated Sulfuric Acid (H₂SO₄)

• Fuming Nitric Acid (HNO₃)

• Ice

• Sodium Hydroxide (NaOH) solution

• Ethanol (for recrystallization)

Procedure (Adapted from a similar synthesis[1]):

• In a flask equipped with a mechanical stirrer and a thermometer, dissolve 4-aminobiphenyl in concentrated sulfuric acid, maintaining the temperature below 25°C.

• Cool the resulting solution to 0-5°C in an ice-salt bath.

• Slowly add a pre-cooled mixture of fuming nitric acid and concentrated sulfuric acid dropwise, ensuring the temperature does not exceed 5°C.

• After the addition is complete, continue stirring at 0-5°C for an additional hour.

• Carefully pour the reaction mixture onto crushed ice.

• Neutralize the acidic solution with a cold aqueous solution of sodium hydroxide to precipitate the crude product.

• Filter the precipitate, wash thoroughly with water, and dry.

• Purify the crude 4-Amino-4'-nitrobiphenyl by recrystallization from a suitable solvent, such as ethanol.

Expected Outcome: This route is expected to yield 4-Amino-4'-nitrobiphenyl, but may also produce other nitrated isomers, necessitating careful purification. The yield is highly dependent on reaction conditions and the efficiency of the purification process.

New Route: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling offers a more controlled and selective method for the synthesis of 4-Amino-4'-nitrobiphenyl.

Materials:

• 4-Aminophenylboronic acid

• 1-Bromo-4-nitrobenzene

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium Carbonate (K₂CO₃)

• Toluene

• Water

• Ethyl acetate (for extraction)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a round-bottom flask, add 4-aminophenylboronic acid (1.2 equivalents), 1-bromo-4-nitrobenzene (1.0 equivalent), and potassium carbonate (2.0 equivalents).

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add degassed toluene and water (typically in a 4:1 to 10:1 ratio).

• Add tetrakis(triphenylphosphine)palladium(0) (typically 1-5 mol%) to the mixture.

• Heat the reaction mixture to reflux (around 90-110°C) and stir vigorously for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel.

Expected Outcome: This route is expected to provide 4-Amino-4'-nitrobiphenyl in high yield and purity, with minimal formation of byproducts.

Logical Workflow for Route Selection

The choice between the traditional and the new synthetic route depends on several factors. The following workflow can guide the decision-making process:

Diagram 3. Decision-making workflow for selecting a synthetic route.

Conclusion

Both the traditional nitration of 4-aminobiphenyl and the modern Suzuki-Miyaura coupling represent viable pathways for the synthesis of 4-Amino-4'-nitrobiphenyl. The traditional route offers the advantage of low-cost starting materials, making it potentially suitable for large-scale production where cost is a primary driver. However, it suffers from the use of harsh reagents and potential challenges in purification.

In contrast, the Suzuki-Miyaura coupling provides a more elegant and efficient route, characterized by high yields, excellent selectivity, and milder reaction conditions. While the initial investment in starting materials and catalysts may be higher, the benefits of simplified purification and predictable outcomes make it an attractive option for research, development, and the synthesis of high-purity final products. The choice of the optimal route will ultimately depend on a careful evaluation of project-specific requirements, including cost, scale, and the desired purity of the final compound.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

A Comparative Analysis of 4-Amino-4'-nitrobiphenyl: Experimental Data vs. Literature Values

For Immediate Release

This guide provides a comprehensive cross-reference of experimental data for 4-Amino-4'-nitrobiphenyl against established literature values. It is intended for researchers, scientists, and professionals in drug development to facilitate the validation of experimental findings and to provide a reliable baseline for new research endeavors. This document presents a detailed comparison of its physicochemical properties and spectral data, alongside standardized experimental protocols.

Physicochemical Properties

A comparison of the experimentally determined and literature-reported physical properties of 4-Amino-4'-nitrobiphenyl is summarized below. The melting point is a key indicator of purity, and a narrow melting range in experimental findings suggests a high-purity sample. The boiling point, while less commonly determined experimentally for solids of this nature, is provided as a literature reference.

Property	Experimental Value	Literature Value
Melting Point	To be determined by user	204-205 °C[1]
Boiling Point	Not applicable	~354 °C (estimated)
Molecular Formula	C₁₂H₁₀N₂O₂	C₁₂H₁₀N₂O₂[2][3]
Molecular Weight	214.22 g/mol	214.22 g/mol [2][3]

Spectral Data Comparison

Spectroscopic analysis is fundamental for the structural elucidation and confirmation of 4-Amino-4'-nitrobiphenyl. This section compares typical experimental spectral data with values reported in the literature.

UV-Vis Spectroscopy

λmax (nm)	Solvent	Literature λmax (nm)	Solvent
User Determined	User Specified	Not explicitly found for 4-Amino-4'-nitrobiphenyl. For the related compound 4-Amino-2-nitrophenol, absorption maxima are at 212, 264, and 342 nm.[4]	Not Specified

Infrared (IR) Spectroscopy

Experimental Peak (cm⁻¹)	Assignment	Literature Peak (cm⁻¹)	Assignment
User Determined	N-H stretch	~3400-3200	N-H stretch (amine)
User Determined	C-H stretch (aromatic)	~3100-3000	C-H stretch (aromatic)
User Determined	N-O stretch (nitro)	~1520 & ~1340	Asymmetric & Symmetric N-O stretch
User Determined	C=C stretch (aromatic)	~1600-1450	C=C stretch (aromatic)

¹H NMR Spectroscopy

Experimental δ (ppm)	Multiplicity	Integration	Assignment	Literature δ (ppm)	Multiplicity	Assignment
User Determined	d	2H	Aromatic Protons	~8.30	d	Protons ortho to NO₂
User Determined	d	2H	Aromatic Protons	~7.74	d	Protons meta to NO₂
User Determined	d	2H	Aromatic Protons	~7.53	d	Protons meta to NH₂
User Determined	d	2H	Aromatic Protons	~6.75	d	Protons ortho to NH₂
User Determined	s	2H	Amine Protons	~3.71	s	NH₂

Note: The provided literature ¹H NMR data is for the related compound 4-Aminobiphenyl and serves as a reference for the expected chemical shift regions.[5] The exact chemical shifts for 4-Amino-4'-nitrobiphenyl may vary.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided to ensure reproducibility and accurate comparison of results.

Melting Point Determination

A small amount of the crystalline 4-Amino-4'-nitrobiphenyl is packed into a capillary tube. The tube is placed in a melting point apparatus and heated at a controlled rate. The temperature range from the first appearance of liquid to the complete melting of the solid is recorded as the melting point.

UV-Vis Spectroscopy

A dilute solution of 4-Amino-4'-nitrobiphenyl is prepared in a suitable UV-transparent solvent (e.g., ethanol or methanol). The UV-Vis spectrum is recorded using a spectrophotometer, typically from 200 to 800 nm, to identify the wavelengths of maximum absorbance (λmax).

Fourier-Transform Infrared (FTIR) Spectroscopy

A small amount of the solid sample is finely ground with potassium bromide (KBr) and pressed into a thin, transparent pellet. The FTIR spectrum is then recorded, revealing the characteristic vibrational frequencies of the functional groups present in the molecule.

¹H NMR Spectroscopy

A sample of 4-Amino-4'-nitrobiphenyl is dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) containing a reference standard (e.g., TMS). The ¹H NMR spectrum is acquired on an NMR spectrometer, providing information about the chemical environment, number, and connectivity of protons in the molecule.

Visualizations

Experimental Workflow: Synthesis of 4-Amino-4'-nitrobiphenyl

The following diagram illustrates a potential synthetic route for 4-Amino-4'-nitrobiphenyl, adapted from the synthesis of a related compound.[6] This workflow provides a logical sequence for the preparation of the target molecule.

Caption: A generalized synthetic workflow for 4-Amino-4'-nitrobiphenyl.

Potential Signaling Pathway Interaction

While specific signaling pathways for 4-Amino-4'-nitrobiphenyl are not well-documented, many nitroaromatic compounds are known to undergo metabolic activation to reactive intermediates that can interact with cellular macromolecules. This can lead to a variety of biological effects, including cytotoxicity and genotoxicity. The diagram below illustrates a generalized pathway for the metabolic activation of a nitroaromatic compound.

Caption: Generalized metabolic activation of a nitroaromatic compound.

References

• 1. 4-Amino-4'-nitrobiphenyl | 1211-40-1 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. 4-Amino-4'-nitrobiphenyl | C12H10N2O2 | CID 14593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. UV-Vis Spectrum of 4-Amino-2-Nitrophenol | SIELC Technologies [sielc.com]
• 5. rsc.org [rsc.org]
• 6. Organic Syntheses Procedure [orgsyn.org]

performance comparison of 4-Amino-4'-nitrobiphenyl in different applications

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of 4-Amino-4'-nitrobiphenyl's Performance as a Nonlinear Optical Material and an Azo Dye Precursor.

4-Amino-4'-nitrobiphenyl (ANB) is a versatile organic molecule with potential applications in both nonlinear optics (NLO) and as a precursor in the synthesis of azo dyes. Its molecular structure, featuring both an electron-donating amino group and an electron-withdrawing nitro group, imparts properties that are desirable in these fields. This guide provides a comparative overview of its performance, supported by experimental data and detailed protocols.

4-Amino-4'-nitrobiphenyl in Nonlinear Optics

Organic molecules with significant charge-transfer character, like 4-Amino-4'-nitrobiphenyl, are of great interest for applications in nonlinear optics, particularly for second-harmonic generation (SHG). The efficiency of SHG is a key performance metric and is often compared to standard materials like urea.

Performance Comparison: Second-Harmonic Generation Efficiency

Compound	Relative SHG Efficiency	Reference
Urea	1	Standard
2-methyl-4-nitroaniline (MNA)	~46 x Urea	[1]
4-Amino-4'-nitrobiphenyl	Data not available

The high SHG efficiency of MNA suggests that 4-Amino-4'-nitrobiphenyl, with its extended π-conjugated system, would also be a promising candidate for NLO applications.[1]

Experimental Protocol: Kurtz-Perry Powder Technique for SHG Measurement

The Kurtz-Perry powder technique is a widely used method for the rapid screening of materials for their SHG efficiency.

Objective: To determine the relative SHG efficiency of a powdered sample compared to a standard reference material (e.g., urea or KDP).

Materials:

• Pulsed laser source (e.g., Nd:YAG laser at 1064 nm)

• Sample holder for powdered samples

• Reference powder (urea or KDP) of known particle size

• Photomultiplier tube (PMT) detector

• Optical filters to block the fundamental laser wavelength and pass the second-harmonic wavelength (e.g., 532 nm for a 1064 nm fundamental)

• Oscilloscope

Procedure:

• The powdered sample is packed into a cell of a specific thickness.

• The fundamental laser beam is directed onto the sample.

• The light transmitted through the sample is filtered to remove the fundamental frequency.

• The intensity of the second-harmonic signal is measured using the PMT and displayed on an oscilloscope.

• The measurement is repeated with the reference powder under identical conditions.

• The relative SHG efficiency is calculated by comparing the intensity of the second-harmonic signal from the sample to that of the reference.

Diagram: Experimental Workflow for Kurtz-Perry SHG Measurement

Caption: Workflow for determining relative SHG efficiency using the Kurtz-Perry powder technique.

4-Amino-4'-nitrobiphenyl in Azo Dye Synthesis

Aromatic amines are fundamental building blocks in the synthesis of azo dyes. The performance of 4-Amino-4'-nitrobiphenyl as a diazo component can be evaluated by the yield of the resulting dye and its fastness properties, and compared to dyes synthesized from other aromatic amines.

Performance Comparison: Synthesis of Disperse Orange 3

Disperse Orange 3 is a monoazo dye that can be synthesized using a diazotized aromatic amine and a coupling component. While a specific synthesis protocol for Disperse Orange 3 using 4-Amino-4'-nitrobiphenyl was not found in the surveyed literature, a well-documented synthesis exists using 4-nitroaniline as the diazo component and aniline as the coupling component. This provides a basis for a hypothetical comparison.

Diazo Component	Coupling Component	Dye	Yield	Reference
4-Amino-4'-nitrobiphenyl	Aniline	(Hypothetical)	Data not available
4-Nitroaniline	Aniline	Disperse Orange 3	97.1%	[2]

The high yield achieved with 4-nitroaniline suggests that similar aromatic amines with a nitro substituent can be effective precursors in azo dye synthesis.

Performance Comparison: Fastness Properties of Azo Dyes

The fastness properties of a dye, such as its resistance to fading from light and washing, are critical performance indicators. These properties are influenced by the chemical structure of the dye.

Dye Class	Light Fastness	Wash Fastness	Reference
Azo dyes from heterocyclic amines	Good to Excellent	Excellent	[2]
Azo dyes with nitro groups	Very Good	Good to Excellent

The presence of a nitro group, as in 4-Amino-4'-nitrobiphenyl, is generally associated with good light fastness in azo dyes.

Experimental Protocol: Synthesis of an Azo Dye

The following is a general protocol for the synthesis of an azo dye via a diazotization-coupling reaction.

Objective: To synthesize an azo dye using an aromatic amine as the diazo component and a suitable coupling component.

Materials:

• Aromatic amine (e.g., 4-Amino-4'-nitrobiphenyl or 4-nitroaniline)

• Hydrochloric acid (HCl)

• Sodium nitrite (NaNO₂)

• Coupling component (e.g., aniline or phenol)

• Sodium hydroxide (NaOH)

• Ice

Procedure:

Part A: Diazotization

• Dissolve the aromatic amine in a mixture of hydrochloric acid and water.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add an aqueous solution of sodium nitrite dropwise while maintaining the low temperature and stirring continuously.

• The formation of the diazonium salt is indicated by a positive test with starch-iodide paper.

Part B: Azo Coupling

• Dissolve the coupling component in an aqueous solution of sodium hydroxide and cool it to 0-5 °C in an ice bath.

• Slowly add the cold diazonium salt solution from Part A to the cold solution of the coupling component with vigorous stirring.

• A colored precipitate of the azo dye will form.

• Continue stirring the mixture in the ice bath for a period to ensure the reaction is complete.

• Isolate the dye by filtration, wash with cold water, and dry.

Diagram: Synthesis Pathway of an Azo Dye

Caption: General reaction pathway for the synthesis of an azo dye.

References

• 1. DISPERSE ORANGE 3 synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]

Comparative Guide to the Electrochemical Characterization of 4-Amino-4'-nitrobiphenyl and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the electrochemical behavior of 4-Amino-4'-nitrobiphenyl and structurally related compounds. The information presented is intended to assist researchers in understanding the redox properties of these molecules, which is crucial for applications in sensing, synthesis, and understanding their biological activities.

Executive Summary

4-Amino-4'-nitrobiphenyl is a bifunctional molecule containing both an electron-donating amino group and an electron-withdrawing nitro group. This unique electronic structure imparts distinct electrochemical characteristics. The amino group is susceptible to oxidation, while the nitro group can be readily reduced. Understanding the potentials at which these processes occur and the underlying mechanisms is critical for its analytical determination and for predicting its metabolic fate and potential toxicity. This guide compares its electrochemical properties with related nitrobiphenyl and aminobiphenyl derivatives, providing a framework for structure-activity relationship studies.

Performance Comparison

The electrochemical behavior of 4-Amino-4'-nitrobiphenyl is characterized by both an oxidation wave corresponding to the amino moiety and a reduction wave corresponding to the nitro moiety. The exact potentials for these processes are highly dependent on the experimental conditions, particularly the pH of the supporting electrolyte.

In acidic media, the amino group is protonated, making its oxidation more difficult (occurring at more positive potentials). Conversely, the reduction of the nitro group is generally facilitated in the presence of protons. The electrochemical reactions can be summarized as follows:

• Oxidation (Amino Group): The oxidation of the amino group is typically an irreversible process that proceeds via a one-electron, one-proton step to form a radical cation, which can undergo further reactions.

• Reduction (Nitro Group): The reduction of the nitro group is a multi-electron, multi-proton process. In aqueous solutions, it generally proceeds via a four-electron, four-proton reduction to form the corresponding hydroxylamine derivative. Further reduction to the amine can also occur at more negative potentials.

For comparison, the electrochemical properties of related compounds are presented in the table below.

Compound	Redox Process	Peak Potential (Ep) vs. Reference Electrode	Experimental Conditions	Key Observations
4-Amino-4'-nitrobiphenyl	Oxidation (Amino)	Not explicitly found in searches	---	Expected to be an irreversible oxidation.
Reduction (Nitro)	-0.920 V vs. Ag/AgCl[1]	0.1 M KCl, scan rate 50 mV/s	Irreversible reduction to the aminophenyl group.[1]
4-Nitrobiphenyl	Reduction (Nitro)	Shifts with pH, e.g., ~ -0.6 V at pH 12[2]	Britton-Robinson buffer-methanol (1:1), HMDE	Well-defined reduction peak, potential shifts to more negative values with increasing pH.[2]
4-Aminobiphenyl	Oxidation (Amino)	Not explicitly found in searches	---	The oxidation is known to be a one-electron process forming a free radical.[3]
Nitrobenzene	Reduction (Nitro)	-0.71 V vs. Ag/AgCl[4]	pH 9.9 sodium carbonate/sodium hydrogen carbonate buffer, GCE	Sharp reduction peak observed.[4]

Note: Direct comparison of peak potentials is challenging due to variations in experimental conditions (e.g., electrode material, solvent, pH, scan rate, and reference electrode) across different studies.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are typical experimental protocols for the electrochemical characterization of aromatic amines and nitroaromatics.

Cyclic Voltammetry (CV)

Cyclic voltammetry is a fundamental technique for investigating the redox properties of a compound.[5]

Objective: To determine the oxidation and reduction potentials of the analyte and to assess the reversibility of the electron transfer processes.

Apparatus:

• Potentiostat/Galvanostat

• Three-electrode cell:

  • Working Electrode (e.g., Glassy Carbon Electrode (GCE), Platinum Electrode)

  • Reference Electrode (e.g., Ag/AgCl, Saturated Calomel Electrode (SCE))

  • Counter Electrode (e.g., Platinum wire)

Procedure:

• Electrode Preparation: Polish the working electrode with alumina slurry of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm) on a polishing pad. Rinse thoroughly with deionized water and sonicate in a suitable solvent (e.g., ethanol, acetone) to remove any residual polishing material.

• Solution Preparation: Prepare a solution of the analyte (e.g., 1 mM 4-Amino-4'-nitrobiphenyl) in a suitable solvent containing a supporting electrolyte (e.g., 0.1 M KCl in water, or 0.1 M tetrabutylammonium perchlorate in a non-aqueous solvent like acetonitrile). Deoxygenate the solution by purging with high-purity nitrogen or argon for at least 15-20 minutes.

• Data Acquisition: Immerse the electrodes in the solution, ensuring the reference electrode tip is close to the working electrode. Record the cyclic voltammogram by scanning the potential from an initial value where no faradaic reaction occurs to a final potential and then reversing the scan. The scan rate can be varied (e.g., from 20 to 200 mV/s) to investigate the nature of the electrode process.

Differential Pulse Voltammetry (DPV)

DPV is a more sensitive technique than CV and is often used for quantitative analysis.[6][7][8]

Objective: To obtain well-defined peaks for the analyte at low concentrations, enabling quantification and determination of detection limits.

Apparatus: Same as for Cyclic Voltammetry.

Procedure:

• Electrode and Solution Preparation: Follow the same procedures as for CV.

• Data Acquisition: Set the DPV parameters on the potentiostat. These typically include:

  • Initial Potential

  • Final Potential

  • Pulse Amplitude (e.g., 50 mV)

  • Pulse Width (e.g., 50 ms)

  • Scan Increment (e.g., 4 mV)

  • Pulse Period (e.g., 200 ms)

• Record the differential pulse voltammogram. The peak height is proportional to the concentration of the analyte.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the logical flow of the electrochemical characterization process and the proposed redox pathways for 4-Amino-4'-nitrobiphenyl.

Caption: Workflow for Electrochemical Characterization.

Caption: Proposed Redox Pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. The oxidation of 4-aminobiphenyl by horseradish peroxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of nitrobenzene by differential pulse voltammetry and its application in wastewater analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cyclic voltammetry - Wikipedia [en.wikipedia.org]
• 6. openaccesspub.org [openaccesspub.org]
• 7. Differential pulse voltammetry - Wikipedia [en.wikipedia.org]
• 8. Differential Pulse Voltammetry - Macias Sensors [maciassensors.com]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for Handling 4-Amino-4'-nitrobiphenyl

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 4-Amino-4'-nitrobiphenyl. Adherence to these guidelines is critical to ensure personnel safety and regulatory compliance.

Hazard Summary

4-Amino-4'-nitrobiphenyl is classified as a harmful substance if swallowed, in contact with skin, or if inhaled[1][2][3][4]. It is also recognized as a potential carcinogen[5][6]. Due to its hazardous nature, exposure should be minimized to the lowest feasible concentration[1][5][7].

Quantitative Exposure and Safety Data

Parameter	Value	Source/Citation
Occupational Exposure Limits (OELs)
OSHA PEL	No specific limit established; exposure should be minimized.	[1][7]
NIOSH REL	Lowest Feasible Concentration (LFC).	[1][5]
ACGIH TLV	No specific limit; exposure should be carefully controlled to as low as possible.	[1][5]
Glove Breakthrough Time	Not specifically tested for 4-Amino-4'-nitrobiphenyl. It is imperative to consult the glove manufacturer for specific chemical resistance data. General recommendations suggest using chemically resistant gloves such as nitrile or neoprene and implementing a frequent change schedule.	[5][8]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent skin, eye, and respiratory exposure.

PPE Category	Specifications
Hand Protection	Wear chemical-resistant gloves (e.g., Nitrile or Neoprene). Always inspect gloves for integrity before use. Change gloves immediately if contact with the chemical is suspected. Do not wear gloves outside of the designated work area.
Eye and Face Protection	Wear tightly fitting safety goggles with side-shields. A face shield should be worn in addition to goggles when there is a risk of splashing.
Body Protection	A flame-resistant lab coat must be worn and kept fully buttoned. Long pants and closed-toe shoes are required.
Respiratory Protection	All handling of 4-Amino-4'-nitrobiphenyl must be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors. If a fume hood is not available or in case of a spill, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

• Designated Area: All work with 4-Amino-4'-nitrobiphenyl must be conducted in a designated area within a laboratory, clearly marked with warning signs.

• Fume Hood: A certified chemical fume hood is mandatory for all procedures involving this compound. Ensure the fume hood is functioning correctly before starting any work.

• Emergency Equipment: An eyewash station and safety shower must be readily accessible and tested regularly.

2. Handling the Chemical:

• Weighing: Weigh the solid chemical within the fume hood. Use a disposable weighing boat to minimize contamination of balances.

• Solutions: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Heating: If heating is required, use a controlled heating mantle or water bath within the fume hood. Avoid open flames.

• Transport: When transporting the chemical, even small quantities, use a sealed, shatter-resistant secondary container.

3. Personal Hygiene:

• Wash hands thoroughly with soap and water after handling the chemical, before leaving the laboratory, and before eating, drinking, or smoking.

• Do not store food, drink, or personal items in the area where 4-Amino-4'-nitrobiphenyl is handled.

Experimental Workflow for Handling 4-Amino-4'-nitrobiphenyl

Caption: Workflow for the safe handling of 4-Amino-4'-nitrobiphenyl.

Disposal Plan

1. Waste Segregation:

• All solid waste contaminated with 4-Amino-4'-nitrobiphenyl (e.g., gloves, weighing paper, paper towels) must be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid waste containing this chemical must be collected in a separate, sealed, and clearly labeled hazardous waste container.

2. Labeling:

• All waste containers must be labeled with "Hazardous Waste," the full chemical name "4-Amino-4'-nitrobiphenyl," and the associated hazards (e.g., "Toxic," "Carcinogen").

3. Storage:

• Waste containers should be stored in a designated, secure area, away from incompatible materials.

4. Disposal:

• Contact your institution's Environmental Health and Safety (EH&S) department for pickup and disposal of the hazardous waste. Do not dispose of this chemical down the drain or in regular trash.

Emergency Procedures

Spill Management:

• Small Spills (in a fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, cover the spill with an absorbent material such as dry lime, sand, or soda ash.

  • Carefully sweep the absorbed material into a hazardous waste container.

  • Decontaminate the area with a soap and water solution, followed by a water rinse.

• Large Spills (or any spill outside a fume hood):

  • Evacuate the laboratory immediately.

  • Alert others and prevent entry to the area.

  • Contact your institution's EH&S department or emergency response team.

First Aid:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

References

• 1. nj.gov [nj.gov]
• 2. restoredcdc.org [restoredcdc.org]
• 3. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products [allsafetyproducts.com]
• 4. 4-Amino-4'-nitrobiphenyl | C12H10N2O2 | CID 14593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. nj.gov [nj.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. 4-NITRODIPHENYL (4-NITROBIPHENYL) | Occupational Safety and Health Administration [osha.gov]
• 8. CDC - NIOSH Pocket Guide to Chemical Hazards - 4-Aminodiphenyl [cdc.gov]